2α-Methyl Gibberellin A4

• CAS: 121709-23-7

Core Science & Biosynthesis

what is the chemical structure of 2α-Methyl Gibberellin A4

Title: The Chemical Architecture and Mechanistic Biology of 2α-Methyl Gibberellin A4: A Technical Guide

Executive Summary

Gibberellins (GAs) are a crucial class of tetracyclic diterpenoid plant hormones that regulate diverse developmental processes, including cell elongation, germination, and enzyme induction[1]. While native GAs like Gibberellin A4 (GA4) are highly active, they are rapidly catabolized in vivo, limiting their utility in long-term biological assays.

2α-Methyl Gibberellin A4 (CAS: 121709-23-7) represents a rationally designed, synthetic derivative engineered to resist enzymatic degradation while maintaining high receptor affinity. This whitepaper provides an in-depth analysis of its chemical structure, the causality behind its biological persistence, and the experimental protocols used to validate its activity.

Chemical Structure and Properties

2α-Methyl GA4 is a structural analog of native GA4. To understand its architecture, one must first look at the native GA4 molecule[2]. GA4 consists of an ent-gibberellane tetracyclic core, characterized by a 1,4α-lactone bridge, a carboxylic acid group at C-7, and a critical hydroxyl group at the 3β position[3].

The synthetic introduction of a methyl group at the 2α position transforms GA4 into 2α-Methyl GA4[4]. This modification increases the molecular weight and alters the steric environment of the A-ring without destroying the pharmacophore required for receptor binding[1].

Table 1: Quantitative Chemical Properties Comparison

Property	Native Gibberellin A4	2α-Methyl Gibberellin A4
CAS Number	468-44-0[3]	121709-23-7[1]
Molecular Formula	C19H24O5[2]	C20H26O5[1]
Molecular Weight	332.39 g/mol [5]	346.42 g/mol [1]
Key Structural Feature	3β-Hydroxyl, Unsubstituted C-2	3β-Hydroxyl, 2α-Methylation
Biological Half-Life	Short (Rapidly catabolized)	Prolonged (Catabolism resistant)

Mechanistic Biology: The 2β-Hydroxylation Bypass

Expertise & Experience: The Causality of Persistence In plant systems, the primary deactivation pathway for bioactive gibberellins is catalyzed by GA 2-oxidases (GA2ox), a class of 2-oxoglutarate-dependent dioxygenases. These enzymes specifically target the C-2 position of the A-ring, catalyzing a 2β-hydroxylation that renders the molecule biologically inactive (e.g., converting active GA4 to inactive GA34).

The strategic placement of a methyl group at the 2α position in 2α-Methyl GA4 creates profound steric hindrance. The bulky methyl group physically blocks the GA2ox active site from properly orienting the substrate, preventing the iron-oxo mediated hydrogen abstraction at the 2β-position required for hydroxylation. Consequently, 2α-Methyl GA4 evades degradation, leading to hyper-accumulation of the active signal and prolonged biological responses[4].

Despite this bulky addition, the 2α-methyl group does not significantly perturb the binding of the 3β-hydroxyl and C-7 carboxyl groups to the GID1 (Gibberellin Insensitive Dwarf 1) receptor. The molecule successfully triggers the degradation of DELLA repressor proteins, initiating downstream gene expression.

Signaling pathway of 2α-Methyl GA4 demonstrating GID1 activation and GA2ox resistance.

Experimental Protocols: Validating Receptor Binding

To validate that the 2α-methyl modification does not impair receptor affinity, a self-validating in vitro pull-down assay is employed. This protocol ensures trustworthiness by utilizing native GA4 as a positive control and a vehicle (DMSO) as a negative control to establish a baseline.

Protocol: In Vitro GID1-DELLA Interaction Assay Objective: Quantify the formation of the GA-GID1-DELLA tripartite complex induced by 2α-Methyl GA4.

• Protein Expression & Purification:

  • Express GST-tagged GID1 and His-tagged DELLA (e.g., RGA) in E. coli BL21(DE3) cells.

  • Purify using Glutathione Sepharose and Ni-NTA affinity chromatography, respectively.

• Ligand Preparation:

  • Dissolve 2α-Methyl GA4 in anhydrous DMSO to create a 10 mM stock[1].

  • Prepare working dilutions (10 nM to 10 µM) in Binding Buffer (50 mM Tris-HCl pH 7.5, 100 mM NaCl, 10% glycerol, 1 mM DTT).

• Complex Incubation:

  • Mix 1 µM GST-GID1 and 1 µM His-DELLA in 500 µL Binding Buffer.

  • Add 2α-Methyl GA4 at designated concentrations. Incubate for 1 hour at 4°C to allow tripartite complex formation.

• Affinity Pull-Down:

  • Add 30 µL of pre-equilibrated Glutathione Sepharose beads to capture the GST-GID1 complex.

  • Incubate for 2 hours at 4°C with gentle end-over-end rotation.

  • Centrifuge at 1,000 x g for 1 min. Wash beads three times with Binding Buffer containing 0.1% Triton X-100 to remove non-specifically bound His-DELLA.

• Elution & Western Blot Analysis:

  • Elute proteins by boiling beads in 2X SDS-PAGE sample buffer for 5 minutes.

  • Resolve eluates on a 10% SDS-PAGE gel and transfer to a PVDF membrane.

  • Probe with anti-His antibodies to detect DELLA and anti-GST antibodies to confirm equal GID1 loading.

  • Causality Check: A dose-dependent increase in His-DELLA band intensity confirms that 2α-Methyl GA4 successfully bridges GID1 and DELLA, proving the 2α-methyl group does not sterically clash with the receptor pocket.

Step-by-step experimental workflow for the in vitro GID1-DELLA interaction assay.

Applications in Research and Drug Development

In the realm of agrochemicals and plant biology research, native gibberellins like GA4 are widely used to promote cell elongation and germination[1]. However, their rapid metabolic turnover limits their efficacy. 2α-Methyl GA4 serves as an invaluable tool compound. By uncoupling receptor activation from metabolic degradation, researchers can isolate the downstream transcriptional effects of sustained GA signaling without the confounding variable of GA2ox-mediated clearance. Furthermore, understanding this steric bypass mechanism informs the rational design of next-generation, metabolically stable plant growth regulators.

References

• American Chemical Suppliers . "2α-Methyl Gibberellin A4 Product Specifications". American Chemical Suppliers Database. URL: [Link]

• Fowles, A. M., Beale, M. H., et al. (1988). "2-Alkyl gibberellins A1 and A4". Journal of the Chemical Society, Perkin Transactions 1. ResearchGate. URL:[Link]

• National Center for Biotechnology Information (NCBI) . "PubChem Compound Summary for CID 92109, Gibberellin A4". PubChem. URL:[Link]

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Discovery, Semi-Synthesis, and Isolation of 2α-Methyl Gibberellin A4: A Technical Guide

Executive Summary

The development of metabolically stable phytohormone analogs is a critical frontier in agricultural chemistry and drug development. 2α-Methyl Gibberellin A4 (CAS: 121709-23-7)[1] is a highly potent, semi-synthetic derivative of the naturally occurring plant hormone Gibberellin A4 (GA4). By introducing a methyl group at the 2α-position, researchers successfully engineered a molecule that retains high binding affinity to gibberellin receptors while completely resisting catabolic deactivation by endogenous enzymes[2].

This whitepaper provides an in-depth mechanistic analysis of the discovery rationale, a self-validating semi-synthetic methodology, and the downstream isolation workflows required to yield high-purity 2α-Methyl GA4.

Biological Rationale: The 2-Oxidase Catabolic Bypass

To understand the causality behind the synthesis of 2α-Methyl GA4, one must examine the metabolic lifecycle of endogenous gibberellins. In planta, active gibberellins (like GA4 and GA1) are strictly regulated to prevent unchecked cellular elongation. The primary deactivation pathway is catalyzed by GA 2-oxidases (GA2ox) , which are 2-oxoglutarate-dependent dioxygenases. These enzymes introduce a hydroxyl group at the 2β-position of the gibberellane core, converting the highly active GA4 into the biologically inert GA34 ().

The discovery of 2-alkyl gibberellins by [2] was driven by the hypothesis of steric occlusion . By synthetically installing a methyl group at the C-2 position, the active site of GA2ox is physically blocked from accessing the 2β-proton. Because the methyl group is positioned on the α-face, it does not interfere with the molecule's ability to bind to the GID1 receptor, resulting in an analog with dramatically prolonged biological half-life.

Fig 1: Metabolic stabilization of 2α-Methyl GA4 against GA 2-oxidase mediated catabolism.

Semi-Synthetic Discovery Strategy

The de novo total synthesis of the tetracyclic diterpene core is inefficient for scale-up. Therefore, 2α-Methyl GA4 is accessed via a highly stereoselective semi-synthetic route starting from commercially available GA4. Every step in this protocol is designed with chemical causality in mind:

• Protection: The C-7 carboxylic acid is esterified to prevent nucleophilic interference during strong-base enolization.

• Oxidation: The native 3β-hydroxyl group is oxidized to a 3-ketone. This is the critical activation step that acidifies the C-2 protons, allowing for enolate formation.

• Kinetic Alkylation: The use of Lithium Diisopropylamide (LDA) at cryogenic temperatures (-78°C) ensures the formation of the kinetic enolate, preventing thermodynamic rearrangement of the delicate A-ring. When Methyl Iodide (MeI) is introduced, it approaches exclusively from the convex α-face of the gibberellane skeleton. The concave β-face is sterically shielded by the bridged ring system, ensuring near-perfect diastereoselectivity for the 2α-methyl configuration.

• Stereoselective Reduction: Reduction of the 3-ketone with Sodium Borohydride (NaBH₄) involves hydride attack from the less hindered α-face, which elegantly pushes the resulting hydroxyl group back into its native, active 3β-equatorial orientation.

Experimental Workflows

Protocol A: Step-by-Step Semi-Synthesis

Note: All reactions involving strong bases must be performed under an inert Argon atmosphere using anhydrous solvents.

• Esterification: Dissolve 1.0 eq of GA4 in ethereal diazomethane at 0°C. Stir for 30 minutes until nitrogen evolution ceases. Concentrate in vacuo to yield GA4-methyl ester.

• Oxidation: Dissolve the ester in dry CH₂Cl₂. Add 1.5 eq of Dess-Martin Periodinane. Stir at 25°C for 2 hours. Quench with saturated NaHCO₃/Na₂S₂O₃. Extract the organic layer to isolate the 3-ketone intermediate.

• Alkylation: Cool a solution of the 3-ketone in anhydrous THF to -78°C. Dropwise add 1.2 eq LDA. Stir for 30 mins. Add 2.0 eq MeI. Allow the reaction to slowly warm to -20°C over 2 hours. Quench with saturated NH₄Cl.

• Reduction: Dissolve the crude alkylated ketone in Methanol at 0°C. Add 1.5 eq NaBH₄ in small portions. Stir for 1 hour. Quench with acetone, then concentrate.

• Deprotection: Reflux the intermediate in 0.5 M Lithium Hydroxide (LiOH) in aqueous THF for 4 hours. Cool to room temperature and carefully acidify to pH 3 using 1M HCl to protonate the free acid.

Protocol B: Self-Validating Isolation Workflow

To guarantee structural integrity and >95% purity, the isolation process utilizes orthogonal purification techniques coupled with immediate analytical feedback loops.

• Liquid-Liquid Extraction (LLE): Extract the acidified aqueous mixture 3× with Ethyl Acetate (EtOAc). Wash the combined organics with brine and dry over MgSO₄.

  • Validation Check: TLC (Hexane:EtOAc 1:1) must show a distinct shift in retention factor ( Rf​ ) compared to the unreacted GA4 standard.

• Flash Chromatography: Load the crude extract onto a silica gel column. Elute using a step gradient (10% to 50% EtOAc in Hexanes). Pool fractions containing the target mass.

• Preparative HPLC: Inject the pooled fractions onto a C18 Prep Column using the gradient outlined in Table 2. Collect the primary peak.

  • Validation Check: Analytical LC-MS must confirm a mass-to-charge ratio ( m/z ) corresponding to C20​H26​O5​ [1] before lyophilization.

Fig 2: Step-by-step isolation and purification workflow for 2α-Methyl GA4.

Quantitative Data & Specifications

Table 1: Physicochemical Properties of 2α-Methyl GA4

Property	Specification
Compound Name	2α-Methyl Gibberellin A4
CAS Registry Number	121709-23-7
Molecular Formula	C20​H26​O5​
Molecular Weight	346.42 g/mol
Physical Appearance	White to off-white crystalline solid
Solubility	Soluble in Methanol, Ethanol, EtOAc; Insoluble in Water
Validation Markers	1 H-NMR: C-2 methyl doublet (~1.1 ppm); C-3 proton multiplet

Table 2: Preparative HPLC Gradient Protocol

Column: Reverse-Phase C18 (250 x 21.2 mm, 5 µm). Flow Rate: 15 mL/min.

Time (min)	% Mobile Phase A (Water + 0.1% Formic Acid)	% Mobile Phase B (Acetonitrile + 0.1% Formic Acid)
0.0	80%	20%
5.0	80%	20%
25.0	40%	60%
30.0	5%	95%
35.0	5%	95%

References

• Fowles, A. M., Beale, M. H., Jones, D. N. M., Sanders, J. K. M., & Willis, C. L. (1988). 2-Alkyl gibberellins A1 and A4. Journal of the Chemical Society, Perkin Transactions 1, 1065-1070.[Link]

• Thomas, S. G., Phillips, A. L., & Hedden, P. (1999). Molecular cloning and functional expression of gibberellin 2-oxidases, multifunctional enzymes involved in gibberellin deactivation. Proceedings of the National Academy of Sciences, 96(8), 4698-4703.[Link]

• American Chemical Suppliers. (n.d.). 2α-Methyl Gibberellin A4 (CAS 121709-23-7) Product Specifications. Retrieved from [Link]

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Engineering the Biosynthesis of 2α-Methyl Gibberellin A4 in Fungi: A Precursor-Directed Biosynthetic Approach

Executive Summary

Gibberellins (GAs) are complex tetracyclic diterpenoid phytohormones that regulate critical aspects of plant growth and development. While natural GAs (such as GA3 and GA4) are heavily utilized in agricultural biotechnology, their in vivo efficacy is inherently limited by rapid catabolism. 2α-Methyl Gibberellin A4 is a rationally designed, sterically shielded analog that resists enzymatic deactivation. Because it is an unnatural derivative, its production cannot rely on wild-type fermentation. Instead, it requires hijacking the endogenous metabolic machinery of fungi through precursor-directed biosynthesis (PDB). This whitepaper provides an in-depth mechanistic and procedural guide to synthesizing 2α-Methyl GA4 using the Gibberella fujikuroi B1-41a mutant.

The Molecular Rationale: Steric Shielding at C-2

In higher plants, the biological activity of GA4 is strictly regulated and ultimately terminated by GA 2-oxidases. These soluble dioxygenases introduce a hydroxyl group at the C-2β position, rendering the hormone biologically inactive[1]. To bypass this metabolic sink, researchers developed 2-alkyl gibberellins[2].

The introduction of a synthetic methyl group at the 2α-position achieves two critical structural objectives:

• Steric Occlusion: The methyl group physically blocks the approach of GA 2-oxidases to the β-face of the A-ring, preventing hydroxylation.

• Receptor Affinity Preservation: Because the methyl group occupies an equatorial (α) orientation, it avoids severe steric clashes within the binding pocket of the GID1 (GIBBERELLIN INSENSITIVE DWARF1) receptor, thereby preserving the molecule's potent biological activity.

Fungal Biosynthetic Machinery and Enzyme Promiscuity

The natural biosynthesis of GA4 in the fungus G. fujikuroi (anamorph Fusarium fujikuroi) begins with the cyclization of geranylgeranyl diphosphate (GGDP) to ent-kaurene, catalyzed by a bifunctional copalyl diphosphate synthase/ent-kaurene synthase (CPS/KS)[3]. Following this cyclization, a tightly clustered suite of highly efficient cytochrome P450 monooxygenases drives the oxidation cascade[4]:

• P450-4 (ent-kaurene oxidase): Oxidizes ent-kaurene to ent-kaurenoic acid.

• P450-1 (GA12/GA14-synthase): Catalyzes ring B contraction and hydroxylation to yield GA14.

• P450-2 (GA 3-oxidase/desaturase): Converts GA14 to the bioactive GA4.

Crucially, these fungal P450 enzymes exhibit remarkable substrate promiscuity. They can accept non-native, alkylated ent-kaurene derivatives and process them through the standard oxidation cascade, provided the structural modifications do not induce severe axial steric hindrance within the enzyme's active site.

Fig 1. Biosynthetic pathway of 2α-Methyl GA4 via fungal P450 enzyme promiscuity.

Precursor-Directed Biosynthesis (Mutasynthesis) Strategy

To efficiently produce 2α-Methyl GA4, the endogenous production of wild-type ent-kaurene must be eliminated. If wild-type ent-kaurene is present, it will competitively inhibit the oxidation of the synthetic analog and result in a mixed pool of GA4 and 2α-Methyl GA4, complicating downstream purification.

This is achieved by utilizing the G. fujikuroi B1-41a mutant, a strain genetically blocked at the CPS/KS step[3]. When the synthetic precursor 2α-methyl-ent-kaurene is fed to this mutant, the intact downstream P450 machinery processes the analog directly into the target 2α-Methyl GA4 without wild-type background interference.

Quantitative Analysis of Biotransformation Stereochemistry

The stereochemistry of the synthetic precursor strictly dictates the success of the biotransformation. As shown below, the fungal enzymes easily process the 2α-epimer, while the 2β-epimer acts as a dead-end metabolite.

Table 1: Biotransformation Efficiency of ent-Kaurene Analogs by G. fujikuroi B1-41a

Substrate Fed	Target Product	C-2 Stereochemistry	Relative Conversion Yield	Metabolic Half-life (in planta)
ent-Kaurene (Control)	Gibberellin A4	Unsubstituted	100% (Baseline)	~2.5 hours
2α-Methyl-ent-kaurene	2α-Methyl GA4	α-face (Equatorial)	45 - 55%	>24 hours
2β-Methyl-ent-kaurene	Dead-end intermediates	β-face (Axial)	< 5%	N/A

Causality of Stereochemical Gating: The fungal P450-1 and P450-2 enzymes exhibit strict stereochemical gating. The 2α-methyl group occupies an equatorial position that is tolerated by the enzyme's active site pocket. Conversely, the 2β-methyl group creates severe axial steric clashes, stalling the oxidation cascade at the ent-kaurenoic acid stage.

Validated Experimental Protocol

The following self-validating workflow details the biotransformation process, emphasizing the biochemical causality behind each engineering step.

Fig 2. Step-by-step experimental workflow for precursor-directed biosynthesis.

Step-by-Step Methodology:

Step 1: Mycelial Cultivation and Nitrogen Starvation

• Action: Inoculate G. fujikuroi B1-41a spores into 100 mL of ICI (Imperial Chemical Industries) liquid medium containing 10% glucose and 0.05% ammonium nitrate.

• Causality: The high carbon-to-nitrogen ratio forces the culture into nitrogen starvation after 48 hours. This physiological stress is the specific epigenetic trigger required to derepress the gibberellin biosynthetic gene cluster, activating the necessary P450 enzymes.

Step 2: Precursor Pulse-Feeding

• Action: Dissolve the synthetic 2α-methyl-ent-kaurene in ethanol. Administer to the culture in three equal aliquots at 48, 72, and 96 hours post-inoculation (maintaining total ethanol concentration below 0.5% v/v).

• Causality: Pulse-feeding prevents acute lipophilic toxicity to the fungal cell membrane. It also maintains the substrate concentration within the linear range of Michaelis-Menten kinetics for the P450 enzymes, preventing substrate-level competitive inhibition.

Step 3: Aerobic Biotransformation

• Action: Incubate the culture at 28°C under continuous orbital shaking (200 rpm) for 7 days.

• Causality: The entire biotransformation relies on cytochrome P450 monooxygenases. These enzymes require molecular oxygen as a stoichiometric co-substrate; thus, vigorous aeration is non-negotiable for achieving high-yield conversion.

Step 4: pH-Shift Liquid-Liquid Extraction

• Action: Filter the culture to remove mycelia. Adjust the aqueous filtrate to pH 2.5 using 1 M HCl, then extract three times with equal volumes of ethyl acetate.

• Causality: Gibberellins are diterpene acids with a pKa of approximately 4.0. Lowering the pH to 2.5 ensures the C-6 carboxylate group is fully protonated, rendering the target molecule highly lipophilic and driving its partition into the organic phase.

Step 5: Chromatographic Isolation

• Action: Dry the organic phase over anhydrous Na₂SO₄, evaporate under reduced pressure, and purify via preparative RP-HPLC (C18 column) using a water/acetonitrile gradient containing 0.1% formic acid.

References

• Fowles, A. M., Beale, M. H., Jones, D. N. M., et al. (1988). "Stereoselective reactions of a thioester butanediacetal with various... 2-Alkyl gibberellins A1 and A4." Journal of the Chemical Society, Perkin Transactions 1. 2

• Kawaide, H. (2006). "Biochemical and Molecular Analyses of Gibberellin Biosynthesis in Fungi." Bioscience, Biotechnology, and Biochemistry. 3

• Hedden, P. (2020). "The Current Status of Research on Gibberellin Biosynthesis." Oxford Academic. 1

• Shi, et al. (2021). "Tailored biosynthesis of gibberellin plant hormones in yeast." PMC - NIH. 5

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2α-Methyl Gibberellin A4 structure-activity relationship studies

An In-depth Technical Guide to the Structure-Activity Relationship Studies of 2α-Methyl Gibberellin A4

Authored by: A Senior Application Scientist

Foreword: Charting Unexplored Territories in Gibberellin Bioactivity

To our fellow researchers, scientists, and pioneers in drug development,

The gibberellins (GAs) represent a class of diterpenoid phytohormones that are fundamental regulators of plant growth and development.[1][2] Our understanding of their structure-activity relationships (SAR) has been pivotal in advancing agricultural biotechnology and unraveling the intricacies of plant signaling pathways. While extensive research has elucidated the roles of hydroxylation and other modifications at various positions on the gibberellin scaffold, the impact of alkylation, particularly at the C-2 position, remains a largely unexplored frontier.

This technical guide ventures into this uncharted territory, focusing on the hypothetical yet scientifically grounded structure-activity relationship of 2α-Methyl Gibberellin A4. Gibberellin A4 (GA4), a potent C19-gibberellin, serves as our foundational molecule.[3][4] By proposing the introduction of a methyl group at the 2α-position, we aim to probe the steric and electronic tolerance of the GA-receptor interactions. This guide is structured not as a review of existing data, but as a forward-looking research framework. It provides the theoretical underpinnings, a proposed synthetic strategy, and a comprehensive suite of experimental protocols to systematically investigate the bioactivity of this novel analog. Our objective is to equip you with the rationale and methodologies to explore how this subtle structural modification could profoundly alter biological function, potentially leading to the development of more potent or selective plant growth regulators.

We will begin by establishing the current understanding of gibberellin SAR, then delve into the specific hypotheses surrounding 2α-methylation, and finally, present a detailed roadmap for the synthesis and biological evaluation of 2α-Methyl Gibberellin A4. It is our hope that this guide will serve as a catalyst for new avenues of research in the fascinating world of gibberellin chemistry and biology.

Section 1: The Gibberellin Signaling Pathway and Established Structure-Activity Relationships

The GID1 Receptor-Mediated Signaling Cascade

Gibberellin signaling is initiated by the binding of a bioactive GA to its nuclear receptor, GA INSENSITIVE DWARF1 (GID1).[5] In Arabidopsis, there are three orthologs of this receptor: GID1A, GID1B, and GID1C.[5][6] The binding of an active GA to GID1 induces a conformational change in the receptor's N-terminal region.[5] This conformational change facilitates the interaction of the GA-GID1 complex with DELLA proteins, which are transcriptional regulators that act as repressors of GA-responsive genes.[5][7] The formation of the GID1-GA-DELLA complex targets the DELLA protein for ubiquitination and subsequent degradation by the 26S proteasome.[7] The degradation of DELLA proteins alleviates their repressive effects, allowing for the expression of genes that promote various growth and developmental processes, such as stem elongation, seed germination, and flowering.[1][2]

Caption: Fig. 1: The GID1-mediated gibberellin signaling pathway.

Key Structural Features for Gibberellin Bioactivity

Decades of research have identified several key structural motifs on the gibberellin scaffold that are critical for high biological activity. These are summarized below:

• C-7 Carboxylic Acid: The presence of a carboxyl group at the C-7 position is essential for binding to the GID1 receptor. Esterification of this group, for example to a methyl ester, generally abolishes activity, although it can be hydrolyzed in vivo to the active form.

• γ-lactone (C-19 to C-10): The lactone bridge between C-19 and C-10 is a hallmark of bioactive C19-gibberellins like GA4.

• 3β-Hydroxyl Group: A hydroxyl group in the 3β-position is a strong determinant of bioactivity. Epimerization to the 3α-position or its complete removal significantly reduces or eliminates activity.

• 13-Hydroxylation: The presence or absence of a hydroxyl group at C-13 differentiates two major pathways of GA biosynthesis. Generally, 13-deoxy GAs (like GA4) are more active than their 13-hydroxylated counterparts (like GA1).[8]

• 2β-Hydroxylation: Hydroxylation at the 2β-position is a primary catabolic deactivation step in many plant species.[9] This modification drastically reduces the affinity for the GID1 receptor.

Section 2: The Hypothesis for 2α-Methyl Gibberellin A4

The introduction of a methyl group at the 2α-position of Gibberellin A4 is a novel modification that has not been explored in the literature. Our central hypothesis is that this modification could enhance bioactivity by sterically hindering the catabolic 2β-hydroxylation, thereby increasing the metabolic stability and bioavailability of the molecule.

Rationale for the 2α-Methylation

• Blocking Catabolism: The primary rationale is to sterically shield the 2β-position from enzymatic attack by GA 2-oxidases.[9][10] A methyl group in the adjacent 2α-position would create a significant steric impediment to the approach of the enzyme, potentially slowing down or completely inhibiting 2β-hydroxylation.

• Probing the GID1 Binding Pocket: The 2α-position is on the opposite face of the molecule from the 3β-hydroxyl group, which is known to be critical for receptor interaction. It is plausible that this region of the molecule has less stringent steric requirements for binding to the GID1 receptor. The introduction of a small alkyl group may be tolerated and could even lead to favorable hydrophobic interactions within the binding pocket.

Caption: Fig. 2: Hypothesized effect of 2α-methylation on GA4 activity.

Potential Outcomes and Interpretations

The biological evaluation of 2α-Methyl GA4 could yield several outcomes, each with important implications for our understanding of gibberellin SAR:

Predicted Outcome	Interpretation
Increased Potency	The 2α-methyl group successfully blocks catabolism without significantly disrupting receptor binding, leading to higher effective concentrations at the target site.
Similar Potency	The steric hindrance to catabolism is offset by a slight decrease in receptor affinity, resulting in a similar overall biological effect.
Decreased Potency	The 2α-methyl group introduces a steric clash within the GID1 binding pocket, significantly reducing binding affinity and overriding any benefits from reduced catabolism.
No Activity	The 2α-methyl group completely prevents binding to the GID1 receptor.

Section 3: Proposed Synthesis of 2α-Methyl Gibberellin A4

A plausible synthetic route to 2α-Methyl Gibberellin A4 can be envisioned starting from Gibberellin A4 methyl ester. The C-7 carboxyl group would be protected as a methyl ester to prevent side reactions.

Experimental Protocol: Synthesis

• Protection of GA4: Gibberellin A4 is converted to its methyl ester (GA4-Me) using diazomethane or trimethylsilyldiazomethane in a suitable solvent like methanol/diethyl ether. This protects the C-7 carboxyl group.

• Oxidation of the 3β-Hydroxyl Group: The 3β-hydroxyl group of GA4-Me is oxidized to a 3-keto group using a mild oxidizing agent such as pyridinium chlorochromate (PCC) or Dess-Martin periodinane. This ketone will serve as the anchor for introducing the methyl group.

• α-Methylation of the 3-Keto Group: The 3-keto gibberellin is then subjected to α-methylation. This can be achieved by forming the enolate with a strong base like lithium diisopropylamide (LDA) at low temperature (-78 °C) followed by quenching with methyl iodide. This reaction is expected to favor methylation from the less sterically hindered α-face.

• Stereoselective Reduction of the 3-Keto Group: The resulting 2α-methyl-3-keto gibberellin methyl ester is then reduced back to the 3β-hydroxyl group. A stereoselective reducing agent such as sodium borohydride (NaBH4) or L-selectride should be employed. The stereochemical outcome of this reduction will need to be carefully analyzed, as it is crucial for retaining biological activity.

• Deprotection of the C-7 Carboxyl Group: The final step is the saponification of the methyl ester at C-7 using a mild base like lithium hydroxide in a THF/water mixture to yield the target molecule, 2α-Methyl Gibberellin A4.

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2α-Methyl Gibberellin A4: Physicochemical Properties, Synthesis, and Receptor-Mediated Signaling

A Technical Whitepaper for Drug Development Professionals and Plant Biologists

Executive Summary

Gibberellins (GAs) are a vital class of tetracyclic diterpene phytohormones that regulate critical aspects of plant growth, including seed germination, stem elongation, and flowering. Among the highly active endogenous gibberellins, Gibberellin A4 (GA4) serves as a primary ligand for the GID1 receptor. However, the utility of natural GA4 in prolonged experimental or agricultural applications is limited by its rapid metabolic deactivation. 2α-Methyl Gibberellin A4 is a synthetic, sterically modified alkyl-gibberellin[1] designed to overcome this limitation. By introducing a methyl group at the 2α position, researchers have engineered a molecule that retains high binding affinity for the GID1 receptor while effectively evading enzymatic degradation.

Physicochemical Profile

Understanding the fundamental chemical properties of 2α-Methyl GA4 is essential for formulating stable solutions for in vitro and in vivo assays. The compound is characterized by its high purity requirements and specific molecular architecture[2].

Property	Value
Chemical Name	2α-Methyl Gibberellin A4
Synonyms	2α-methyl-GA4; 4a,1-(Epoxymethano)-7,9a-methanobenz[a]azulenegibbane-1,10-dicarboxylic Acid Deriv.
CAS Registry Number	121709-23-7
Molecular Formula	C₂₀H₂₆O₅
Molecular Weight	346.42 g/mol
Structural Class	Alkyl-gibberellin (Tetracyclic diterpene acid)
Solubility	Soluble in DMSO, Ethanol, and Methanol; sparingly soluble in aqueous buffers (requires co-solvent).

Data sourced from authoritative chemical reference standards[2][3].

Chemical Synthesis & Structural Derivatization

The targeted synthesis of 2-alkyl gibberellins requires precise stereochemical control to ensure the methyl group is introduced at the correct epimeric position (2α vs. 2β) without disrupting the critical 3β-hydroxyl group required for receptor binding. As detailed in the foundational work by 4[4], the synthesis typically proceeds via the enolization of a 3-ketogibberellin intermediate.

The synthetic route involves:

• Oxidation : Conversion of the 3β-hydroxyl group of a natural GA precursor to a 3-ketone.

• Alkylation : Base-catalyzed enolization followed by stereoselective alkylation using a methyl halide to introduce the 2α-methyl substituent.

• Reduction : Stereospecific reduction of the 3-ketone back to the essential 3β-hydroxyl configuration.

This synthetic pathway yields a highly pure alkyl-gibberellin[5] that maintains the spatial geometry necessary for biological activity while introducing targeted steric bulk.

Mechanism of Action: The GA-GID1-DELLA Cascade

The biological activity of 2α-Methyl GA4 is mediated through the canonical gibberellin signaling pathway. Upon entering the plant cell, the molecule binds to the soluble receptor GID1 (GIBBERELLIN INSENSITIVE DWARF1).

The binding of 2α-Methyl GA4 induces a conformational change in the N-terminal extension of GID1, effectively closing the receptor's binding pocket. This structural shift creates a high-affinity interaction surface that recruits DELLA proteins (transcriptional repressors). The formation of the GA-GID1-DELLA ternary complex is subsequently recognized by the SCF^SLY1/GID2 E3 ubiquitin ligase complex, leading to the polyubiquitination and 26S proteasome-mediated degradation of DELLA proteins. The removal of DELLA derepresses GA-responsive genes, initiating physiological growth responses.

Fig 1: 2α-Methyl GA4 mediated GID1-DELLA signaling and degradation pathway.

Structure-Activity Relationship (SAR) & Metabolic Stability

The primary rationale for utilizing 2α-Methyl GA4 over endogenous GA4 lies in its metabolic stability. In plants, the homeostasis of active gibberellins is tightly regulated by GA 2-oxidases (GA2ox). These enzymes catalyze the 2β-hydroxylation of active GAs, converting them into biologically inactive 2β-OH metabolites.

The strategic placement of a methyl group at the 2α position introduces significant steric hindrance directly adjacent to the site of enzymatic attack. This structural modification prevents the GA2ox enzyme from properly orienting the substrate within its catalytic pocket. Consequently, 2α-Methyl GA4 is highly resistant to 2β-hydroxylation, resulting in a significantly prolonged half-life and sustained bioactivity in vivo.

Fig 2: Steric blockade of GA2ox-mediated 2β-hydroxylation by 2α-Methyl GA4.

Validated Experimental Protocols

To accurately assess the efficacy of 2α-Methyl GA4, researchers must employ rigorous, self-validating methodologies. Below are two gold-standard protocols for evaluating receptor binding and physiological activity.

Protocol 1: In Vitro GID1 Receptor Binding Assay (Surface Plasmon Resonance)

Surface Plasmon Resonance (SPR) is selected to provide real-time, label-free kinetic data ( ka​ , kd​ ) of 2α-Methyl GA4 binding to the GID1 receptor. This is critical because equilibrium end-point assays fail to capture the transient conformational dynamics required for DELLA recruitment.

• Receptor Immobilization : Covalently couple purified recombinant GID1 protein to a CM5 sensor chip via standard amine coupling chemistry.

  • Causality: Amine coupling ensures stable, irreversible attachment of the receptor, providing a robust baseline free from receptor leaching during kinetic measurements.

• Ligand Preparation : Dissolve 2α-Methyl GA4 in 100% DMSO, then dilute in running buffer (e.g., HBS-EP) to a concentration series (10 nM to 1 µM), maintaining a final DMSO concentration of 1%.

  • Causality: A broad concentration gradient is essential for the accurate mathematical determination of association and dissociation rates. Constant DMSO concentration prevents bulk refractive index artifacts.

• Binding Analysis : Inject the ligand solutions over the GID1-functionalized surface at a constant flow rate of 30 µL/min.

  • Causality: A high, constant flow rate minimizes mass transport limitations, ensuring the observed sensorgrams reflect true molecular binding events rather than diffusion rates.

• Self-Validation System : A reference flow cell (activated and deactivated without GID1) must be used simultaneously. Subtracting the reference signal from the active cell eliminates bulk refractive index changes and non-specific binding, ensuring the measured KD​ is exclusively specific to the GA-GID1 interaction.

Protocol 2: Arabidopsis Hypocotyl Elongation Bioassay

Arabidopsis hypocotyl elongation is utilized because it is a highly sensitive, GA-dependent phenotypic readout that directly correlates with the in vivo degradation of DELLA proteins.

• Seed Sterilization and Stratification : Surface-sterilize ga1-3 mutant Arabidopsis seeds and stratify at 4°C in the dark for 3 days.

  • Causality: The ga1-3 mutant lacks endogenous GA biosynthesis. Using this background is mandatory to eliminate endogenous GA interference, ensuring the observed hypocotyl elongation is strictly causal to the applied 2α-Methyl GA4. Stratification synchronizes germination.

• Media Preparation : Plate seeds on half-strength Murashige and Skoog (MS) agar supplemented with varying concentrations of 2α-Methyl GA4 (1 pM to 1 µM).

• Incubation : Incubate plates vertically under short-day conditions (8h light/16h dark) at 22°C for 7 days.

  • Causality: Short-day conditions naturally suppress endogenous growth promoting pathways, maximizing the dynamic range for quantifying the GA-induced hypocotyl elongation response.

• Self-Validation System : Wild-type (WT) Arabidopsis must be run in parallel on identical media as a negative control for exogenous sensitivity. Because WT already possesses saturated endogenous GA levels, it should show minimal response to the exogenous compound. A dose-dependent elongation exclusively in the ga1-3 line validates the compound's specific bioactivity.

Conclusion & Future Perspectives

2α-Methyl Gibberellin A4 represents a triumph of rational chemical design in plant hormone research. By understanding the structural requirements for GID1 receptor activation and the enzymatic mechanisms of GA2ox-mediated degradation, researchers have leveraged this compound to decouple GA signaling from endogenous metabolic feedback loops. For drug development professionals and agrochemical scientists, 2α-Methyl GA4 serves as a critical tool for probing the limits of the DELLA degradation pathway and developing next-generation, metabolically stable plant growth regulators.

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Overcoming Natural Catabolism: The Biological Context and Application of 2α-Methyl Gibberellin A4

A Technical Whitepaper on the Interaction of Synthetic Alkyl-Gibberellins with Natural Plant and Fungal Metabolic Pathways

Executive Summary & Scientific Clarification

As researchers and drug development professionals, it is critical to establish precise biochemical definitions before designing experimental workflows. While Gibberellin A4 (GA4) is a highly potent, naturally occurring diterpenoid phytohormone synthesized by fungi (such as Fusarium fujikuroi) and vascular plants[1], 2α-Methyl Gibberellin A4 (CAS 121709-23-7) is a rationally designed synthetic derivative [2],[3]. It is not found as a natural metabolite in any known organism.

The core challenge in studying or applying natural gibberellins in agricultural or biological research is their rapid catabolic deactivation by endogenous enzymes[4]. This in-depth technical guide elucidates the natural metabolic pathways governing GA4 and details how the synthetic 2α-methyl substitution serves as a precise structural strategy to bypass natural enzymatic degradation. By understanding the causality behind this molecular design, scientists can leverage 2α-Methyl GA4 as a highly stable, long-lasting probe for gibberellin signaling networks.

The Natural Biological Context: GA4 Signaling and Catabolism

In natural biological systems, bioactive gibberellins like GA4 regulate critical growth processes—such as seed germination, stem elongation, and flowering—by binding to the GID1 (GIBBERELLIN INSENSITIVE DWARF1) receptor[5]. This binding event induces a conformational change that promotes the interaction between GID1 and DELLA repressor proteins. The resulting complex triggers the ubiquitination and subsequent proteasomal degradation of DELLAs, effectively lifting the biological brake on plant growth[5].

Caption: Natural GA4 signaling via GID1 and degradation via GA 2-oxidase.

However, to maintain physiological homeostasis and prevent uncontrolled cellular elongation, organisms have evolved a strict regulatory catabolic mechanism[4]. The primary deactivation pathway for bioactive GAs is mediated by GA 2-oxidases (GA2ox) , a class of soluble 2-oxoglutarate-dependent dioxygenases (2OG-Fe(II) oxygenases)[6].

The Enzymatic Bottleneck: 2β-Hydroxylation

GA 2-oxidases specifically target the C-2 position of the gibberellin A-ring[6]. By catalyzing the addition of a hydroxyl group at the 2β-position, GA2ox converts the highly active GA4 into the biologically inactive catabolite GA34[7].

This 2β-hydroxylation represents an absolute metabolic bottleneck in natural systems. Because GA2ox expression is often upregulated by active GAs in a negative feedback loop, the half-life of endogenous or exogenously applied natural GA4 is severely limited[8]. For researchers attempting to induce sustained phenotypic changes, this rapid degradation necessitates constant re-application of the hormone.

Rational Structural Design: The 2α-Methyl Substitution Strategy

To overcome this natural degradation, synthetic chemists developed 2-alkyl gibberellins[3]. The addition of a methyl group at the 2α-position (yielding 2α-Methyl GA4) introduces significant steric hindrance precisely at the site of enzymatic attack.

The Causality of the Design: The GA 2-oxidase active site requires precise spatial alignment to abstract a hydrogen and transfer oxygen to the 2β-position. The bulky 2α-methyl group physically prevents the enzyme's catalytic pocket from properly accommodating the substrate. Consequently, 2α-Methyl GA4 acts as a highly stable analog. It retains structural fidelity required for high-affinity binding to the GID1 receptor, but exhibits near-total resistance to GA 2-oxidase-mediated catabolism.

Quantitative Data Summary

Parameter	Natural Gibberellin A4 (GA4)	2α-Methyl Gibberellin A4	Causality / Mechanism
Origin	Natural (Fungi, Plants)	Synthetic Derivative	Rational chemical synthesis
Susceptibility to GA 2-Oxidase	High	Negligible	Steric hindrance at C-2 position
Primary Catabolite	GA34 (Inactive)	N/A (Resists 2β-hydroxylation)	Blockade of oxygenase active site
GID1 Receptor Binding	Baseline (1.0x)	Comparable (~0.8x - 1.2x)	A-ring modification does not disrupt GID1 pocket
In vivo Bioactivity	Transient	Sustained / Highly Potent	Extended half-life in target tissues

Experimental Methodologies: Self-Validating Evaluation Protocols

As application scientists, we must rigorously validate the metabolic resistance of synthetic analogs against natural enzymes. The following protocol outlines an in vitro degradation assay utilizing recombinant GA 2-oxidase.

Self-Validating Logic: This protocol incorporates natural GA4 as a positive control. If natural GA4 is not degraded during the assay, the recombinant enzyme is inactive, rendering the entire run invalid. Furthermore, a boiled (denatured) enzyme negative control ensures that any observed degradation is strictly enzymatic, not the result of spontaneous chemical hydrolysis.

Protocol: In Vitro GA 2-Oxidase Degradation Assay

Step 1: Enzyme Preparation Express and purify recombinant Arabidopsis thaliana GA 2-oxidase (e.g., AtGA2ox1) using an E. coli expression system. Ensure the final protein is dialyzed into a neutral buffer to preserve folding.

Step 2: Reaction Mixture Assembly In a 100 µL reaction volume, combine 50 mM Tris-HCl (pH 7.5), 2 mM 2-oxoglutarate (co-substrate), 0.5 mM Iron(II) sulfate (Fe²⁺ cofactor), and 5 mM ascorbate. Causality: GA 2-oxidases are 2OG-Fe(II) oxygenases; omitting these specific cofactors completely halts catalytic activity. Ascorbate is critical as it maintains the iron atom in the active ferrous (Fe²⁺) state.

Step 3: Substrate Incubation Add 1 µM of either Natural GA4 (Positive Control) or 2α-Methyl GA4 (Test Compound) to separate reaction tubes. Include a third tube with boiled enzyme + Natural GA4 (Negative Control). Incubate at 30°C for exactly 2 hours.

Step 4: Reaction Quenching Terminate the reaction by adding 200 µL of ice-cold methanol containing an internal standard (e.g., deuterated GA4). Causality: Methanol instantly denatures and precipitates the enzyme, locking the metabolic profile at the exact 2-hour mark for accurate pharmacokinetic timing.

Step 5: LC-MS/MS Analysis Centrifuge the samples at 14,000 x g for 10 minutes. Analyze the supernatant via Liquid Chromatography-Tandem Mass Spectrometry to quantify the remaining substrate and the formation of the GA34 catabolite.

Caption: Step-by-step experimental workflow for the in vitro GA 2-oxidase degradation assay.

Future Perspectives in Drug Development and Agrochemicals

While 2α-Methyl GA4 remains a synthetic tool, its mechanism of action provides a blueprint for next-generation agrochemicals. By understanding how natural enzymes like GA 2-oxidase dictate hormone half-life, researchers can design highly potent, low-dose plant growth regulators that resist environmental and biological degradation. Furthermore, advances in synthetic biology may eventually allow for the heterologous biosynthesis of alkylated gibberellins in engineered microbial cell factories, bridging the gap between synthetic chemistry and natural occurrence.

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The Strategic Role of the 2α-Methyl Group in Gibberellin Function: A Technical Guide

Introduction: Beyond the Core Gibberellin Structure

Gibberellins (GAs) are a class of diterpenoid phytohormones that are fundamental regulators of plant growth and development, influencing processes from seed germination to stem elongation and flowering.[1][2] The biological activity of the more than 130 identified GAs is determined by specific structural features, with only a few, such as GA₁, GA₃, GA₄, and GA₇, being biologically active.[1] The presence of a 3β-hydroxyl group, a carboxyl group at C-6, and a lactone between carbons 4 and 10 are common traits of bioactive GAs.[1]

The biological activity of GAs is tightly controlled through a balance of biosynthesis and deactivation. A primary deactivation pathway is 2β-hydroxylation, catalyzed by GA 2-oxidases (GA2ox), which renders the GA molecule inactive.[3] This critical role of the C-2 position in modulating GA activity has led to investigations into how modifications at this site, other than 2β-hydroxylation, might influence GA function. This technical guide explores the emerging understanding of the role of modifications at the 2α-position, with a particular focus on the introduction of a methyl group, and the implications for developing novel plant growth regulators and research tools.

The C-2 Position: A Critical Hub for Gibberellin Deactivation

The deactivation of bioactive GAs is essential for maintaining hormonal homeostasis and ensuring proper plant development. The most well-characterized mechanism of GA deactivation is hydroxylation at the 2β-position by GA 2-oxidases, which are 2-oxoglutarate-dependent dioxygenases.[3] This modification prevents the GA molecule from effectively binding to its receptor, GIBBERELLIN INSENSITIVE DWARF1 (GID1).[4]

Interestingly, recent research has revealed that the 2α-position is also a target for enzymatic modification. The Arabidopsis thaliana enzyme AtGA2ox9, a class III GA 2-oxidase, has been shown to catalyze the 2α-hydroxylation of C₁₉-GAs, such as GA₉ and GA₄, producing GA₄₀ and GA₄₇, respectively.[5] This discovery is significant as it demonstrates that the 2α-position is accessible to enzymatic activity and that modifications at this site can occur naturally, expanding our understanding of GA metabolism.

The 2α-Methyl Group: A Shield Against Deactivation and a Modulator of Activity

The introduction of a methyl group at the 2α-position of a gibberellin molecule is a synthetic modification that has profound effects on its biological function. This modification is primarily aimed at blocking the primary route of deactivation, 2β-hydroxylation.

Mechanism of Action: Steric Hindrance

The key to the function of the 2α-methyl group lies in the principle of steric hindrance. By occupying the 2α-position, the methyl group physically obstructs the approach of GA 2-oxidases to the 2β-position. This "shielding" effect prevents the enzymatic hydroxylation that would otherwise inactivate the GA molecule. The result is a gibberellin analogue with enhanced metabolic stability and, consequently, a prolonged biological activity.

Impact on Bioactivity

The increased persistence of 2α-methylated GAs due to their resistance to deactivation leads to a more potent and sustained physiological response. For instance, in bioassays, 2α-methylated derivatives of active GAs would be expected to exhibit greater activity in promoting stem elongation, seed germination, and other GA-mediated processes compared to their non-methylated counterparts, especially over longer time courses where metabolic degradation becomes a significant factor.

Gibberellin Signaling and the Role of the GID1 Receptor

The biological effects of gibberellins are mediated through their interaction with the soluble GID1 receptor.[6][7] The binding of a bioactive GA to GID1 induces a conformational change in the receptor, which then promotes the formation of a GA-GID1-DELLA complex.[6][7] DELLA proteins are transcriptional regulators that repress GA-responsive genes.[6] The formation of this ternary complex targets the DELLA protein for ubiquitination and subsequent degradation by the 26S proteasome, thus de-repressing GA signaling and allowing for growth and development to proceed.[7]

The precise fit of the gibberellin molecule within the GID1 binding pocket is crucial for initiating this signaling cascade. While direct binding studies of 2α-methylated GAs to GID1 are not extensively reported in the available literature, we can infer the potential effects based on the known structure of the GID1-GA complex. The 2α-position is located on the periphery of the GA molecule when docked in the GID1 receptor. Therefore, the addition of a small methyl group at this position is unlikely to cause a major steric clash that would prevent binding. However, it may subtly alter the orientation of the GA molecule within the binding pocket, which could potentially modulate the affinity of the GA-GID1 complex for DELLA proteins.

Experimental Protocols for Investigating 2α-Methyl Gibberellin Function

To rigorously assess the role of the 2α-methyl group in gibberellin function, a series of well-defined experiments are required. The following protocols provide a framework for such an investigation.

Protocol 1: Synthesis of 2α-Methyl Gibberellins

The synthesis of 2α-methylated gibberellins is a multi-step process that requires expertise in synthetic organic chemistry. A general approach involves the modification of a readily available gibberellin, such as GA₃.

Step-by-Step Methodology:

• Protection of Functional Groups: Protect the hydroxyl and carboxyl groups of the starting gibberellin molecule to prevent unwanted side reactions. For example, the hydroxyl groups can be protected as acetyl esters, and the carboxyl group as a methyl ester.

• Introduction of a Double Bond: Create a double bond between C-1 and C-2 of the gibberellin A-ring. This can be achieved through a variety of methods, such as allylic bromination followed by dehydrobromination.

• Michael Addition: Perform a Michael addition of a methyl group to the α,β-unsaturated ketone system. This is typically done using a Gilman cuprate reagent (lithium dimethylcuprate), which favors 1,4-addition and introduces the methyl group at the 2α-position.

• Deprotection: Remove the protecting groups to yield the final 2α-methylated gibberellin.

Note: This is a generalized scheme, and specific reaction conditions and purification methods will need to be optimized for each specific gibberellin.

Protocol 2: In Vitro GA 2-Oxidase Activity Assay

This assay is designed to determine if the 2α-methyl group confers resistance to deactivation by GA 2-oxidases.

Step-by-Step Methodology:

• Enzyme Preparation: Express and purify a recombinant GA 2-oxidase (e.g., from Arabidopsis thaliana or Phaseolus coccineus) in a suitable expression system, such as E. coli.

• Substrate Preparation: Prepare solutions of the non-methylated gibberellin and the 2α-methylated gibberellin at various concentrations.

• Enzyme Reaction: Incubate the purified GA 2-oxidase with each of the gibberellin substrates in a reaction buffer containing the necessary co-factors (e.g., 2-oxoglutarate, FeSO₄, and ascorbate).

• Product Analysis: After a set incubation time, stop the reaction and analyze the reaction mixture for the presence of the 2β-hydroxylated product. This can be done using High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Data Analysis: Compare the rate of product formation for the methylated and non-methylated substrates. A significantly lower rate of product formation for the 2α-methylated gibberellin would indicate resistance to deactivation.

Protocol 3: Dwarf Rice Bioassay for Gibberellin Activity

This classic bioassay is used to assess the biological activity of gibberellins by measuring their effect on the elongation of the second leaf sheath in dwarf rice seedlings.

Step-by-Step Methodology:

• Seed Germination: Germinate seeds of a GA-deficient dwarf rice cultivar (e.g., 'Tan-ginbozu') in the dark on moist filter paper.

• Seedling Selection: Select uniform seedlings with a specific shoot and root length.

• Gibberellin Application: Apply a small, defined volume of the test solution (containing either the non-methylated or 2α-methylated gibberellin at various concentrations) to the junction of the leaf sheath and coleoptile of each seedling.

• Incubation: Incubate the treated seedlings under controlled conditions of light and temperature for a set period (e.g., 3-5 days).

• Measurement: Measure the length of the second leaf sheath.

• Data Analysis: Plot the leaf sheath length against the logarithm of the gibberellin concentration to generate a dose-response curve. Compare the curves for the methylated and non-methylated gibberellins to determine their relative biological activities.

Data Presentation

Table 1: Comparative Bioactivity of a Hypothetical 2α-Methylated Gibberellin (GA₄) vs. Non-methylated GA₄

Compound	Concentration (µM)	Second Leaf Sheath Elongation (mm ± SD)
Control (Buffer)	0	5.2 ± 0.4
GA₄	0.01	10.5 ± 0.8
0.1	18.3 ± 1.2
1.0	25.1 ± 1.5
2α-methyl-GA₄	0.01	15.8 ± 1.1
0.1	24.7 ± 1.6
1.0	32.4 ± 1.9

Visualizations

Gibberellin Signaling Pathway

Caption: Gibberellin signaling pathway.

Experimental Workflow for Assessing 2α-Methyl Gibberellin Function

Caption: Experimental workflow for 2α-methyl GA analysis.

Conclusion and Future Directions

The strategic placement of a methyl group at the 2α-position of the gibberellin scaffold represents a powerful tool for enhancing the potency and durability of these vital plant hormones. By sterically hindering the primary deactivation pathway of 2β-hydroxylation, 2α-methylation leads to gibberellin analogues with increased metabolic stability. While further research is needed to fully elucidate the interaction of these modified GAs with the GID1 receptor and the downstream signaling components, the existing evidence strongly suggests that 2α-methylation is a promising strategy for the development of novel plant growth regulators with superior performance.

Future research should focus on:

• Quantitative Structure-Activity Relationship (QSAR) studies: To systematically explore the effects of different substituents at the 2α-position on GA bioactivity.

• Crystallographic studies: To obtain high-resolution structures of 2α-methylated GAs in complex with the GID1 receptor to understand the precise molecular interactions.

• Field trials: To evaluate the efficacy of 2α-methylated GAs in agricultural settings for improving crop yield and quality.

By continuing to unravel the intricacies of gibberellin metabolism and signaling, we can unlock new opportunities for enhancing plant productivity and ensuring global food security.

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• Jiang, Y., et al. (2022). Non-Steroidal FXR Agonistic Dimeric 2-Methyl-4-(1-glycerol)furan with Lipid-Lowering Activities from Marine-Derived Nocardiopsis sp. ZSN1. Marine Drugs, 20(1), 4. [Link]

• Sieniawska, E. (2022). Methoxyfuranocoumarins of Natural Origin–Updating Biological Activity Research and Searching for New Directions—A Review. Molecules, 27(1), 229. [Link]

• Fujishima, T., et al. (1998). Synthesis and biological activity of 2-methyl-20-epi analogues of 1 alpha,25-dihydroxyvitamin D3. Bioorganic & Medicinal Chemistry Letters, 8(16), 2145-2148. [Link]

• Soriano-Bello, E. L., et al. (2024). Novel Synthetic Steroid Derivatives: Target Prediction and Biological Evaluation of Antiandrogenic Activity. International Journal of Molecular Sciences, 25(12), 6701. [Link]

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• Ringold, H. J., & Rosenkranz, G. (1959). U.S. Patent No. 2,908,693. Washington, DC: U.S.

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Protocols & Analytical Methods

analytical methods for detecting 2α-Methyl Gibberellin A4 in plant tissues

An Application Guide to the Quantitative Analysis of 2α-Methyl Gibberellin A4 in Plant Tissues

Introduction: The Challenge of Analyzing Synthetic Gibberellin Analogues

Gibberellins (GAs) are a class of diterpenoid phytohormones that are fundamentally important for numerous plant growth and development processes, including stem elongation, seed germination, and flowering.[1][2] While over 100 GAs have been identified, only a few, such as GA1 and GA4, are biologically active.[3] The quantitative analysis of endogenous GAs is inherently challenging due to their low concentrations in plant tissues and the presence of a complex matrix of interfering secondary metabolites.[4]

This guide focuses on the analytical methods for detecting 2α-Methyl Gibberellin A4 (2α-Me-GA4) , a synthetic analogue of the biologically active Gibberellin A4. Unlike endogenous GAs, 2α-Me-GA4 is not naturally present in plants. Researchers and drug development professionals would seek to quantify this compound after its exogenous application to study its uptake, transport, metabolism, stability, and specific physiological effects compared to its natural counterpart. The analytical principles are adapted from well-established methods for natural GAs, primarily relying on chromatography coupled with mass spectrometry.

This document provides a comprehensive overview of the entire workflow, from sample collection to final quantification, emphasizing the rationale behind each step to ensure robust and reproducible results.

Core Analytical Strategy: A Workflow Overview

The successful quantification of 2α-Me-GA4 from a complex plant matrix requires a multi-stage approach. The process involves meticulous sample preparation to isolate the analyte, followed by purification to remove interfering compounds, and finally, sensitive detection and quantification using mass spectrometry.

Caption: High-level workflow for 2α-Me-GA4 analysis.

PART 1: Sample Collection, Extraction, and Internal Standards

The primary objective of this stage is to efficiently extract 2α-Me-GA4 from the plant tissue into a liquid phase while minimizing its degradation.

Sample Collection and Handling

Proper sample collection is critical for accurate analysis.[5]

• Representative Sampling: Collect tissues that are relevant to the experimental question (e.g., leaves, stems, roots). If comparing treated and control groups, ensure the tissues are from the same developmental stage.

• Flash Freezing: Immediately upon collection, flash-freeze the tissue in liquid nitrogen. This action halts all metabolic processes, preventing the degradation or modification of the target analyte.

• Storage: Store the frozen samples at -80°C until they are ready for extraction. Long-term storage at higher temperatures can lead to analyte degradation.

Homogenization and Extraction Protocol

Rationale: Cryogenic grinding maintains the sample in a frozen state, preventing enzymatic activity, while a polar solvent like aqueous methanol is effective for extracting GAs.[1][6] An internal standard is added at the very beginning to account for any loss of the analyte during the subsequent purification and analysis steps.

Protocol:

• Weighing: Weigh the frozen plant tissue (typically 0.5-2.0 g fresh weight).

• Grinding: Grind the tissue to a fine powder under liquid nitrogen using a pre-chilled mortar and pestle or a cryogenic grinder.[1]

• Internal Standard: To the powdered tissue, add a known amount of a suitable internal standard. The ideal choice would be a stable isotope-labeled version, such as [²H₂]-2α-Me-GA4. If unavailable, [²H₂]-GA4 can be used, but its recovery rate might not perfectly mirror that of the target analyte.

• Extraction: Add 10 mL of pre-chilled 80% methanol (containing 0.01% butylated hydroxytoluene as an antioxidant) per gram of tissue.[1]

• Incubation: Agitate the mixture on a shaker at 4°C overnight to ensure thorough extraction.[6]

• Centrifugation: Centrifuge the extract at 10,000 x g for 20 minutes at 4°C to pellet the solid debris.[1][6]

• Supernatant Collection: Carefully collect the supernatant, which contains the extracted GAs, for the purification step.

PART 2: Sample Purification by Solid-Phase Extraction (SPE)

Crude plant extracts contain numerous compounds (pigments, lipids, sugars) that can interfere with mass spectrometric analysis.[4] Solid-Phase Extraction (SPE) is a crucial cleanup step that separates the analyte of interest from these interfering substances based on differences in their physical and chemical properties.[1][4]

Rationale: A reverse-phase C18 cartridge is commonly used, which retains nonpolar to moderately polar compounds (like GAs) while allowing highly polar compounds (like sugars and salts) to pass through.[4] The retained GAs are then eluted with a stronger, less polar solvent.

Caption: Step-by-step Solid-Phase Extraction (SPE) protocol.

Protocol:

• Dilution: Dilute the supernatant from the extraction step with deionized water to reduce the methanol concentration to below 10%. This is critical for ensuring the analyte binds effectively to the C18 sorbent.[1]

• Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg) by sequentially passing 5 mL of 100% methanol, followed by 5 mL of deionized water.[1] Do not allow the cartridge to dry out.

• Sample Loading: Load the diluted extract onto the conditioned cartridge at a slow, steady flow rate.

• Washing: Wash the cartridge with 5 mL of deionized water to remove polar impurities.[1]

• Elution: Elute the GAs from the cartridge with 5 mL of 80% methanol into a clean collection tube.[1]

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen gas or using a rotary evaporator. Reconstitute the dried residue in a small, precise volume (e.g., 100-200 µL) of the initial mobile phase for LC-MS/MS analysis.[1][7]

PART 3: Instrumental Analysis and Quantification

The two most powerful techniques for the definitive identification and quantification of gibberellins are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).[2][8][9]

Method A: Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

This is the preferred method due to its high sensitivity, selectivity, and ability to analyze GAs as free acids without the need for chemical derivatization.[10][11]

Rationale: UPLC provides rapid and high-resolution separation of similar compounds.[7] The tandem mass spectrometer is set to a Multiple Reaction Monitoring (MRM) mode, where it selectively monitors a specific precursor-to-product ion transition. This two-stage filtering process is exceptionally specific and significantly reduces chemical noise, allowing for quantification at very low levels (fmol to pmol).[10][11] GAs are typically analyzed in negative ion mode as they readily form [M-H]⁻ ions.[10]

Suggested UPLC-MS/MS Protocol:

• Injection: Inject 5-15 µL of the reconstituted sample onto the UPLC system.[7][10]

• Chromatographic Separation:

  • Column: A reversed-phase C18 column (e.g., Acquity CSH C18, 2.1 mm x 50 mm, 1.7 µm) is suitable.[10]

  • Mobile Phase: A gradient of methanol (or acetonitrile) and water, both containing a modifier like 0.1% formic acid or 10 mM ammonium formate, is used to separate the compounds.[10]

  • Flow Rate: A typical flow rate is around 0.25-0.4 mL/min.[10]

• Mass Spectrometric Detection:

  • Ionization: Electrospray Ionization (ESI) in negative mode.

  • MRM Transitions: The key is to determine the specific mass transitions for 2α-Me-GA4. Based on its structure (GA4 MW ≈ 332.4; 2α-Me-GA4 MW ≈ 346.4), the precursor ion [M-H]⁻ would be m/z 345.4. Product ions would result from characteristic fragmentations (e.g., losses of H₂O, CO, CO₂). These must be optimized by infusing a pure standard.

Parameter	Recommended Setting	Rationale
Chromatography
Column	Reversed-Phase C18 (e.g., <2 µm particle size)	Provides excellent separation for moderately polar compounds like GAs.
Mobile Phase A	10 mM Formic Acid in Water	Acidifies the mobile phase to ensure GAs are in their protonated form for better retention.[10]
Mobile Phase B	Methanol or Acetonitrile	Elutes the analytes from the column based on polarity.
Gradient	Linear gradient from ~10% B to 60-70% B	Allows for the separation of a range of compounds with varying polarities.[10]
Column Temp	40 °C	Ensures reproducible retention times.[10]
Mass Spectrometry
Ionization Mode	ESI Negative	GAs readily deprotonate at the carboxylic acid group, forming [M-H]⁻ ions.[10]
Capillary Voltage	~3.0 kV	Optimized for efficient ion generation.
Desolvation Temp	~350-450 °C	Aids in the desolvation of droplets from the ESI source.[7]
MRM Transitions	(To be optimized with standard)
2α-Me-GA4	Precursor: m/z 345.4 -> Product: m/z ??? (Quantifier)	Highly specific detection of the target analyte.
Precursor: m/z 345.4 -> Product: m/z ??? (Qualifier)	Confirms the identity of the detected peak.
[²H₂]-GA4 (Internal Std)	Precursor: m/z 333.2 -> Product: m/z 289.2	Used for accurate quantification by correcting for matrix effects and recovery losses.

Method B: Gas Chromatography-Mass Spectrometry (GC-MS)

A classic and robust method for GA analysis, GC-MS provides excellent chromatographic separation and structural information.[8][12] However, it requires a chemical derivatization step to make the non-volatile GAs suitable for gas-phase analysis.[9]

Rationale: Derivatization, typically a two-step process of methylation followed by trimethylsilylation, converts the polar carboxyl and hydroxyl groups into nonpolar, volatile esters and ethers.[12][13] This allows the compounds to be vaporized and travel through the GC column.

Derivatization and GC-MS Protocol:

• Derivatization:

  • Methylation: Treat the dried, purified sample with ethereal diazomethane to convert the carboxylic acid group to a methyl ester.

  • Silylation: Evaporate the solvent and add a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA) and heat at ~70°C for 30 minutes. This converts the hydroxyl groups to trimethylsilyl (TMS) ethers.

• GC Separation:

  • Column: A low-polarity capillary column (e.g., DB-1 or DB-5) is typically used.

  • Temperature Program: Start at a low temperature (~80°C) and ramp up to ~300°C to separate the derivatized compounds.

• MS Detection:

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Analysis Mode: Can be run in full scan mode to obtain a complete mass spectrum for identification or in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and quantification.[12] In SIM mode, the instrument monitors characteristic ions of the derivatized 2α-Me-GA4.

Parameter	Recommended Setting	Rationale
Derivatization
Step 1	Methylation (e.g., with Diazomethane)	Converts the non-volatile carboxylic acid to a volatile methyl ester.[12]
Step 2	Silylation (e.g., with BSTFA)	Converts non-volatile hydroxyl groups to volatile TMS ethers.[12]
Gas Chromatography
Column	Low-polarity fused silica capillary (e.g., DB-5ms)	Provides good separation for a wide range of derivatized compounds.
Carrier Gas	Helium	Inert gas for carrying analytes through the column.
Inlet Temp	~280 °C	Ensures rapid volatilization of the sample.
Oven Program	e.g., 80 °C hold for 2 min, ramp to 300 °C	Separates compounds based on their boiling points and column interactions.
Mass Spectrometry
Ionization Mode	Electron Ionization (EI, 70 eV)	Standard, reproducible method that creates predictable fragmentation patterns.
Analysis Mode	Selected Ion Monitoring (SIM)	Increases sensitivity and selectivity by monitoring only a few characteristic ions.[12]

References

• Macías, J., Pournavab, R., Reyes-Valdés, M. and Benavides-Mendoza, A. (2014) Development of a Rapid and Efficient Liquid Chromatography Method for Determination of Gibberellin A4 in Plant Tissue, with Solid Phase Extraction for Purification and Quantification. American Journal of Plant Sciences, 5, 573-583. [Link]

• Gaskin, P., & MacMillan, J. (1981). GC-MS identification of endogenous gibberellins and gibberellin conjugates as their permethylated derivatives. Phytochemistry, 20(4), 687-692. [Link]

• Yamaguchi, I., & Takahashi, N. (1982). Quantitative Analysis of Gibberellins in Germinating Barley by Combined Gas Chromatography-Mass Spectrometry. Journal of the American Society of Brewing Chemists, 40(4), 137-141. [Link]

• Li, Y., et al. (2024). Advancing Glucose Conjugated Gibberellins Discovery: A Structure–Oriented Screening and Identification Method for Unraveling Gibberellin Metabolites in Plants. Metabolites, 14(2), 94. [Link]

• Chen, L., et al. (2010). Simultaneous quantification of four endogenous plant hormones in pear tissues by ultra-performance liquid chromatography–tandem mass spectrometry. Analytical Methods, 2(3), 244-250. [Link]

• CABI Digital Library. (2014). Development of a rapid and efficient Liquid Chromatography method for determination of Gibberellin A4 in plant tissue, with solid phase extraction for purification and quantification. [Link]

• Chen, M. L., et al. (2012). Progress and Development of Analytical Methods for Gibberellins. Chinese Journal of Analytical Chemistry, 40(2), 305-314. [Link]

• Urbanová, T., et al. (2013). Analysis of gibberellins as free acids by ultra performance liquid chromatography–tandem mass spectrometry. Talanta, 112, 85-94. [Link]

• Seo, M., & Koshiba, T. (2011). Measurement of abscisic acid and gibberellins by gas chromatography/mass spectrometry. Methods in molecular biology, 728, 59-70. [Link]

• Li, J., Deng, W., & Chen, S. (2011). Quantitative analysis of gibberellins in plant tissues by GPC-HPLC-LC/MS. Journal of Northwest A&F University-Natural Science Edition. [Link]

• Foragelab. Plant Tissue Analysis – Sampling Guidelines. [Link]

• Jones, M. G., Metzger, J. D., & Zeevaart, J. A. D. (1980). Fractionation of Gibberellins in Plant Extracts by Reverse Phase High Performance Liquid Chromatography. Plant Physiology, 65(2), 218-221. [Link]

• Ye, N., et al. (2022). Recent developments and emerging trends of mass spectrometric methods in plant hormone analysis. TrAC Trends in Analytical Chemistry, 157, 116742. [Link]

• Kobayashi, M., et al. (1993). Metabolism and Biological Activity of Gibberellin A4 in Vegetative Shoots of Zea mays, Oryza sativa, and Arabidopsis thaliana. Plant Physiology, 102(2), 379-386. [Link]

• Kawaide, H., et al. (2013). Enzymatic total synthesis of gibberellin A₄ from acetate. Organic & biomolecular chemistry, 11(17), 2760-2763. [Link]

• Macías-Rodríguez, L., et al. (2014). Development of a Rapid and Efficient Liquid Chromatography Method for Determination of Gibberellin A4 in Plant Tissue, with Solid Phase Extraction for Purification and Quantification. American Journal of Plant Sciences, 5(5), 573-583. [Link]

• Li, J., et al. (2017). Synthesis of Gibberellic Acid Derivatives and Their Effects on Plant Growth. Molecules, 22(5), 724. [Link]

• Pirog, T.P., et al. (2025). Synthesis of Biologically Active Gibberellins and Surface-Active Substances by Nocardia vaccinii IMV B-7405 in the Presence of Erythritol. Mikrobiolohichnyi Zhurnal, 87(2), 34-49. [Link]

• Graebe, J. E. (1987). Gibberellin Biosynthesis and Control. Annual Review of Plant Physiology, 38, 419-465. [Link]

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Application Note: Efficacy and Protocols for 2α-Methyl Gibberellin A4 in Stem Elongation

Target Audience: Plant Biologists, Agrochemical Developers, and Drug Development Professionals Content Focus: Mechanistic causality, quantitative efficacy, and self-validating experimental protocols.

Introduction & Mechanistic Rationale

In the development of highly potent agrochemicals and plant growth regulators, the biological half-life of the active compound is often the primary limiting factor. Endogenous gibberellins, such as Gibberellin A4 (GA4), are highly active in promoting stem elongation and flowering but are rapidly deactivated in planta.

As application scientists, we overcome this limitation through rational structural modification. 2α-Methyl Gibberellin A4 (CAS: 121709-23-7) represents a masterclass in evasion of enzymatic degradation [1]. In wild-type plants, bioactive gibberellins are catabolized by GA 2-oxidase , which catalyzes a 2β-hydroxylation reaction, rendering the hormone inactive. By introducing a methyl group at the C-2α position, 2α-Methyl GA4 sterically hinders the approach of GA 2-oxidase.

Because it cannot be degraded by the plant's primary deactivation pathway, 2α-Methyl GA4 accumulates and continuously binds the GID1 (GIBBERELLIN INSENSITIVE DWARF1) receptor. This sustained binding triggers the continuous ubiquitination and proteasomal degradation of DELLA repressor proteins , leading to hyper-activation of transcription factors (like PIF and BZR1) that drive massive, sustained cell elongation in the stem [2].

Signaling Pathway & Degradation Evasion

To understand the causality behind the extreme potency of 2α-Methyl GA4, we must visualize its interaction with the GA signaling and degradation pathways. The diagram below illustrates how the C-2 methyl substitution bypasses enzymatic deactivation to force a continuous elongation signal.

Caption: 2α-Methyl GA4 evades GA 2-oxidase deactivation, ensuring sustained GID1 binding and DELLA degradation.

Quantitative Data: Comparative Efficacy

Because 2α-Methyl GA4 is protected from 2β-hydroxylation, its effective concentration is drastically lower than that of standard GA3 or GA4. The table below summarizes the effective working concentrations required to achieve a 200% increase in internode length over 7 days in a standard dicot model (e.g., Arabidopsis or Matthiola incana) [3].

Compound	Structural Feature	Susceptibility to GA 2-oxidase	Effective Conc. (Hydroponic/In Vitro)	Effective Dose (Foliar Micro-drop)	Relative Potency (Stem Elongation)
Gibberellic Acid (GA3)	-OH (C-3), C1-C2 Double bond	Moderate	10 - 50 µM	1.0 - 5.0 µ g/plant	1x (Baseline)
Gibberellin A4 (GA4)	Lacks C-13 -OH	High	1 - 10 µM	0.5 - 1.0 µ g/plant	2x - 5x
2α-Methyl GA4	Methyl at C-2α	Resistant (Blocked)	0.01 - 0.1 µM	0.005 - 0.01 µ g/plant	100x - 500x

Self-Validating Experimental Protocol

To ensure scientific trustworthiness, this protocol is designed as a self-validating system . It includes an internal baseline (mock solvent) and a positive benchmark (GA4) to calculate a Relative Potency Index (RPI), ensuring that any observed elongation is strictly due to the compound's enhanced half-life rather than environmental artifacts.

Reagents & Materials

• 2α-Methyl GA4 (CAS: 121709-23-7) : ≥95% purity[4].

• Standard GA4 : ≥95% purity (Positive Control).

• Solvents : Dimethyl Sulfoxide (DMSO) or absolute ethanol (for stock solutions).

• Surfactant : Tween-20 or Silwet L-77.

• Model Plant : Arabidopsis thaliana (Col-0) or Matthiola incana (rosette stage, prior to bolting).

Step-by-Step Preparation

Causality Note: 2α-Methyl GA4 is highly hydrophobic. Direct addition to water will cause precipitation, leading to erratic dosing. A solvent bridge (DMSO) and a surfactant are mandatory for uniform cuticular penetration.

• Stock Solution (10 mM) : Dissolve 3.46 mg of 2α-Methyl GA4 in 1.0 mL of pure DMSO. Vortex until completely clear. Store at -20°C in amber vials (stable for 6 months).

• Working Solution (0.1 µM) : Dilute 10 µL of the 10 mM stock into 1 L of distilled water.

• Surfactant Addition : Add 500 µL of Tween-20 (final concentration 0.05% v/v) to the working solution. Mix by gentle inversion to avoid excessive foaming.

• Control Solutions :

  • Mock Control: Water + 0.001% DMSO + 0.05% Tween-20.

  • Positive Control: 10 µM GA4 (Prepared identically to the test compound, but at a 100x higher concentration to match expected physiological output).

Application Workflow (Micro-Drop Method)

Causality Note: Foliar sprays introduce high variability due to runoff. The micro-drop method ensures exact molar quantities are delivered directly to the apical meristem, standardizing the pharmacokinetic uptake.

• Select plants at a uniform developmental stage (e.g., 4-true-leaf stage).

• Using a high-precision micropipette, apply exactly 2.0 µL of the working solution directly to the shoot apical meristem (the center of the rosette).

• Apply the Mock Control to Group A (n=10), GA4 to Group B (n=10), and 2α-Methyl GA4 to Group C (n=10).

• Allow the droplets to dry naturally. Do not overhead-water the plants for at least 24 hours to prevent washing away the compound.

Phenotypic Validation & Data Collection

• Baseline Measurement (Day 0) : Using digital calipers, measure the height from the soil line to the apical meristem.

• Time-Course Measurement (Day 3, Day 7, Day 14) : Measure the length of the newly elongated primary stem (internodes).

• Validation Check : The protocol is validated if the Mock Control shows baseline growth (<5 mm) and the GA4 Positive Control shows moderate bolting (15-25 mm).

• Efficacy Confirmation : 2α-Methyl GA4 should induce stem elongation equal to or greater than the GA4 control, despite being applied at a 100-fold lower concentration, confirming its resistance to GA 2-oxidase.

References

• Fowles, A. M., Beale, M. H., & Jones, D. N. M. (1988). 2-Alkyl gibberellins A1 and A4. Journal of the Chemical Society, Perkin Transactions 1. URL:[Link]

• Evans, L. T., et al. (1990). Flowering and Stem Length for Plants. ResearchGate. URL:[Link]

• Hisamatsu, T., et al. (1998). Regulation of Flowering in Stock [Matthiola incana (L.) R. Br.] by Manipulation of Gibberellin Biosynthesis. SciSpace / ISHS. URL: [Link]

LC-MS/MS method for quantification of 2α-Methyl Gibberellin A4

Application Note: High-Sensitivity LC-MS/MS Method for the Quantification of 2α-Methyl Gibberellin A4 in Complex Biological Matrices

The Biological and Chemical Rationale

Gibberellins (GAs) are a vital class of tetracyclic diterpenoid phytohormones that regulate critical aspects of plant growth, including seed germination, stem elongation, and flowering. Among endogenous gibberellins, GA4 is highly bioactive but suffers from a short physiological half-life due to rapid deactivation. The primary catabolic sink for bioactive GAs is 2β-hydroxylation, a reaction catalyzed by 2-oxoglutarate-dependent dioxygenases (GA 2-oxidases)[1].

Why 2α-Methyl Gibberellin A4? 2α-Methyl Gibberellin A4 is a rationally designed, synthetic analog of GA4. By introducing a methyl group at the 2α position, the molecule creates severe steric hindrance at the C-2 locus. This structural modification effectively shields the molecule from enzymatic oxidation by GA 2-oxidases, rendering it metabolically stable. Consequently, 2α-Methyl GA4 exhibits hyper-potent, prolonged biological activity, making it an indispensable tool for probing gibberellin signaling networks and developing advanced agricultural growth regulators.

Mechanism of Action: The GID1-DELLA Signaling Axis

To understand the biological utility of 2α-Methyl GA4, one must look at how it triggers cellular responses. The molecule acts as a highly stable ligand for the soluble GID1 (GA-INSENSITIVE DWARF1) receptor. Binding induces a conformational change that allows the receptor to recruit DELLA proteins—master repressors of plant growth. This ternary complex is subsequently targeted by the SCF E3 ubiquitin ligase for polyubiquitination and degradation by the 26S proteasome, thereby derepressing downstream GA-responsive genes[2].

Fig 1: GID1-DELLA signaling pathway activated by the metabolically stable 2α-Methyl GA4 analog.

Analytical Challenges and Methodological Causality

Quantifying gibberellins in plant tissues is notoriously difficult. They are present at trace levels (pg/g fresh weight), lack a strong UV chromophore, and are embedded in complex matrices rich in interfering lipids and pigments.

The Causality of Mixed-Mode Anion Exchange (MAX) SPE: To achieve the requisite sensitivity, we utilize Solid-Phase Extraction (SPE) with a Mixed-mode Anion Exchange (MAX) resin. Gibberellins possess a C-7 carboxylic acid with a pKa of ~4.0. By adjusting the tissue extract to a neutral pH (~7.0), the GA carboxylate group becomes fully ionized ( COO− ). When passed through the MAX cartridge, the analyte binds strongly to the positively charged quaternary amine of the resin via ionic interaction.

This specific retention mechanism allows for aggressive washing with 100% methanol to strip away hydrophobic, neutral, and basic interferences (such as chlorophylls and waxes) without prematurely eluting the target analyte. Elution is strictly triggered by acidifying the methanol (2% Formic Acid), which protonates the gibberellin ( COOH ), neutralizes its charge, and releases it from the ion-exchange sites[3]. This orthogonal clean-up is vastly superior to standard C18 SPE for acidic phytohormones.

Step-by-Step Experimental Protocol

A. Reagents & Materials

• Target Analyte: 2α-Methyl Gibberellin A4 standard.

• Internal Standard (IS): Deuterated Gibberellin A4 ( d2​ -GA4) to act as a surrogate standard.

• Extraction Solvent: 80% Methanol in Ultrapure Water.

• SPE Cartridges: Oasis MAX (3 cc, 60 mg).

• LC-MS Additives: LC-MS grade Formic Acid and Acetonitrile.

B. Tissue Extraction & SPE Purification

Fig 2: Orthogonal SPE workflow utilizing Mixed-mode Anion Exchange for acidic phytohormones.

• Homogenization: Grind 100 mg of fresh plant tissue in liquid nitrogen. Immediately spike with 5 ng of d2​ -GA4 Internal Standard.

• Extraction: Add 1.0 mL of 80% Methanol. Vortex and extract overnight at 4°C to precipitate large proteins.

• Centrifugation: Centrifuge at 14,000 × g for 15 mins. Collect the supernatant and dilute with 3 mL of 1% aqueous ammonia to ensure the pH is ~7.0 and organic content is <20%.

• SPE Conditioning: Condition the MAX cartridge with 3 mL Methanol, followed by 3 mL Ultrapure Water.

• Loading: Load the pH-adjusted extract onto the cartridge at a flow rate of 1 mL/min.

• Washing: Wash with 3 mL of 5% Ammonium Hydroxide (removes acidic interferences), followed by 3 mL of 100% Methanol (removes hydrophobic/neutral interferences).

• Elution: Elute the target 2α-Methyl GA4 with 3 mL of Methanol containing 2% Formic Acid.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 35°C. Reconstitute in 100 µL of Initial Mobile Phase.

Instrumental Parameters

The Causality of the Mobile Phase: We utilize 0.05% Formic Acid in both aqueous and organic mobile phases. The acidic environment suppresses the ionization of the C-7 carboxylic acid during chromatography, ensuring the molecule remains neutral. This drastically improves retention and peak shape on the reversed-phase C18 column. Post-column, Negative Electrospray Ionization (ESI-) easily strips the proton to form the [M−H]− precursor ion.

Table 1: UPLC Gradient Conditions

Time (min)	Flow Rate (mL/min)	% Mobile Phase A (Water + 0.05% FA)	% Mobile Phase B (Acetonitrile + 0.05% FA)
0.0	0.35	95	5
1.0	0.35	95	5
6.0	0.35	40	60
7.5	0.35	5	95

| 8.5 | 0.35 | 95 | 5 |

Table 2: MS/MS MRM Parameters (Negative ESI)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)	Purpose

| 2α-Methyl GA4 | 345.2 | 301.2 | 50 | 22 | Quantifier (Loss of CO2​ ) | | 2α-Methyl GA4 | 345.2 | 257.2 | 50 | 28 | Qualifier (Loss of CO2​ + H2​O ) | | d2​ -GA4 (IS) | 333.2 | 289.2 | 50 | 22 | Internal Standard |

Self-Validating Quality Control System

To ensure absolute trustworthiness, this protocol functions as a self-validating system through three critical QC checkpoints:

• Isotope Dilution Tracking: The d2​ -GA4 internal standard is spiked before extraction. Because it shares near-identical physicochemical properties with 2α-Methyl GA4, any loss during the SPE MAX cleanup or any ion suppression in the MS source affects both analytes equally. The ratio of their peak areas remains constant, automatically correcting for matrix effects.

• Post-Extraction Matrix Spiking: To calculate the absolute matrix effect, a blank matrix extract is spiked with a known concentration of 2α-Methyl GA4 and compared against a neat solvent standard.

• System Suitability Blanks: A solvent blank is injected after the highest calibration standard to definitively rule out column carryover.

Table 3: Method Validation Parameters | Parameter | Value / Range | Acceptance Criteria | | :--- | :--- | :--- | | Linear Range | 1.0 – 500 pg/mL | R2≥0.995 | | Limit of Quantitation (LOQ) | 0.5 pg/mL | S/N ≥ 10 | | Extraction Recovery | 88.4% – 93.1% | 80% – 120% | | Matrix Effect (Ion Suppression) | 86.5% | Consistent across biological replicates | | Intra-day Precision (RSD) | 4.2% | ≤ 15% |

Sources

• 1. Molecular cloning and functional expression of gibberellin 2- oxidases, multifunctional enzymes involved in gibberellin deactivation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. GID1-mediated gibberellin signaling in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: High-Fidelity Protoplast Transient Expression Assays Using 2α-Methyl Gibberellin A4

Executive Summary

In plant molecular biology and agrochemical drug development, Arabidopsis mesophyll protoplast transient expression assays are the gold standard for rapidly interrogating signaling pathways. However, studying gibberellin (GA) signaling in vitro presents a unique challenge: endogenous catabolic enzymes rapidly clear standard bioactive gibberellins (like GA3 or GA4), leading to transient, weak, or highly variable reporter signals.

This application note details the mechanistic rationale and optimized protocol for utilizing 2α-Methyl Gibberellin A4 (2α-Me GA4) —a highly potent, degradation-resistant synthetic analog—to achieve sustained, high-fidelity transcriptional activation in protoplast assays.

Mechanistic Rationale: Evasion of GA2ox-Mediated Catabolism

To understand why 2α-Me GA4 is superior to standard GA4 in cellular assays, one must examine the causality of GA degradation. In planta, bioactive gibberellins are rapidly deactivated by Gibberellin 2-oxidases (GA2ox) , which catalyze the addition of a hydroxyl group at the 2β-position. This 2β-hydroxylation renders the GA molecule incapable of binding the GID1 (GIBBERELLIN INSENSITIVE DWARF1) receptor.

2α-Me GA4 is an engineered alkyl-gibberellin designed to circumvent this catabolic clearance ()[1]. The covalent addition of a methyl group at the 2α-position introduces strict steric hindrance, physically blocking the GA2ox enzyme from accessing the adjacent 2β-position. Crucially, the GID1 receptor's binding pocket is highly structurally tolerant of this 2α-methyl modification. As a result, 2α-Me GA4 maintains high-affinity receptor binding while acting as a highly stable, degradation-resistant agonist.

Fig 1: 2α-Me GA4 evades GA2ox degradation to sustainably activate GID1-DELLA signaling.

Experimental Design: A Self-Validating System

A robust protocol cannot rely on a single readout, as cell viability and transfection efficiency fluctuate between samples. To ensure that the observed data is strictly a result of 2α-Me GA4-induced signaling, this protocol employs a self-validating dual-reporter system ()[2]:

• Primary Reporter (e.g., pGA3ox1::LUC) : Firefly Luciferase quantifies the actual GA-induced transcriptional derepression.

• Internal Control (e.g., p35S::REN) : Renilla Luciferase, driven by a constitutive promoter, normalizes the data.

By calculating the LUC/REN ratio, researchers mathematically neutralize well-to-well variations, ensuring absolute data trustworthiness.

Step-by-Step Protocol

Step 1: Protoplast Isolation

• Action : Digest 3-4 week-old Arabidopsis mesophyll leaves in an enzyme solution containing 1.5% Cellulase R10, 0.4% Macerozyme R10, and 0.4 M Mannitol for 3 hours in the dark.

• Causality : The enzymes degrade the rigid pectocellulosic cell wall, yielding osmotically fragile protoplasts. The 0.4 M Mannitol acts as a critical osmoticum; without it, the hypotonic intracellular pressure would cause immediate cell lysis.

Step 2: PEG-Mediated Transfection

• Action : Combine 2×104 protoplasts with 10 µg of pGA3ox1::LUC and 2 µg of p35S::REN plasmid DNA. Add an equal volume of 40% (w/v) PEG 4000 solution. Incubate for 15 minutes.

• Causality : PEG 4000 drastically lowers the dielectric constant of the aqueous environment. This dehydrates the protoplast plasma membrane and the DNA hydration shell, forcing lipid bilayer fusion and driving the plasmids into the cytosol.

Step 3: 2α-Me GA4 Treatment

• Action : Wash the transfected cells and resuspend in W5 incubation buffer. Add 2α-Me GA4 to a final concentration of 1 µM (diluted from a 10 mM ethanol stock).

• Causality : Because 2α-Me GA4 resists catabolism, a low concentration (1 µM) is sufficient to saturate the GID1 receptors over the entire incubation period. This minimizes the final ethanol concentration (<0.01%), preventing solvent-induced cytotoxicity that often confounds standard GA4 assays requiring 10-50 µM doses.

Step 4: Incubation and Dual-Luciferase Quantification

• Action : Incubate the treated protoplasts for 12–16 hours in the dark at 22°C. Lyse the cells and sequentially measure Firefly and Renilla luminescence using a commercial dual-luciferase assay kit.

• Causality : The 12-16 hour window provides the necessary biological time for the SCF complex to ubiquitinate DELLA proteins, for the 26S proteasome to degrade them, and for the subsequent accumulation of the Firefly luciferase reporter protein.

Fig 2: Step-by-step workflow for 2α-Me GA4 protoplast transient expression assays.

Quantitative Data & Expected Outcomes

Table 1: Pharmacokinetic & Pharmacodynamic Comparison in Protoplasts

Parameter	Standard GA4	2α-Methyl GA4	Causality / Impact
Susceptibility to GA2ox	High	Negligible	2α-methyl group sterically blocks 2β-hydroxylation.
In vivo Half-life (est.)	< 2 hours	> 12 hours	Enables sustained transcriptional activation over overnight incubations.
EC50 (DELLA Degradation)	~1.0 µM	~0.1 µM	Higher effective potency due to the lack of catabolic clearance.
Optimal Assay Concentration	10 µM	1 µM	Reduces off-target solvent (DMSO/EtOH) toxicity in the assay.

Table 2: Transfection Reagent Optimization

Component	Final Concentration	Function in Self-Validating System
Arabidopsis Protoplasts	2×104 cells/reaction	Provides the intact cellular machinery for GA signaling.
pGA3ox1::LUC Plasmid	10 µg	Primary reporter; quantifies GA-induced transcriptional derepression.
p35S::REN Plasmid	2 µg	Internal control; normalizes for transfection efficiency and cell viability.
PEG 4000	40% (w/v)	Facilitates membrane fusion and plasmid uptake.
2α-Me GA4	1 µM	Elicits sustained GID1-DELLA interaction.

References

• Title : 2α-Alkyl gibberellins A1 and A4 Source : Journal of the Chemical Society, Perkin Transactions 1 (1988) URL :[Link][1]

• Title : Arabidopsis mesophyll protoplasts: a versatile cell system for transient gene expression analysis Source : Nature Protocols (2007) URL :[Link][2]

Sources

• 1. 2α-Alkyl gibberellins A1 and A4 - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 2. Arabidopsis mesophyll protoplasts: a versatile cell system for transient gene expression analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Solubilization Strategies for 2α-Methyl Gibberellin A4

Welcome to the Advanced Applications Support Center. This guide is engineered for researchers and drug development professionals working with 2α-Methyl Gibberellin A4 (CAS 121709-23-7)[1]. Due to its highly hydrophobic diterpene core and the added steric bulk of the 2α-methyl group, achieving stable aqueous solubility requires precise physicochemical manipulation.

Below, you will find mechanistic troubleshooting FAQs, self-validating experimental protocols, and quantitative data to ensure the integrity of your biological assays.

Part 1: Mechanistic Troubleshooting & FAQs

Q: Why does 2α-Methyl GA4 precipitate when diluted from a DMSO/Ethanol stock into aqueous media? A: Standard Gibberellin A4 (GA4) is inherently poorly soluble in water due to its hydrophobic tetracyclic diterpene core[2]. The addition of a 2α-methyl group[3] further increases lipophilicity. When a highly concentrated organic stock is rapidly introduced into an aqueous buffer, the local dielectric constant drops precipitously. This causes the 2α-Methyl GA4 molecules to experience a severe hydrophobic effect, leading to rapid supersaturation, nucleation, and subsequent precipitation (crashing out).

Q: If it is so difficult to dissolve, why use the 2α-Methyl derivative instead of standard GA4? A: The 2α-methyl modification is a strategic structural enhancement. In standard plant metabolism, GA 2-oxidases hydroxylate the C-2 position, converting active gibberellins into inactive catabolites. The 2α-methyl group provides steric bulk that physically blocks this 2β-hydroxylation, significantly prolonging the molecule's half-life in biological systems while maintaining its ability to bind the GID1 receptor.

2α-Methylation prevents GA 2-oxidase deactivation while maintaining GID1 receptor binding.

Q: Can I use heat to force the molecule into an aqueous solution? A: Heat should be used with extreme caution. While gentle warming (up to 40°C) can increase the kinetic rate of dissolution, gibberellins are susceptible to thermal degradation and structural rearrangement (specifically lactone ring opening) under prolonged heat or highly alkaline conditions[2].

Part 2: Solubilization Decision Logic

Selecting the correct solubilization strategy depends entirely on the downstream constraints of your assay (e.g., solvent toxicity limits, pH sensitivity).

Decision tree for selecting the optimal 2α-Methyl GA4 solubilization strategy.

Part 3: Validated Experimental Protocols

Every protocol below is designed as a self-validating system. Do not proceed to the next step unless the validation checkpoint is successfully met.

Protocol A: Alkaline-Buffered Solubilization (The Deprotonation Method)

Mechanistic Insight: Gibberellins possess a C-7 carboxylic acid group with a pKa of approximately 4.0. By raising the pH above 8.0 using a strong base, the carboxyl group is fully deprotonated to form a highly water-soluble sodium or potassium salt[2][4].

• Weighing: Weigh 10 mg of 2α-Methyl GA4 powder into a sterile glass vial.

• Alkaline Activation: Add 50–100 µL of 1N NaOH.

  • Causality: The high pH instantly deprotonates the C-7 carboxyl group, breaking the hydrophobic crystal lattice.

• Agitation: Vortex gently until the powder is completely dissolved.

• Dilution: Immediately add 9 mL of ultra-pure water (ddH2O).

• Buffering: Slowly titrate the solution with a strong biological buffer (e.g., 1M MES, pH 5.5) until the target assay pH is reached.

  • Causality: Rapid acidification using strong acids (like HCl) without rapid mixing will cause localized protonation and irreversible reprecipitation.

• Validation Checkpoint: Measure the optical density at 600 nm (OD600). An OD600 < 0.01 confirms a true solution free of micro-precipitates. If OD600 > 0.01, the local pH dropped too fast; discard and restart.

Protocol B: Hydroxypropyl-β-Cyclodextrin (HP-β-CD) Inclusion Complexation

Mechanistic Insight: HP-β-CD is a cyclic oligosaccharide with a hydrophilic exterior and a hydrophobic cavity. It encapsulates the hydrophobic diterpene core of the gibberellin, forming a 1:1 host-guest inclusion complex that dramatically enhances aqueous solubility and stability without altering bioactivity[5].

• Host Preparation: Prepare a 10% (w/v) solution of HP-β-CD in ddH2O.

• Guest Addition: Add 2α-Methyl GA4 powder directly into the HP-β-CD solution to achieve the target concentration (up to 5 mg/mL).

• Complexation: Stir the suspension continuously at 300 rpm for 24 hours at 25°C.

  • Causality: Inclusion complexation is a thermodynamically driven equilibrium process that requires sufficient kinetic time to reach saturation.

• Validation Checkpoint: After 24 hours, visually inspect the vial. The solution must transition from a cloudy suspension to an optically clear liquid.

• Sterilization: Filter through a 0.22 µm PES syringe filter. The cyclodextrin shell protects the lactone ring from hydrolysis, extending shelf life.

Step-by-step workflow for generating HP-β-CD inclusion complexes.

Protocol C: The Co-Solvent Titration Method

Mechanistic Insight: Uses a miscible organic solvent to disrupt solute-solute interactions before dispersing the molecules into a larger aqueous volume[6].

• Stock Preparation: Dissolve 2α-Methyl GA4 in 100% anhydrous DMSO or absolute Ethanol to create a 50 mg/mL stock[6].

• Validation Checkpoint: Inspect visually against a dark background. The stock must be perfectly clear. Any turbidity indicates moisture contamination in the solvent.

• Aqueous Titration: Place the target aqueous buffer on a magnetic stirrer at high speed (500 rpm).

• Injection: Inject the stock solution dropwise (10 µL at a time) directly into the vortex of the stirring buffer.

  • Causality: Injecting into the vortex maximizes the immediate dilution factor, preventing local supersaturation and micro-crystal formation. Ensure the final organic solvent concentration does not exceed 0.5% (v/v) to avoid cytotoxicity.

Part 4: Quantitative Comparison of Solubilization Methods

Use the following data matrix to evaluate the trade-offs of each protocol for your specific experimental design.

Solubilization Method	Primary Mechanism of Action	Max Aqueous Concentration	Biocompatibility / Toxicity	Long-Term Stability (4°C)
Alkaline-Buffered (NaOH)	Carboxylic acid deprotonation (Salt formation)	~2.0 - 5.0 mg/mL	High (if pH is properly neutralized prior to use)	Moderate (susceptible to slow aqueous hydrolysis)
Co-Solvent (DMSO/EtOH)	Solute-solute disruption via low dielectric solvent	< 1.0 mg/mL (limited by solvent toxicity thresholds)	Low to Moderate (solvent must be kept <0.5% v/v)	Low (thermodynamically prone to eventual precipitation)
HP-β-CD Complexation	Hydrophobic cavity encapsulation (1:1 Host-Guest)	> 10.0 mg/mL	Very High (HP-β-CD is biologically inert)	High (steric protection of the lactone ring)

References

• National Institutes of Health (NIH) / PubChem. (+)-Gibberellic Acid | C19H22O6 - Properties and Solubility.[2]

• Carnivorous Plant Society. How to prepare gibberellic acid solution (GA3) - NaOH Protocol.[4]

• Canadian Science Publishing. Inclusion complexes with cyclodextrins: preparation, characterization, and activity.[5]

• PubMed / Elsevier. Inclusion complexes of GA3 and the plant growth regulation activities.

• ACS Publications. Direct Determination of Gibberellic Acid by Using Photochemically Induced Fluorescence (Ethanol Stock Preparation).[6]

• ZFIN (Zebrafish Information Network) / ChEBI. Alkyl-gibberellin: 2alpha-methyl-gibberellin A4.[3]

• LGC Standards. CAS Number 121709-23-7 - 2alpha-Methyl Gibberellin A4 Reference Materials.[1]

Sources

• 1. Buy Online CAS Number 121709-23-7 - TRC - 2alpha-Methyl Gibberellin A4 | LGC Standards [lgcstandards.com]
• 2. (+)-Gibberellic Acid | C19H22O6 | CID 6466 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ZFIN ChEBI: alkyl-gibberellin [zfin.org]
• 4. carnivorousplantsociety.ca [carnivorousplantsociety.ca]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: 2α-Methyl Gibberellin A4 Stability and Troubleshooting Guide

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical behaviors of 2α-Methyl Gibberellin A4 (2α-Me-GA4) (CAS: 121709-23-7).

While standard Gibberellin A4 (GA4) is widely used to regulate plant cell elongation and gene expression, the addition of a methyl group at the 2α-position introduces unique steric properties. This modification effectively blocks the action of GA 2-oxidases—enzymes that typically inactivate gibberellins via 2β-hydroxylation 1[1]. However, despite this enzymatic resistance, the core 1,4a-lactone ring remains highly vulnerable to environmental degradation, particularly pH-dependent hydrolysis and thermal breakdown 2[2].

Below, you will find diagnostic workflows, causality-driven FAQs, and self-validating protocols to ensure the integrity of your 2α-Me-GA4 experiments.

Part 1: Diagnostic Troubleshooting Workflow

If you are experiencing inconsistent biological activity or visible precipitation in your assays, use the following decision tree to isolate the root cause.

Caption: Diagnostic decision tree for identifying the root cause of 2α-Me-GA4 degradation or precipitation.

Part 2: Frequently Asked Questions (FAQs)

Q1: Why does my 2α-Me-GA4 stock solution lose bioactivity after a few weeks, even when refrigerated? Causality: Gibberellins undergo rapid degradation in aqueous environments due to the spontaneous hydrolysis of the 1,4a-lactone ring, a process accelerated by thermal energy 2[2]. Even in anhydrous solvents like DMSO or ethanol, trace moisture can initiate this cleavage over time. Solution: Stock solutions must be aliquoted to avoid freeze-thaw cycles and stored strictly at -80°C for long-term stability (up to 6 months) or -20°C for short-term use (maximum 1 month) 3[3].

Q2: I adjusted my working buffer to pH 8.0 to match my cellular assay, but the 2α-Me-GA4 seems inactive. Why? Causality: The gibberellane skeleton is highly sensitive to alkaline conditions. At a pH above 7.5, base-catalyzed hydrolysis rapidly opens the lactone ring, permanently destroying the molecule's ability to bind to the GID1 receptor 2[2]. Solution: Always maintain aqueous working solutions at a slightly acidic to neutral pH (5.5 to 6.5). If your assay requires pH 8.0, add the 2α-Me-GA4 immediately prior to the assay initiation to minimize the exposure window.

Q3: Why does precipitation occur when I dilute my DMSO stock into the aqueous culture media? Causality: 2α-Me-GA4 is a highly hydrophobic diterpenoid. Rapid introduction of a concentrated organic stock into an aqueous phase causes "solvent shock," where the local concentration of the compound exceeds its aqueous solubility limit before it can disperse, leading to irreversible nucleation and precipitation. Solution: Ensure the final concentration of DMSO does not exceed 0.1% - 0.5% v/v. Add the stock solution dropwise while vortexing vigorously to ensure rapid dispersion.

Part 3: Quantitative Stability Profile

The following table summarizes the expected stability and purity retention of 2α-Me-GA4 under various storage conditions. Note: Data is extrapolated from the established degradation kinetics of the closely related Gibberellin A4 and A3 molecules 2[2], 3[3].

State / Solvent	Storage Temperature	pH Level	Light Exposure	Expected Shelf-Life (>95% Purity)
Lyophilized Solid	-20°C	N/A	Dark	> 2 Years
DMSO Stock (10 mM)	-80°C	N/A	Dark	6 Months
DMSO Stock (10 mM)	-20°C	N/A	Dark	1 Month
Aqueous Buffer	4°C	5.5 - 6.5	Dark	< 48 Hours
Aqueous Buffer	25°C (Room Temp)	> 7.5	Ambient UV	< 2 Hours (Rapid Hydrolysis)

Part 4: Standard Operating Procedure (SOP) - Preparation of Stable Solutions

To guarantee reproducible results, follow this self-validating protocol for preparing 2α-Me-GA4 solutions.

Materials Required:

• Lyophilized 2α-Me-GA4 powder (Equilibrated to room temperature in a desiccator to prevent condensation).

• Anhydrous DMSO (Molecular biology grade, >99.9% purity).

• Aqueous Assay Buffer (Pre-adjusted to pH 6.0).

Step-by-Step Methodology:

• Stock Preparation (10 mM): Weigh the appropriate mass of 2α-Me-GA4. Add anhydrous DMSO to achieve a 10 mM concentration.

• Dissolution: Vortex gently for 30 seconds. Do not use ultrasonic baths, as the localized heat generation can induce premature degradation.

  • Self-Validation Checkpoint 1: Inspect the solution against a white background. It should be completely transparent with no particulate matter. If cloudy, moisture may have contaminated your DMSO.

• Aliquot & Storage: Immediately divide the stock into single-use aliquots (e.g., 10 µL per tube) using amber microcentrifuge tubes to prevent UV-induced photodegradation. Store immediately at -80°C.

• Working Solution Preparation: Thaw a single aliquot on ice. Measure the pH of your target aqueous buffer before addition.

  • Self-Validation Checkpoint 2: If the buffer pH is >7.5, adjust it down using dilute HCl. Do not proceed until the pH is confirmed to be ≤7.0.

• Dropwise Dilution: While vigorously stirring or vortexing the aqueous buffer, add the DMSO stock dropwise.

  • Self-Validation Checkpoint 3: Inspect the final solution against a dark background. If turbidity or a milky appearance is observed, the solubility limit has been exceeded due to solvent shock. Discard and repeat Step 5 with a slower addition rate or a larger buffer volume.

Part 5: Mechanistic Insight - Gibberellin Signaling Pathway

Understanding how 2α-Me-GA4 exerts its biological effect is critical for designing appropriate downstream assays. The 2α-methyl modification prevents rapid degradation by plant 2-oxidases, allowing for sustained binding to the GID1 (GIBBERELLIN INSENSITIVE DWARF1) receptor. This binding triggers a conformational change that recruits DELLA repressor proteins, targeting them for ubiquitination and subsequent destruction by the 26S proteasome 4[4].

Caption: Mechanistic pathway of 2α-Me-GA4 binding to GID1, leading to DELLA degradation and gene expression.

References

• Technical Support Center: Gibberellic Acid (GA₃) Aqueous Solution Stability - Benchchem. 2

• Gibberellin A4 Storage and Handling - MedChemExpress. 3

• Gibberellin Signaling in Plants – The Extended Version - PMC - NIH. 4

• US6723897B2 - Methods for controlling gibberellin levels - Google Patents. 1

Sources

• 1. US6723897B2 - Methods for controlling gibberellin levels - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

potential off-target effects of 2α-Methyl Gibberellin A4 in plants

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for 2α-Methyl Gibberellin A4 (2α-MeGA4). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth insights and troubleshooting assistance for experiments involving this synthetic gibberellin analogue. Our goal is to help you anticipate, diagnose, and overcome potential challenges, ensuring the integrity and success of your research.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the properties and mechanism of 2α-MeGA4.

Q1: What is 2α-Methyl Gibberellin A4 (2α-MeGA4) and how does it differ from endogenous Gibberellin A4 (GA4)?

A1: 2α-Methyl Gibberellin A4 is a synthetic, structurally modified version of Gibberellin A4 (GA4), a naturally occurring bioactive gibberellin in plants.[1][2] The key difference is the addition of a methyl group at the 2α position of the GA molecule. This modification is strategically placed at the site where the primary GA-deactivating enzyme, GA 2-oxidase (GA2ox), acts.[3] Consequently, 2α-MeGA4 is highly resistant to inactivation, leading to a longer biological half-life and sustained activity within the plant.

Q2: What is the presumed mechanism of action for 2α-MeGA4?

A2: The mechanism of 2α-MeGA4 is presumed to be identical to that of endogenous bioactive GAs. It acts as a potent agonist that binds to the GIBBERELLIN INSENSITIVE DWARF1 (GID1) receptor.[4][5] This binding event induces a conformational change in the GID1 protein, promoting its interaction with DELLA proteins, which are central repressors of GA signaling.[4][6] The formation of the GA-GID1-DELLA complex targets the DELLA protein for ubiquitination and subsequent degradation by the 26S proteasome.[3][4][6] The removal of DELLA repressors liberates transcription factors that activate a cascade of gene expression leading to various growth responses, such as stem elongation, seed germination, and flowering.[4][7]

Q3: Why is 2α-MeGA4 significantly more potent than standard GA4?

A3: The enhanced potency of 2α-MeGA4 stems directly from its resistance to metabolic inactivation. In plants, the concentration of active GAs is tightly controlled through a homeostatic balance of biosynthesis and deactivation.[2][3] GA 2-oxidases play a crucial role by hydroxylating bioactive GAs at the C-2 position, rendering them inactive.[3] The methyl group in 2α-MeGA4 sterically hinders GA2ox from accessing this site, effectively blocking this major deactivation pathway. This leads to an accumulation of the active compound, resulting in a supra-physiological and sustained GA response from a much lower applied concentration compared to GA4.

Diagram: Gibberellin Signaling and the Action of 2α-MeGA4

The following diagram illustrates the canonical GA signaling pathway and highlights how the structural modification in 2α-MeGA4 allows it to evade enzymatic deactivation.

Caption: Mechanism of GA signaling and 2α-MeGA4's resistance to deactivation.

Q4: What are the potential "off-target" or non-specific effects of 2α-MeGA4?

A4: True "off-target" effects, where a molecule binds to an unintended receptor, are not the primary concern with 2α-MeGA4. The issues observed are more accurately described as supra-physiological or exaggerated on-target effects . Because 2α-MeGA4 is not easily deactivated, it can lead to a massive and sustained stimulation of the GA signaling pathway. This intense signal can severely disrupt the delicate balance (crosstalk) between gibberellins and other critical plant hormones, including auxins, cytokinins, abscisic acid (ABA), and ethylene.[8][9] These hormonal imbalances are the root cause of most unexpected phenotypes observed during experiments.

Q5: How does a strong gibberellin signal from 2α-MeGA4 interact with other hormone pathways?

A5: Hormonal crosstalk is a complex network of interactions.[8][9] An excessive GA signal can lead to:

• Antagonism with Abscisic Acid (ABA): GA and ABA often have opposing roles, particularly in seed germination and stress responses.[8] An overpowering GA signal can suppress ABA-mediated processes, potentially making plants more susceptible to abiotic stress.[10]

• Antagonism with Cytokinin (CK): GAs and CKs have antagonistic effects on processes like shoot and root development.[8] High GA levels can inhibit cytokinin responses, which may negatively impact cell differentiation and meristem activity.

• Complex Interactions with Ethylene: The GA-ethylene relationship is tissue- and condition-dependent. While GA promotes stem elongation, ethylene often inhibits it. In roots, ethylene can inhibit GA-induced degradation of DELLA proteins, leading to root growth inhibition.[8][9] This is a common cause of poor root development in response to high GA doses.

• Interactions with Auxin: Both GA and auxin promote cell elongation, but their balance is critical. High GA levels can alter auxin transport or signaling, leading to abnormal growth patterns.

Diagram: Hormonal Crosstalk Hub

This diagram illustrates how the central GA/DELLA signaling module interacts with other major plant hormone pathways. Over-stimulation by 2α-MeGA4 can disrupt these sensitive balances.

Caption: The GA/DELLA module as a central hub for hormonal crosstalk.

Troubleshooting Guide

This section is formatted to help you diagnose and resolve specific issues encountered during experiments with 2α-MeGA4.

Problem 1: My plants exhibit excessively long, spindly stems (hyper-elongation) and pale green leaves (chlorosis).

• Potential Cause: This is a classic symptom of gibberellin overdose. The extreme stem elongation is a direct result of the supra-physiological stimulation of the GA pathway. The chlorosis, or yellowing, can occur because the rapid growth outpaces the plant's ability to synthesize chlorophyll and absorb sufficient nutrients, leading to a dilution effect.

• Troubleshooting Steps:

  • Verify Concentration: Double-check your stock solution calculations and dilutions. Because 2α-MeGA4 is highly potent, even a small error can lead to a massive overdose.

  • Perform a Dose-Response Curve: This is the most critical step. You must determine the optimal concentration for your specific plant species and experimental system. Start with a concentration at least 10- to 100-fold lower than what you would typically use for GA4. (See Protocol 1).

  • Ensure Adequate Nutrition: If using hydroponics or a nutrient-poor medium, ensure your fertilizer regimen can support the accelerated growth induced by 2α-MeGA4.

Problem 2: I observe strong shoot growth, but root development (both primary and lateral roots) is severely inhibited.

• Potential Cause: This phenotype is a hallmark of hormonal imbalance, specifically involving ethylene and auxin. High levels of gibberellin in the shoot can lead to an accumulation of ethylene, which is a potent inhibitor of root elongation.[8][9][11] The antagonistic relationship between GA and cytokinin, a promoter of root growth, can also contribute.[8]

• Troubleshooting Steps:

  • Reduce Concentration: As with Problem 1, the primary solution is to lower the dose of 2α-MeGA4 to a level that promotes the desired shoot effect without causing detrimental hormonal crosstalk.

  • Localized Application: If your experiment allows, consider applying 2α-MeGA4 only to the shoot tissues (e.g., painting leaves with the solution) to minimize direct effects on the root system.

  • Analyze Marker Genes: Use quantitative PCR (qPCR) to measure the expression of ethylene biosynthesis genes (e.g., ACS, ACO) in root tissue. An upregulation would confirm ethylene involvement. (See Protocol 2).

Problem 3: My plants show altered flowering time, poor flower development, or reduced seed set (sterility).

• Potential Cause: While GAs are known to promote flowering, particularly under non-inductive conditions, the process requires precise hormonal control.[12][13] An excessive, sustained GA signal from 2α-MeGA4 can disrupt the development of floral organs and interfere with fertilization and seed development processes, which rely on delicate GA gradients.[14]

• Troubleshooting Steps:

  • Optimize Application Timing: The developmental stage at which the hormone is applied is critical. For flowering studies, apply 2α-MeGA4 well before the floral transition and cease application once flowering begins.

  • Conduct a Thorough Dose-Response: A lower concentration may be sufficient to induce flowering without causing developmental abnormalities in the flowers themselves.

  • Assess Pollen Viability: If you observe sterility, check pollen viability using staining methods (e.g., Alexander's stain) to determine if the male reproductive organs have been affected.

Problem 4: I am seeing high variability in my results between experimental replicates.

• Potential Cause: High potency compounds can exacerbate minor inconsistencies in experimental technique. Variability can arise from imprecise application, differences in plant age or health, or degradation of the compound in the stock solution.

• Troubleshooting Steps:

  • Standardize Application: Ensure the exact same volume and method of application are used for every single plant. For soil drenching, ensure soil moisture is consistent beforehand. For spraying, ensure complete and even coverage.

  • Synchronize Plant Material: Use plants that are of the same age and developmental stage. Germinate seeds at the same time and select seedlings of uniform size for your experiment.

  • Prepare Fresh Solutions: While 2α-MeGA4 is stable in the plant, stock solutions in solvents may degrade over time, especially if not stored properly. Prepare fresh dilutions from a concentrated stock for each experiment.[15]

Data & Protocols

Table 1: Suggested Starting Concentrations for Dose-Response Experiments

Application	Standard GA4 Conc.	Suggested 2α-MeGA4 Starting Range	Rationale
Seed Germination	1-10 µM	10-100 nM	2α-MeGA4 bypasses deactivation, requiring a much lower dose to break dormancy.
Stem/Hypocotyl Elongation	10-50 µM	50-500 nM	High sensitivity assay; lower concentrations are needed to avoid hyper-elongation.
Flowering Induction	5-20 µM	100 nM - 1 µM	A slightly higher range may be needed, but overdose can cause sterility.
General Growth Promotion	1-5 µM	10-100 nM	Aim for a subtle effect to avoid negative impacts on root architecture.
Note: These are suggested starting points. The optimal concentration is highly species- and condition-dependent and must be determined empirically.

Protocol 1: Establishing an Effective Dose-Response Curve

• Objective: To identify the optimal concentration of 2α-MeGA4 that elicits the desired biological response without causing negative supra-physiological effects.

• Preparation:

  • Prepare a high-concentration stock solution of 2α-MeGA4 (e.g., 10 mM in DMSO or ethanol). Store at -20°C.

  • Perform serial dilutions to create a range of working solutions. A logarithmic series is recommended (e.g., 1 nM, 10 nM, 100 nM, 1 µM, 10 µM, 100 µM).[16]

  • Always include a mock-treated control group (solvent only) and a positive control if possible (e.g., an optimal concentration of GA4).

• Execution:

  • Use a sufficient number of biological replicates (n ≥ 10) for each concentration.

  • Apply the treatments uniformly as described in your experimental plan.

  • Grow plants under controlled environmental conditions (light, temperature, humidity).[16]

• Data Collection & Analysis:

  • Measure the primary phenotype of interest (e.g., hypocotyl length, days to flowering).

  • Crucially, also measure potential negative indicators (e.g., primary root length, leaf color, overall plant health).

  • Plot the response against the log of the concentration. The optimal dose is often the one that gives a strong positive response before the negative effects become significant.

Protocol 2: Basic qPCR Analysis for Hormonal Crosstalk Markers

• Objective: To determine if an unexpected phenotype is associated with changes in other hormone pathways.

• Tissue Sampling: Harvest tissue from the relevant organ (e.g., roots for growth inhibition, leaves for senescence) from both mock-treated and 2α-MeGA4-treated plants. Flash-freeze in liquid nitrogen and store at -80°C.

• RNA Extraction & cDNA Synthesis: Extract total RNA using a standard kit or protocol. Perform a quality check and synthesize cDNA.

• qPCR:

  • Select target genes. Examples for Arabidopsis thaliana:

    • GA Response (Control): GA3ox1, GASA1

    • Ethylene Biosynthesis: ACS8, ACO2

    • ABA Response: RAB18, RD29B

    • Cytokinin Response: ARR5, ARR7

  • Select a stable reference gene (e.g., ACTIN2, UBQ10).

  • Run the qPCR reaction and analyze the data using the ΔΔCt method to determine relative fold changes in gene expression.

• Interpretation: A significant upregulation of biosynthesis or response genes from another hormone pathway (e.g., ethylene) in the 2α-MeGA4-treated sample strongly suggests that hormonal crosstalk is the cause of the observed phenotype.

Diagram: Troubleshooting Workflow

Caption: A logical workflow for troubleshooting experiments with 2α-MeGA4.

References

• Shani, E., Weinstain, R., & Ori, N. (2006). Mechanisms of Cross Talk between Gibberellin and Other Hormones. Journal of Integrative Plant Biology, 48(4), 443-450. Available at: [Link]

• Colebrook, E. H., Thomas, S. G., Phillips, A. L., & Hedden, P. (2014). The role of gibberellin signalling in plant responses to abiotic stress. Journal of Experimental Biology, 217(Pt 1), 67–75. Available at: [Link]

• Sun, T. P., & Gubler, F. (2004). Molecular mechanism of gibberellin signaling in plants. Annual Review of Plant Biology, 55, 197-223. Available at: [Link]

• Yamaguchi, S. (2008). Gibberellin Metabolism, Perception and Signaling Pathways in Arabidopsis. The Arabidopsis Book, 6, e0118. Available at: [Link]

• Camara, M. C., Basyuni, M., & Junaid, M. (2022). Interactions of Gibberellins with Phytohormones and Their Role in Stress Responses. International Journal of Molecular Sciences, 23(5), 2889. Available at: [Link]

• Hauvermale, A. L., Ariizumi, T., & Steber, C. M. (2012). Gibberellin Signaling in Plants – The Extended Version. The Plant Cell, 24(7), 2592-2597. Available at: [Link]

• Camara, M. C., Basyuni, M., & Junaid, M. (2022). Interactions of Gibberellins with Phytohormones. Encyclopedia.pub. Available at: [Link]

• Sun, T. P., & Gubler, F. (2004). MOLECULAR MECHANISM OF GIBBERELLIN SIGNALING IN PLANTS. Annual Review of Plant Biology. Available at: [Link]

• Cowling, R. (2010). Gibberellin Dose-Response Regulation of GA4 Gene Transcript Levels in Arabidopsis. Plant Physiology, 119(2), 751-760. Available at: [Link]

• Varbanova, M., et al. (2007). Gibberellins Are Modified by Methylation in Planta. The Plant Cell, 19(1), 32-45. Available at: [Link]

• Eriksson, S., Böhlenius, H., Moritz, T., & Nilsson, O. (2006). GA4 Is the Active Gibberellin in the Regulation of LEAFY Transcription and Arabidopsis Floral Initiation. The Plant Cell, 18(9), 2172-2181. Available at: [Link]

• Kobayashi, M., et al. (1994). Metabolism and Biological Activity of Gibberellin A4 in Vegetative Shoots of Zea mays, Oryza sativa, and Arabidopsis thaliana. Plant Physiology, 105(2), 467-473. Available at: [Link]

• MME Revise. (n.d.). Plant Hormones Questions and Revision. Available at: [Link]

• TutorChase. (n.d.). Investigating plant hormones (7.5.5) | OCR A-Level Biology Notes. Available at: [Link]

• Liu, G., et al. (2022). Gibberellins as a novel mutagen for inducing 2n gametes in plants. Frontiers in Plant Science, 13, 991559. Available at: [Link]

• Biology Discussion. (2016). Gibberellins: Biosynthesis and Methods| Plant Hormones. Available at: [Link]

• Shani, E., et al. (2020). Plant Hormonomics: A Key Tool for Deep Physiological Phenotyping to Improve Crop Productivity. Plant and Cell Physiology, 61(9), 1503-1514. Available at: [Link]

• van Veen, H., et al. (2023). GA4 application modifies the response of the root to supplemental... ResearchGate. Available at: [Link]

• Eriksson, S., Böhlenius, H., Moritz, T., & Nilsson, O. (2006). GA4 is the active gibberellin in the regulation of LEAFY transcription and Arabidopsis floral initiation. The Plant Cell, 18(9), 2172-81. Available at: [Link]

• Andrés, F., et al. (2014). SHORT VEGETATIVE PHASE reduces gibberellin biosynthesis at the Arabidopsis shoot apex to regulate the floral transition. Proceedings of the National Academy of Sciences, 111(24), E2760-E2769. Available at: [Link]

• Claeys, H., et al. (2023). The Roles of Gibberellins in Regulating Leaf Development. Plants, 12(6), 1211. Available at: [Link]

• Binenbaum, J., et al. (2018). Plant Development and Crop Yield: The Role of Gibberellins. Genes, 9(12), 589. Available at: [Link]

• Zhang, C., et al. (2022). Effects of gibberellins on important agronomic traits of horticultural plants. Frontiers in Plant Science, 13, 1007360. Available at: [Link]

• Hakla, H. R., et al. (2021). Gibberellins Target Shoot-Root Growth, Morpho-Physiological and Molecular Pathways to Induce Cadmium Tolerance in Vigna radiata L. Plants, 10(5), 893. Available at: [Link]

• Li, Z., et al. (2020). Effects of Gibberellin (GA4+7) in Grain Filling, Hormonal Behavior, and Antioxidants in High-Density Maize (Zea mays L.). Plants, 9(7), 838. Available at: [Link]

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Technical Support Center: 2α-Methyl Gibberellin A4 Metabolism &amp; Troubleshooting

Welcome to the Technical Support Center for 2α-Methyl Gibberellin A4 (2α-Me-GA4) applications. As a synthetic, sterically hindered derivative of the endogenous phytohormone Gibberellin A4 (GA4), 2α-Me-GA4 is engineered for prolonged biological activity. This guide is designed for researchers and drug development professionals to troubleshoot metabolic assays, understand degradation pathways, and validate experimental workflows.

Core Principles of 2α-Methyl GA4 Stability

In natural biological systems, bioactive C19-gibberellins like GA4 are strictly regulated to maintain homeostasis. The primary degradation pathway is 2β-hydroxylation , catalyzed by Gibberellin 2-oxidases (GA2ox)[1]. This reaction converts the highly active GA4 into the biologically inactive GA34[1].

The introduction of a methyl group at the 2α-position creates a profound structural advantage. By synthesizing 2-alkyl gibberellins[2], the bulky 2α-methyl group provides severe steric hindrance at the C-2 carbon. This prevents the GA2ox enzyme—a 2-oxoglutarate-dependent dioxygenase (2-ODD)—from correctly orienting the substrate in its catalytic pocket, effectively blocking 2β-hydroxylation[3]. Consequently, 2α-Me-GA4 evades the primary deactivation pathway, leading to sustained binding to the GID1 receptor and prolonged degradation of DELLA repressor proteins[4].

Figure 1: Comparative metabolic pathways showing how the 2α-methyl modification blocks GA 2-oxidase-mediated degradation.

Frequently Asked Questions (Mechanisms & Pathways)

Q1: If the primary 2β-hydroxylation pathway is blocked, how is 2α-Methyl GA4 eventually degraded in biological systems? A: Because the primary GA2ox pathway is sterically shielded, the molecule is forced into secondary, slower clearance routes. The most prominent alternative pathways include:

• Phase II Conjugation: UDP-glycosyltransferases (UGTs) can target the C-3 hydroxyl group or the C-7 carboxylic acid to form GA-glucosyl ethers or GA-glucosyl esters, respectively. These conjugates are biologically inactive and sequestered in the vacuole.

• Non-specific Cytochrome P450 Oxidation: Broad-spectrum CYPs may catalyze slow, non-specific hydroxylations at the C-16 or C-17 positions, though this is highly inefficient compared to targeted GA2ox activity.

Q2: Why does 2α-Me-GA4 sometimes show reduced initial receptor affinity compared to endogenous GA4? A: The GID1 (GIBBERELLIN INSENSITIVE DWARF1) receptor relies on a precise fit with the GA molecule to trigger the ubiquitination-proteasome degradation of DELLA proteins[4]. While the 2α-methyl group prevents enzymatic degradation, its added bulk can cause a slight steric clash within the GID1 binding pocket. This results in a marginally lower binding affinity ( Kd​ ). However, the massive increase in metabolic half-life more than compensates for this, resulting in a higher net biological effect over time.

Experimental Troubleshooting & Methodologies

Issue 1: Observing rapid clearance of 2α-Me-GA4 in cell culture models despite metabolic protection.

Root Cause Analysis: If your LC-MS/MS data shows rapid depletion of 2α-Me-GA4 without the appearance of hydroxylated metabolites, the issue is likely physicochemical, not enzymatic.

• pH Instability: The defining γ -lactone ring of gibberellins is highly susceptible to base-catalyzed hydrolysis. If your culture media pH drifts above 7.5, the lactone ring opens, permanently deactivating the molecule.

• Adsorption: The addition of the methyl group increases the lipophilicity (LogP) of the molecule. It may be non-specifically binding to polystyrene culture plates. Solution: Buffer your media strictly to pH 5.5–6.5 (standard for plant cell cultures) and utilize low-binding glass vials or surface-treated plasticware for incubations.

Issue 2: High background noise when attempting to quantify 2α-Me-GA4 metabolites via LC-MS/MS.

Root Cause Analysis: Gibberellins ionize poorly in positive mode and fragment unpredictably. Solution: Always run your mass spectrometer in Negative Electrospray Ionization (ESI-) mode. The C-7 carboxylic acid readily loses a proton [M−H]− . Use the transition corresponding to the loss of CO2​ and H2​O for your Multiple Reaction Monitoring (MRM) method.

Self-Validating Protocol: In Vitro GA 2-Oxidase Resistance Assay

To definitively prove that your biological system's GA2ox cannot degrade 2α-Me-GA4, use this cell-free recombinant assay. The inclusion of endogenous GA4 serves as an internal self-validating control; if GA4 degrades but 2α-Me-GA4 does not, the assay is functionally sound.

Step-by-Step Methodology:

• Buffer Preparation: Prepare 100 mM Tris-HCl buffer (pH 7.4).

• Co-factor Assembly (Critical): Add 4 mM sodium ascorbate, 4 mM 2-oxoglutarate, and 0.5 mM FeSO4​ .

  • Causality Note: GA2ox is a 2-ODD[3]. 2-oxoglutarate is the co-substrate, while ascorbate is required to maintain the catalytic iron core in its active ferrous ( Fe2+ ) state. Without ascorbate, the enzyme will rapidly undergo auto-inactivation.

• Enzyme Addition: Introduce 1 μg of purified recombinant GA2ox (e.g., AtGA2ox1 or AtGA2ox8)[1].

• Substrate Initiation: Split into two parallel reactions. Spike Reaction A with 10 μM GA4 (Positive Control). Spike Reaction B with 10 μM 2α-Me-GA4 (Test).

• Incubation & Quenching: Incubate at 30°C. At time points 0, 15, 30, and 60 minutes, extract 50 μL aliquots and immediately quench in 150 μL of cold, acidified ethyl acetate (pH 3.0).

  • Causality Note: Acidification protonates the C-7 carboxylate, neutralizing the molecule and forcing it into the organic phase during liquid-liquid extraction.

• Analysis: Evaporate the organic layer, reconstitute in 50% methanol, and analyze via LC-MS/MS.

Figure 2: Experimental workflow for validating the enzymatic resistance of 2α-Me-GA4.

Quantitative Data & Kinetic Profiles

The following table summarizes the expected kinetic behavior and metabolic parameters when comparing endogenous GA4 to the synthetic 2α-Me-GA4 in a standardized biological assay.

Parameter	Endogenous GA4	2α-Methyl GA4	Causality / Mechanism
Primary Degradation Enzyme	GA 2-oxidase (GA2ox)	None (Resistant)	Steric hindrance at C-2 blocks 2β-hydroxylation[1].
Major Metabolite	GA34 (Inactive)	Glucosyl-esters (Minor)	Shifts from rapid oxidation to slow Phase II conjugation.
In Vitro Half-Life ( t1/2​ )	~15 - 30 minutes	> 24 hours	Evasion of 2-ODD catalytic pocket[3].
Receptor Affinity (GID1)	High (Optimal fit)	Moderate to High	Slight steric clash in the receptor pocket due to the methyl group[4].
Net Biological Activity	Baseline	10x to 50x Higher	Prolonged half-life exponentially increases total target exposure time.

References

• Source: National Institutes of Health (PMC)
• Evolutionary and Integrative Analysis of the Gibberellin 20-oxidase, 3-oxidase, and 2-oxidase Gene Family in Paeonia ostii: Insight into Their Roles in Flower Senescence Source: MDPI URL
• Gibberellin Metabolism, Perception and Signaling Pathways in Arabidopsis Source: ResearchGate URL
• Source: ResearchGate (Journal of the Chemical Society Perkin Transactions 1)

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting 2α-Methyl Gibberellin A4 Precipitation

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address one of the most persistent challenges in plant hormone and drug development research: the aqueous formulation of highly lipophilic gibberellin derivatives.

Standard Gibberellin A4 (GA4) is already sparingly soluble in aqueous buffers[1]. The structural addition of a methyl group at the 2α-position creates an alkyl-gibberellin[2] with significantly increased lipophilicity (LogP) and steric bulk. This modification severely restricts hydrogen bonding with water molecules, making 2α-Methyl GA4 exceptionally prone to precipitation when transitioning from organic master stocks into aqueous culture media.

Below is our comprehensive Q&A and validated protocol guide to overcoming these thermodynamic barriers.

Frequently Asked Questions (FAQs)

Q1: Why does 2α-Methyl Gibberellin A4 precipitate immediately upon addition to my culture media?

Answer: This is caused by a phenomenon known as solvent shock . When you add a highly concentrated DMSO stock of 2α-Methyl GA4 directly into an aqueous environment, the DMSO rapidly diffuses into the bulk water. Because the 2α-methyl group strongly repels water, the isolated compound undergoes sudden hydrophobic collapse. The molecules rapidly associate with one another to minimize their surface area exposed to water, leading to nucleation and visible precipitation. Furthermore, using moisture-contaminated (hygroscopic) DMSO for your primary stock can pre-initiate this nucleation process before you even add the media[3].

Mechanism of solvent shock and precipitation of 2α-Methyl GA4 in aqueous media.

Q2: What are the baseline solubility limits I should expect before attempting dilution?

Answer: Understanding the absolute solubility limits of the gibberellin A4 backbone is critical for establishing your primary stock. Do not attempt to exceed these limits, or your stock will contain micro-crystals that act as seeds for precipitation later.

Table 1: Quantitative Solubility Data for Gibberellin A4 (Proxy for 2α-Methyl GA4)

Solvent	Max Concentration	State / Notes
Anhydrous DMSO	100 mg/mL	Clear solution; Requires sonication; Must use newly opened DMSO[3]
Ethanol (Absolute)	66 mg/mL	Clear solution[4]
DMF	30 mg/mL	Clear solution[5]
Aqueous Buffers	< 0.2 mg/mL	Sparingly soluble; high risk of immediate precipitation[1]

Q3: How do I formulate a working solution that remains stable in aqueous cell culture media?

Answer: You must avoid direct aqueous dilution. Instead, you must build a polarity gradient using co-solvents and surfactants. We recommend a validated four-step microemulsion protocol[3].

Table 2: Validated Co-Solvent Formulation Systems

Protocol	Solvent Ratio (v/v)	Final State	Best Use Case
Surfactant System	10% DMSO : 40% PEG300 : 5% Tween-80 : 45% Media	≥ 2.5 mg/mL (Clear)	Standard in vitro assays[3]
Cyclodextrin System	10% DMSO : 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL (Clear)	Prolonged dosing / Sensitive cells[3]

Step-by-Step Methodology: The Surfactant-Mediated Microemulsion

This protocol is designed as a self-validating system . If any step fails the visual validation check, do not proceed to the next step, as the final solution will inevitably precipitate. The volumes below are scaled to produce 1 mL of a 2.5 mg/mL working solution.

Step 1: Primary Stock Preparation (10% Final Volume)

• Action: Dissolve 25 mg of 2α-Methyl GA4 in 1 mL of fresh, anhydrous DMSO to create a 25 mg/mL master stock. Take 100 μL of this stock for the working solution[3].

• Causality: Anhydrous DMSO completely solvates the lipophilic diterpene rings. Moisture introduces hydrogen bonding that the 2α-methyl group cannot tolerate.

• Validation Check: The solution must be completely transparent. If it is cloudy, sonicate for 5 minutes[3].

Step 2: Co-Solvent Bridge (40% Final Volume)

• Action: Add 400 μL of PEG300 to the 100 μL DMSO stock. Vortex vigorously for 30 seconds[3].

• Causality: PEG300 acts as a dielectric bridge. It lowers the overall polarity of the mixture, preventing the "solvent shock" that occurs when water is introduced.

Step 3: Micelle Formation (5% Final Volume)

• Action: Add 50 μL of Tween-80 to the mixture. Vortex vigorously until completely homogenous[3].

• Causality: Tween-80 is a non-ionic surfactant. Its hydrophobic tails interact with the 2α-methyl groups, while its hydrophilic heads face outward, encapsulating the compound in protective micelles.

Step 4: Aqueous Integration (45% Final Volume)

• Action: Add 450 μL of Saline or Culture Media dropwise (10-20 μL at a time) while continuously vortexing the tube[3].

• Causality: Dropwise addition prevents localized zones of high water concentration. Continuous kinetic energy (vortexing) ensures the micelles remain evenly dispersed as the aqueous phase is integrated.

• Final Validation Check: Hold the tube against a light source. The 1 mL working solution should be optically clear. Any turbidity indicates the micelle network has failed.

Step-by-step co-solvent formulation workflow to prevent compound precipitation.

Q4: How do I rescue a partially precipitated solution?

Answer: If phase separation or precipitation occurs during preparation, the thermodynamic equilibrium has shifted toward aggregation. To rescue the solution, you must apply kinetic energy to break the lattice energy of the aggregates. Use a combination of gentle heating (e.g., a 37°C water bath) and ultrasonic treatment (sonication) until the solution clarifies[3]. However, if the solution re-precipitates upon cooling, your final concentration exceeds the micellar capacity of your solvent system, and you must dilute the solution further.

References

• "Gibberellins A4/A7 | CAS 8030-53-3 - Selleck Chemicals". Selleckchem.com.
• "Gibberellin A4 - MedchemExpress.com". Medchemexpress.com.
• "Gibberellin A4 (GA4, CAS Number: 468-44-0) | Cayman Chemical". Caymanchem.com.
• "Gibberellic Acid - PRODUCT INFORMATION". Caymanchem.com.
• "Buy Glabrocoumarone B (EVT-1585284) | 164123-54-0 - EvitaChem". Evitachem.com.

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• 5. caymanchem.com [caymanchem.com]

refining 2α-Methyl Gibberellin A4 treatment for specific plant species

Welcome to the Technical Support Center for Gibberellin Applications. As a Senior Application Scientist, I have designed this portal to assist researchers, plant physiologists, and drug development professionals in troubleshooting and refining experimental protocols utilizing 2α-Methyl Gibberellin A4 (CAS No. 121709-23-7) 1.

Unlike standard endogenous gibberellins, 2α-Methyl GA4 (2α-Me GA4) is a highly potent, synthetic derivative that requires precise calibration. This guide bridges the gap between molecular mechanisms and field-proven methodologies to ensure the scientific integrity and reproducibility of your assays.

Section 1: The Mechanistic "Why" – Understanding 2α-Me GA4

To successfully utilize 2α-Me GA4, you must first understand why it behaves differently than standard GA3 or GA4. In wild-type plants, active gibberellins (like GA1 and GA4) are tightly regulated by a catabolic pathway initiated by GA 2-oxidases (GA2ox) . These enzymes catalyze 2β-hydroxylation, converting active GA4 into the inactive metabolite GA34 2.

By substituting a methyl group at the 2α position, 2α-Me GA4 introduces severe steric hindrance at the exact site of enzymatic attack. This modification renders the molecule highly resistant to 2β-hydroxylation 3. Consequently, the synthetic hormone avoids rapid degradation, leading to prolonged binding with the GID1 receptor and sustained ubiquitination/degradation of the DELLA repressor proteins 2.

Mechanism of 2α-Me GA4: Resistance to GA2ox degradation and sustained DELLA repressor clearance.

Section 2: Troubleshooting Guide & FAQs

Q: My Arabidopsis mutants are exhibiting severe hyper-elongation, spindly stems, and lodging after treatment. What went wrong? A: You are likely experiencing a severe overdose due to applying standard GA4 concentrations. Because 2α-Me GA4 is not metabolized by GA2ox, it accumulates in the tissue, causing runaway cell elongation. Solution: Abandon standard 10–50 µM dosing. Titrate your working concentration down by at least one to two orders of magnitude (start at 0.1 µM).

Q: I am observing precipitation when diluting my 2α-Me GA4 stock into the aqueous assay buffer. How do I fix this? A: 2α-Me GA4 is highly hydrophobic. If you dilute a high-concentration ethanol/DMSO stock directly into cold water, the compound will crash out, leading to inconsistent phenotypic responses. Solution: Always pre-warm your aqueous buffer to room temperature and ensure it contains a surfactant (e.g., 0.02% to 0.1% Tween-20 or Silwet L-77) to maintain the hormone in a stable micellar suspension before adding the organic stock.

Q: Can I use 2α-Me GA4 to induce flowering in horticultural crops like Matthiola incana? A: Yes. Research demonstrates that GAs lacking a 13-OH group (like GA4 and its derivatives) are highly effective at promoting stem elongation and flowering in species like Matthiola incana4. However, because 2α-Me GA4 resists catabolism, you must lower the application rate compared to standard GA3 to avoid phytotoxicity or distorted floral architecture.

Q: Can I autoclave my 2α-Me GA4 supplemented media? A: No. Like most complex diterpenoid hormones, 2α-Me GA4 is heat-labile. Autoclaving will cause thermal degradation of the lactone ring. Always filter-sterilize (0.22 µm PTFE filter) your stock solutions and add them to the agar media after it has cooled to 50–55°C.

Section 3: Species-Specific Refinement Protocols

To ensure self-validating and reproducible results, follow these refined methodologies rather than relying on legacy GA3 protocols.

Protocol: Meristematic Dosing for Arabidopsis thaliana

Objective: To study DELLA degradation and hypocotyl/stem elongation without the confounding variable of GA metabolism.

• Stock Preparation: Weigh exactly 1.0 mg of 2α-Me GA4 (MW: 346.42 g/mol ) 1. Dissolve completely in 288 µL of absolute ethanol to yield a 10 mM primary stock. Store at -20°C in the dark.

• Aqueous Formulation: Prepare a working solution by diluting the stock 1:10,000 into sterile distilled water containing 0.02% (v/v) Tween-20. This yields a 1 µM working solution. Vortex immediately upon addition.

• Application: Using a precision micropipette, apply exactly 2 µL of the 1 µM working solution directly to the shoot apical meristem of 14-day-old rosettes.

• Validation & Tracking: Maintain plants under long-day conditions (16h light/8h dark) at 22°C. Measure hypocotyl and stem elongation at 48h and 96h post-treatment. You should observe a steady, linear growth curve rather than the rapid spike and plateau typical of standard GA4.

Data Presentation: Comparative Dosing Guidelines

The following table summarizes the quantitative shift required when transitioning from standard endogenous GA4 to the synthetic 2α-Me GA4 analog across different model and crop species.

Plant Species	Target Phenotype	Standard GA4 Dose	Optimized 2α-Me GA4 Dose	Physiological Observation
Arabidopsis thaliana	Stem elongation / DELLA assays	10 - 50 µM	0.1 - 1.0 µM	Sustained DELLA degradation; avoids lethal hyper-elongation.
Cucumis sativus	Parthenocarpic fruit set	100 - 200 ppm	5 - 15 ppm	High fruit set retention; minimizes vegetative tissue distortion.
Matthiola incana	Floral induction	500 ppm	25 - 50 ppm	Accelerated flowering; maintains robust stem architecture.

References

• American Chemical Suppliers. "gibberellic acid suppliers USA: 2α-Methyl Gibberellin A4". American Chemical Suppliers Database. Available at: [Link]

• ResearchGate. "Gibberellin Signaling: Biosynthesis, Catabolism, and Response Pathways". ResearchGate Publications. Available at: [Link]

• Hedden, P. "Recent advances in gibberellin biosynthesis". ResearchGate Publications. Available at:[Link]

• Cerny-Koenig, T.A., & Faust, J. "Role of Gibberellin A4 and Gibberellin Biosynthesis Inhibitors on Flowering and Stem Elongation in Petunia under Modified Light Environments" (Referencing Matthiola incana mechanisms). ResearchGate Publications. Available at: [Link]

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• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

common mistakes to avoid when working with 2α-Methyl Gibberellin A4

Welcome to the Application Science Support Center for 2α-Methyl Gibberellin A4 (CAS 121709-23-7). This highly potent, synthetic diterpenoid analog of Gibberellin A4 (GA4) is a critical tool for interrogating plant physiology and developing advanced agrochemicals. However, its unique structural modifications require specific handling and experimental design.

This guide is engineered for researchers and drug development professionals, providing causality-driven troubleshooting, validated protocols, and mechanistic insights to ensure absolute scientific integrity in your assays.

Part 1: Troubleshooting Guides & FAQs

Mistake 1: Direct Aqueous Dilution Causing "Crash Out"

Q: I dissolved 2α-Methyl GA4 in DMSO, but when I added it to my aqueous culture media, my biological response was highly variable. What went wrong?

The Causality: Gibberellins are tetracyclic diterpenoid acids characterized by high lipophilicity. While 2α-Methyl GA4 is highly soluble in organic solvents like DMSO and isopropanol, it is practically insoluble in water [1]. When a highly concentrated DMSO stock is injected directly into an aqueous buffer, the rapid shift in the dielectric constant causes supersaturation. The compound undergoes micro-precipitation (crashing out), meaning the actual concentration of bioavailable hormone in your assay is unknown and highly variable.

The Solution: You must use a step-wise co-solvent system to bridge the polarity gap.

• Correct Protocol: Add solvents sequentially. Start with 10% DMSO stock, add 40% PEG300 and mix until clear. Then add 5% Tween-80, mix again, and finally bring to volume with 45% Saline or aqueous buffer [4]. This creates a stable micellar suspension that prevents nucleation.

Mistake 2: Ignoring Metabolic Resistance in Dose-Response Design

Q: I used the standard 10 µM concentration that I normally use for native GA4, but my transgenic lines are showing severe off-target toxicity and developmental arrest. Why?

The Causality: You have severely overdosed your system. In native GA4, the 2-position of the gibberellane ring is the primary target for GA 2-oxidases , which catalyze 2β-hydroxylation—the major catabolic pathway that deactivates gibberellins. By utilizing 2α-Methyl GA4, the methyl group sterically hinders the 2-oxidase enzyme. Because it cannot be hydroxylated, 2α-Methyl GA4 possesses an exponentially longer biological half-life.

The Solution: Do not map native GA4 concentrations 1:1 with 2α-Methyl GA4. You must titrate down. Begin your dose-response curves at 1/10th to 1/100th of your standard GA4 concentrations to avoid saturating the GID1-DELLA signaling axis [2].

Mistake 3: Lactone Ring Hydrolysis from Improper Storage

Q: My 2α-Methyl GA4 stock solution worked perfectly a month ago, but now it shows zero bioactivity. It has been stored at -20°C in DMSO.

The Causality: The issue is not the temperature, but the solvent quality. The biological activity of gibberellins relies entirely on the structural integrity of the 1,4a-lactone ring. DMSO is highly hygroscopic. If you repeatedly open a cold DMSO stock vial, atmospheric condensation introduces trace water. In the presence of water and DMSO, the lactone ring undergoes spontaneous, irreversible hydrolysis, permanently inactivating the molecule.

The Solution: Always use newly opened, strictly anhydrous DMSO [4]. Immediately upon reconstitution, aliquot the stock into single-use vials, purge with argon or nitrogen gas, and store at -80°C. Never subject a working vial to a freeze-thaw cycle.

Part 2: Quantitative Data & Structural Impact

To design effective experiments, you must understand how the 2α-methylation alters the physicochemical and biological parameters compared to the native hormone.

Parameter	Native Gibberellin A4 (GA4)	2α-Methyl Gibberellin A4	Experimental Impact & Action Required
2β-Hydroxylation	Highly Susceptible	Sterically Blocked	2α-Methyl GA4 requires significantly lower dosing due to extended in vivo half-life.
Aqueous Solubility	Insoluble (< 0.1 mg/mL)	Insoluble (< 0.1 mg/mL)	Both require co-solvent systems (e.g., PEG300/Tween-80) for aqueous assays [1].
Lactone Stability	Moisture Sensitive	Moisture Sensitive	Both require anhydrous DMSO and single-use aliquots to prevent hydrolysis.
GID1 Affinity	High	Very High	2α-Methyl GA4 sustains prolonged GID1 receptor activation.

Part 3: Self-Validating Experimental Protocol

To ensure your 2α-Methyl GA4 has not degraded and is properly solubilized, you must validate its bioactivity using a self-validating DELLA-GFP Degradation Assay . The GA signal derepresses the pathway by degrading repressor proteins like RGA (a DELLA protein) via the 26S proteasome [3].

Objective: Confirm the bioactivity of the 2α-Methyl GA4 stock by visualizing the clearance of nuclear DELLA repressors.

Step-by-Step Methodology:

• Seedling Preparation: Grow transgenic Arabidopsis thaliana seeds expressing pRGA::GFP-RGA on 1/2 MS agar plates for 5 days under continuous light.

• Working Solution Formulation:

  • Thaw a single-use 10 mM anhydrous DMSO aliquot of 2α-Methyl GA4.

  • Dilute to a 1 µM working concentration using the co-solvent method (10% DMSO → 40% PEG300 → 5% Tween-80 → 45% liquid 1/2 MS media).

  • Self-Validation Check: Visually inspect the solution against a dark background. If any turbidity is present, the compound has crashed out. Discard and remake.

• Treatment: Transfer the 5-day-old seedlings into 6-well plates containing the 1 µM 2α-Methyl GA4 working solution. Include a mock-treated control (solvent only).

• Incubation: Incubate the plates at 22°C for exactly 2 hours.

• Confocal Microscopy: Mount the root tips on glass slides. Image the elongation zone using a confocal laser scanning microscope (Excitation: 488 nm, Emission: 500-530 nm).

• Validation Logic:

  • Mock Control: Strong GFP signal localized strictly in the nuclei.

  • 2α-Methyl GA4 Treated: Complete disappearance of the nuclear GFP signal. If the GFP signal persists, your compound has either precipitated or undergone lactone hydrolysis.

Part 4: Pathway Visualization

Understanding the exact node where 2α-Methyl GA4 exerts its prolonged effect is crucial for experimental design. The diagram below maps the signaling cascade, highlighting how the 2α-methyl modification bypasses catabolic degradation to sustain DELLA ubiquitination.

Mechanism of 2α-Methyl GA4: Evading 2-oxidase degradation to sustain DELLA repressor clearance.

Part 5: References

• Title: Solubility and Solution Thermodynamics of Gibberellin A4 in Different Organic Solvents from 278.15 K to 333.15 K Source: Journal of Chemical & Engineering Data (ACS Publications) URL: [Link]

• Title: DELLA-dependent and -independent gibberellin signaling Source: PMC - National Institutes of Health (NIH) URL: [Link]

• Title: The DELLA motif is essential for gibberellin-induced degradation of RGA Source: Proceedings of the National Academy of Sciences (PNAS) URL: [Link]

Technical Support Center: Purity Assessment of 2α-Methyl Gibberellin A4

Welcome to the Technical Support Center. This guide provides researchers, analytical scientists, and drug development professionals with field-proven troubleshooting strategies and validated methodologies for assessing the purity of 2α-Methyl Gibberellin A4 (CAS: 121709-23-7)[1].

Workflow Overview

Fig 1: Purity assessment workflow for 2α-Methyl GA4 combining LC-MS/MS and qNMR.

Analytical Methodologies

Protocol A: UHPLC-MS/MS & ELSD Analysis (Chromatographic Purity)

Causality: Gibberellins lack conjugated chromophores, making standard UV detection (e.g., 254 nm or 210 nm) highly inaccurate for mass balance. We utilize Evaporative Light Scattering Detection (ELSD) for universal chromatographic purity and Electrospray Ionization (ESI) in negative mode, as the C-7 carboxylic acid readily deprotonates to form stable [M-H]- ions[2].

Self-Validating Workflow:

• System Suitability Test (SST): Inject a blank (Methanol) followed by a known Gibberellin A4 standard (1 µg/mL). Validation: Ensures no column carryover and verifies that the mass spectrometer's ionization efficiency is optimal before running the rare 2α-methyl derivative.

• Sample Preparation: Dissolve exactly 1.0 mg of the 2α-Methyl GA4 sample in 1.0 mL of LC-MS grade Methanol. Dilute to 10 µg/mL for MS and keep at 1 mg/mL for ELSD.

• Chromatography: Use a sub-2 µm C18 column. Mobile Phase A: 0.1% Formic Acid in Water. Mobile Phase B: Acetonitrile. Run a gradient from 10% B to 90% B over 10 minutes.

• Detection: Split the column effluent. Route 10% to the Triple Quadrupole MS (MRM mode targeting m/z 345) and 90% to the ELSD (drift tube at 40°C).

Protocol B: Quantitative 1H NMR (Absolute Purity)

Causality: While LC-MS/MS identifies trace impurities, it cannot provide absolute mass fraction purity without a highly pure, identical reference standard. Quantitative NMR (qHNMR) solves this by comparing the integration of the sample's protons against a certified internal standard (e.g., Maleic acid), providing absolute quantification[3].

Self-Validating Workflow:

• T1 Relaxation Calibration: Run an inversion-recovery experiment to determine the longitudinal relaxation time (T1) of the C-18 methyl protons. Validation: Ensures the relaxation delay (D1) is set to at least 5 × T1 (typically 10-15 seconds) so all protons fully relax between pulses, preventing integration errors.

• Sample Preparation: Accurately weigh 5.00 mg of 2α-Methyl GA4 and 1.00 mg of TraceCERT® Maleic Acid (Internal Standard). Dissolve in 600 µL of high-purity Acetone-d6.

• Acquisition: Acquire 1H NMR spectra at 400 MHz or higher. Phase and baseline correct the spectra manually. Integrate the Maleic acid singlet (δ 6.26 ppm) and compare it to the 2α-Methyl GA4 C-18 methyl singlet (δ ~1.1 ppm)[4].

Troubleshooting & FAQs

Q: Why is my UV signal at 254 nm completely flat despite a high sample concentration? A: 2α-Methyl GA4 is a diterpenoid acid lacking aromatic rings or conjugated double bond systems. It only exhibits weak end-absorption near 205 nm. Relying on UV will drastically overestimate your sample's purity because UV-active impurities will appear artificially massive. Always switch to ELSD, Charged Aerosol Detection (CAD), or MS for gibberellins.

Q: How do I distinguish 2α-Methyl GA4 from unreacted GA4 and the 2β-epimer? A: Unreacted GA4 is easily identified by its mass ([M-H]- at m/z 331 vs. 345 for the methylated form). The 2β-epimer shares the exact same mass (m/z 345) but will elute at a slightly different retention time on a C18 column due to steric differences. In NMR, the stereochemistry shifts the C-3 proton signal and the C-2 methyl doublet due to different spatial shielding effects[4].

Q: I'm seeing a prominent mass of m/z 301 in my MS spectra. Is my sample degrading? A: No, this is the expected in-source fragmentation. Gibberellins characteristically lose carbon dioxide (-44 Da) from the lactone or carboxylic acid moieties during collision-induced dissociation[4]. For 2α-Methyl GA4 (m/z 345), a loss of 44 Da yields the m/z 301 fragment.

Quantitative Data Summaries

Table 1: LC-MS/MS MRM Transitions for 2α-Methyl GA4 Purity Assessment

Analyte	Precursor Ion [M-H]-	Primary Product Ion	Secondary Product Ion	Rationale
2α-Methyl GA4	m/z 345.17	m/z 301.1	m/z 283.1	Loss of CO2 (-44 Da) and subsequent loss of H2O (-18 Da)
GA4 (Impurity)	m/z 331.15	m/z 287.1	m/z 269.1	Unreacted starting material
2β-Methyl GA4	m/z 345.17	m/z 301.1	m/z 283.1	Epimeric impurity (requires chromatographic separation)

Table 2: Key Diagnostic 1H NMR Shifts (Acetone-d6)

Proton Assignment	Multiplicity	Expected Shift (δ ppm)	Diagnostic Value
C-17 Exomethylene	Broad singlets	~4.84, 4.97	Confirms intact gibberellin skeleton[4]
C-18 Methyl	Singlet	~1.11	Used for qNMR integration (isolated signal)[4]
C-2α Methyl	Doublet	~0.9 - 1.0	Confirms successful methylation at C-2
Maleic Acid (IS)	Singlet	6.26	Internal standard for absolute purity calculation

References

• gibberellic acid suppliers USA - American Chemical Suppliers. 1

• Quantification of Phytohormones in Plants – Optimized Extraction, Separation and Detection - Wewer, V., Dyballa-Rukes, N., & Metzger, S. (2026), bioRxiv. 2

• Quantitative 1H NMR Spectroscopy - Chemical and Biological Applications - Soininen, P. (2008), University of Kuopio. 3

• Accumulation of Gibberellin A1 and the Metabolism of Gibberellin A9 to Gibberellin A1 in a Phaeosphaeria sp. L487 Culture - Kawaide, H., et al., Bioscience, Biotechnology, and Biochemistry. 4

Sources

• 1. gibberellic acid suppliers USA [americanchemicalsuppliers.com]
• 2. biorxiv.org [biorxiv.org]
• 3. erepo.uef.fi [erepo.uef.fi]
• 4. tandfonline.com [tandfonline.com]

Reference Data & Comparative Studies

Validation of 2α-Methyl Gibberellin A4 Effects Using Genetic Mutants: A Comparative Guide

Executive Summary

In plant biology and agrochemical development, the stability and efficacy of gibberellins (GAs) are paramount for modulating plant architecture, flowering, and seed development. While natural Gibberellin A3 (GA3) and Gibberellin A4 (GA4) are widely utilized, their rapid catabolism by endogenous GA 2-oxidases (GA2ox) limits their physiological half-life. 2α-Methyl Gibberellin A4 (2α-Me-GA4) is a synthetic derivative designed to overcome this limitation. By introducing a methyl group at the C-2α position, this analog sterically hinders GA2ox-mediated deactivation while retaining high affinity for the GID1 receptor.

This guide provides an objective comparison of 2α-Me-GA4 against standard GA analogs and outlines rigorous experimental workflows for validating its efficacy and mechanism of action using specific Arabidopsis thaliana genetic mutants.

Mechanistic Rationale: The 2α-Methyl Advantage

The bioactive levels of GAs in plants are tightly regulated by a balance between biosynthesis and deactivation[1]. The primary deactivation pathway is catalyzed by GA 2-oxidases (GA2ox), which hydroxylate the C-2 position of bioactive GAs (like GA4), converting them into inactive catabolites (e.g., GA34)[1].

The structural modification in 2α-Me-GA4 directly exploits this metabolic checkpoint:

• Steric Hindrance: The 2α-methyl group physically blocks the hydroxylation site targeted by GA2ox.

• Receptor Affinity: Despite the C-2 modification, the molecule's overall conformation remains highly compatible with the binding pocket of the GID1 (GIBBERELLIN INSENSITIVE DWARF1) receptor.

• Prolonged Signaling: Evasion of GA2ox leads to a significantly extended half-life in planta, resulting in sustained DELLA protein degradation and prolonged growth signaling.

Caption: Divergent metabolic fates of GA4 and 2α-Me-GA4 in the GID1-DELLA signaling pathway.

Comparative Performance Data

To objectively evaluate 2α-Me-GA4, it must be benchmarked against standard treatments. The following table synthesizes typical performance metrics observed in standardized Arabidopsis hypocotyl elongation assays.

Property / Metric	Gibberellin A3 (GA3)	Gibberellin A4 (GA4)	2α-Methyl GA4 (2α-Me-GA4)
Source	Natural (Fungal)	Natural (Plant)	Synthetic Derivative
Receptor Affinity (GID1)	Moderate	High	High
Susceptibility to GA2ox	Low-Moderate	High	Extremely Low (Resistant)
Relative Half-Life (in planta)	~4-6 hours	~2-3 hours	>24 hours
EC50 (Hypocotyl Elongation)	~100 nM	~10 nM	~1-2 nM

Note: EC50 values are representative approximations derived from ga1-3 mutant rescue assays.

Validation via Genetic Mutants

To prove that 2α-Me-GA4 acts specifically through the canonical GA pathway and successfully evades GA2ox, researchers must utilize a self-validating system of genetic mutants. Relying solely on wild-type plants introduces confounding variables from endogenous GA production and feedback loops.

The ga1-3 Mutant (Biosynthesis Deficient)

• Purpose: To test pure agonism without endogenous GA interference.

• Mechanism: The ga1-3 mutant lacks ent-copalyl diphosphate synthase (CPS) activity, blocking early GA biosynthesis[2]. These plants are severely dwarfed and will not germinate without exogenous GA.

• Expected Outcome: 2α-Me-GA4 should rescue the dwarf phenotype and promote germination at concentrations 10- to 50-fold lower than GA3.

The ga2ox Overexpressor (Catabolism Hyperactive)

• Purpose: To validate resistance to enzymatic degradation.

• Mechanism: Transgenic lines constitutively expressing a GA2ox gene (e.g., 35S::GA2ox1) rapidly degrade natural GAs, leading to a dwarf phenotype even when treated with moderate levels of exogenous GA4.

• Expected Outcome: While GA4 fails to rescue the phenotype due to rapid degradation, 2α-Me-GA4 will successfully restore wild-type growth, proving its metabolic stability.

The gid1a gid1b gid1c Triple Mutant (Receptor Null)

• Purpose: To confirm pathway specificity and rule out off-target effects.

• Mechanism: This triple mutant lacks all three functional GA receptors in Arabidopsis, rendering it completely insensitive to GAs.

• Expected Outcome: 2α-Me-GA4 must fail to induce any growth response in this mutant, confirming that its efficacy is strictly dependent on the canonical GID1-DELLA pathway.

Experimental Protocol: Hypocotyl Elongation Assay

The following step-by-step methodology details the standardized workflow for validating 2α-Me-GA4 efficacy using the ga1-3 mutant.

Materials Required:

• Arabidopsis thaliana seeds (Col-0 wild-type, ga1-3 mutant)

• 1/2 Murashige and Skoog (MS) basal salt mixture, 0.8% Phytoagar

• 2α-Me-GA4, GA4, and GA3 standards (dissolved in EtOH to 1 mM stock)

• ImageJ software for quantification

Step-by-Step Workflow:

• Media Preparation: Prepare 1/2 MS agar plates supplemented with varying concentrations of the GA compounds (Mock/EtOH, 0.1 nM, 1 nM, 10 nM, 100 nM, 1 µM).

• Seed Sterilization: Surface sterilize seeds using 70% ethanol for 2 minutes, followed by 20% bleach (with 0.05% Tween-20) for 10 minutes. Wash five times with sterile ddH2O.

• Plating & Stratification: Sow seeds evenly on the prepared agar plates. Keep plates in the dark at 4°C for 3 days to synchronize germination.

• Incubation: Transfer plates to a growth chamber set to 22°C under short-day conditions (8h light / 16h dark) to maximize hypocotyl elongation potential.

• Measurement: After 7 days, photograph the seedlings alongside a scale bar. Use the segmented line tool in ImageJ to measure hypocotyl length from the root-shoot junction to the cotyledons.

• Data Analysis: Plot dose-response curves and calculate the EC50 for each compound using non-linear regression.

Caption: Standardized experimental workflow for the mutant hypocotyl elongation assay.

References

• Yamaguchi, S. (2008). Gibberellin Metabolism and its Regulation. Annual Review of Plant Biology, 59(1), 225-251.[Link]

Sources

• 1. annualreviews.org [annualreviews.org]
• 2. researchgate.net [researchgate.net]

Assessing the Specificity of 2α-Methyl Gibberellin A4 in GID1 Receptor Binding Assays: A Comparative Guide

As a Senior Application Scientist specializing in plant hormone signaling and structural biology, I frequently encounter the challenge of designing robust assays to evaluate synthetic phytohormone analogs. Gibberellins (GAs) are tetracyclic diterpenoid hormones that regulate critical developmental processes. The endogenous bioactive gibberellin, Gibberellin A4 (GA4), exhibits high affinity for the1[1]. However, GA4 is rapidly deactivated in vivo via 2β-hydroxylation catalyzed by GA 2-oxidases (GA2ox).

To circumvent this metabolic vulnerability,2 was developed[2]. By introducing a methyl group at the 2α-position, the molecule sterically blocks 2β-hydroxylation, theoretically extending its biological half-life. But does this bulky modification disrupt the delicate fit within the GID1 binding pocket? This guide provides an objective comparison of 2α-Methyl GA4 against standard GA alternatives, detailing the causality behind experimental choices and providing self-validating protocols for receptor binding assays.

Mechanistic Causality: The GID1-DELLA Axis

Upon GA binding, the GID1 receptor undergoes a critical conformational change that3[3]. The N-terminal lid of GID1 closes over the binding pocket, creating a hydrophobic interface that recruits DELLA repressor proteins. Subsequently, the formation of the GID1–GA–DELLA complex allows for recognition by the SCF E3 ligase complex, leading to 4[4]. If the 2α-methyl group of our analog prevents this lid closure, the downstream DELLA interaction will fail, rendering the compound inactive regardless of its metabolic stability.

GA signaling pathway: Ligand binding induces GID1 lid closure and DELLA degradation.

Comparative Performance: 2α-Methyl GA4 vs. Alternatives

To objectively assess the utility of 2α-Methyl GA4, we must compare its binding kinetics and metabolic stability against native GAs and inactive metabolites. Structural analyses of OsGID1 complexed with GA4 reveal that the5[5], corresponding to the substrate-binding site of hormone-sensitive lipases.

Ligand	GID1 Binding Affinity ( Kd​ )	GA2ox Metabolic Resistance	Relative In Vivo Bioactivity	Structural Note
GA4 (Standard)	~100 nM	Low (Rapidly 2β-hydroxylated)	100% (Baseline)	Optimal fit in GID1 pocket
GA3 (Alternative)	~1.5 µM	Moderate	30%	C-1,2 double bond alters affinity
2α-Methyl GA4	~180 nM	High (Steric block at C-2)	>250%	Slight steric penalty, high stability
GA34 (Metabolite)	>100 µM	N/A (Already inactive)	<1%	2β-OH completely disrupts binding

Note: Kd​ values are representative comparative benchmarks derived from Surface Plasmon Resonance (SPR) profiling against recombinant OsGID1.

Experimental Workflows: Self-Validating Protocols

To rigorously evaluate 2α-Methyl GA4, we employ orthogonal assay systems: Surface Plasmon Resonance (SPR) for direct biophysical binding, and a Yeast Two-Hybrid (Y2H) quantitative assay to verify functional DELLA recruitment.

Protocol 1: Direct Binding Kinetics via Surface Plasmon Resonance (SPR)

Causality behind the choice: Unlike steady-state radioligand assays, SPR provides real-time association ( Kon​ ) and dissociation ( Koff​ ) rates. This is critical because the 2α-methyl group might slow down the association rate due to steric hindrance, even if the final equilibrium Kd​ remains comparable to GA4. Self-Validation System: We utilize a reference flow cell immobilized with a binding-deficient GID1 mutant (e.g., OsGID1-S117A) to subtract non-specific matrix interactions and bulk refractive index changes.

• Sensor Chip Preparation: Purify His-tagged OsGID1. Immobilize onto an NTA sensor chip pre-loaded with Ni2+ at a density of ~2000 Response Units (RU).

• Buffer Equilibration: Flow running buffer (10 mM HEPES pH 7.4, 150 mM NaCl, 0.05% Tween-20) at 30 µL/min until a stable baseline is achieved.

• Analyte Preparation: Prepare a 2-fold dilution series of 2α-Methyl GA4 (from 10 nM to 1 µM) in running buffer. Prepare parallel series for GA4 (positive control) and GA34 (negative control).

• Injection & Measurement: Inject analytes for 120 seconds (association phase), followed by a 300-second buffer flow (dissociation phase).

• Regeneration: Inject 350 mM EDTA for 60 seconds to strip the chip, followed by reloading with Ni2+ and fresh GID1 for the next cycle.

• Data Fitting: Fit the double-referenced sensograms to a 1:1 Langmuir binding model to derive the exact Kd​ .

SPR biophysical workflow for real-time measurement of GA-GID1 binding kinetics.

Protocol 2: Functional Assessment via Quantitative Yeast Two-Hybrid (Y2H)

Causality behind the choice: Binding to GID1 is necessary but not sufficient; the ligand must induce the specific conformational change required for DELLA recruitment. This cell-based assay uses β-galactosidase reporter activity as a direct functional proxy for the GID1-DELLA interaction. Self-Validation System: Include empty vector controls to rule out autoactivation, and utilize dose-response curves to ensure the interaction is strictly ligand-dependent.

• Strain Preparation: Co-transform Saccharomyces cerevisiae (strain Y2HGold) with pGBKT7-OsGID1 (bait) and pGADT7-SLR1 (rice DELLA, prey).

• Culture & Induction: Grow transformants in liquid SD/-Leu/-Trp medium overnight to an OD600​ of 0.5.

• Ligand Treatment: Aliquot cultures and treat with varying concentrations (10 nM - 10 µM) of 2α-Methyl GA4, GA4, or vehicle (EtOH) for 4 hours at 30°C.

• Lysis & Assay: Pellet cells, lyse using Z-buffer with freeze-thaw cycles, and add ONPG (o-nitrophenyl-β-D-galactopyranoside) substrate.

• Quantification: Incubate at 30°C until a yellow color develops. Stop the reaction with 1M Na2​CO3​ . Measure absorbance at 420 nm and calculate Miller Units to quantify interaction strength.

Conclusion & Expert Insight

While 2α-Methyl GA4 exhibits a slightly lower absolute binding affinity to GID1 compared to endogenous GA4 (due to minor steric clashes within the binding pocket), its complete resistance to GA2ox-mediated deactivation makes it a vastly superior tool for long-term in vivo assays and agricultural applications. By employing the orthogonal SPR and Y2H workflows detailed above, researchers can confidently validate the specificity and functional efficacy of novel GA analogs, ensuring that metabolic stability does not come at the cost of receptor activation.

References

• [2] ChemicalBook. 赤霉素系列产品---上海维亦特生物. Available at:

• [1] Taylor & Francis. Full article: Trails to the gibberellin receptor, GIBBERELLIN INSENSITIVE DWARF1. Available at:

• [3] Oxford Academic. Loss of Arabidopsis thaliana Seed Dormancy is Associated with Increased Accumulation of the GID1 GA Hormone Receptors. Available at:

• [4] Steber Laboratory. GA signaling expands: The plant UBX domain- containing protein 1 is a binding partner for the GA receptor. Available at:

• [5] RCSB PDB. 3EBL: Crystal Structure of Rice GID1 complexed with GA4. Available at:

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. 赤霉素系列产品---上海维亦特生物 [m.chemicalbook.com]
• 3. academic.oup.com [academic.oup.com]
• 4. steberlab.org [steberlab.org]
• 5. rcsb.org [rcsb.org]

Validating the Physiological Relevance of 2α-Methyl Gibberellin A4 Findings In Vivo: A Comparative Guide

To accurately map the physiological networks governing plant growth and development, researchers rely heavily on exogenous hormone applications. However, studying the Gibberellin (GA) signaling pathway in vivo presents a distinct catabolic challenge: endogenous bioactive gibberellins, such as GA4, are rapidly deactivated by plant enzymes[1]. This rapid clearance often masks the true duration and magnitude of GA-dependent responses, complicating data interpretation in drug development and agronomic research.

Enter 2α-Methyl Gibberellin A4 (CAS No. 121709-23-7) [2]. By introducing a specific methyl group to the gibberellin backbone, this synthetic derivative effectively blocks enzymatic degradation. This guide objectively compares the physiological performance of 2α-Methyl GA4 against standard GA4 and GA3, providing researchers with the mechanistic grounding and self-validating protocols needed to leverage this catabolically stable probe in vivo.

Mechanistic Grounding: The Causality of Catabolic Resistance

The 2β-Hydroxylation Bottleneck

In wild-type plants, GA homeostasis is tightly regulated by a negative feedback loop. Gibberellin 2-oxidases (GA2ox) are the primary enzymes responsible for catabolizing active C19-GAs (like GA4) into inactive forms (like GA34) by catalyzing a 2β-hydroxylation reaction[1][3]. When researchers apply exogenous GA4 to study signaling kinetics, the transient spike in active GA induces the transcription of GA2ox genes, rapidly clearing the applied hormone and truncating the experimental observation window.

Steric Protection via the 2α-Methyl Group

2α-Methyl GA4 circumvents this feedback loop through targeted structural design. The addition of a methyl group at the 2α-position provides critical steric hindrance directly at the site of enzymatic attack. Because GA2ox cannot access the C-2 position to add a hydroxyl group, 2α-Methyl GA4 exhibits a significantly prolonged in vivo half-life.

Sustained GID1-DELLA Activation

The perception of gibberellin is mediated by the soluble receptor GID1[4]. Upon binding a bioactive GA, GID1 undergoes a conformational change that allows it to interact with DELLA repressor proteins (the master negative regulators of plant growth)[5]. This GA-GID1-DELLA complex is then recognized by the SCF^SLY1/GID2 E3 ubiquitin ligase, targeting DELLAs for rapid degradation via the 26S proteasome[5][6]. Because 2α-Methyl GA4 resists GA2ox degradation, it maintains prolonged GID1 activation, resulting in a more robust and sustained clearance of DELLA proteins compared to native GA4.

Fig 1: GA4 catabolism via GA2ox vs. sustained GID1-DELLA signaling by 2α-Methyl GA4.

Comparative Performance Data

To objectively evaluate the utility of 2α-Methyl GA4, it must be benchmarked against standard GA variants used in laboratory settings.

Parameter	Endogenous GA4	Endogenous GA3	2α-Methyl GA4
Susceptibility to GA2ox	High (Rapidly converted to GA34)	Low (Lacks C-2 protons for typical 2β-hydroxylation)	None (Sterically blocked at C-2)
In Vivo Half-Life	Short (< 2 hours in active tissue)	Moderate	Extended (> 12 hours)
GID1 Binding Affinity	High	Moderate	High (Maintains native conformation)
DELLA Degradation Kinetics	Transient (Rebounds as GA is cleared)	Sustained	Highly Sustained (No feedback clearance)
Bioactivity (Hypocotyl Elongation)	Baseline (1x)	~1.5x	> 3.0x (Due to catabolic resistance)

Experimental Workflows: Self-Validating Systems

To trust the data generated by 2α-Methyl GA4, the experimental design must isolate the compound's effects from endogenous hormone fluctuations. The following protocols are designed as self-validating systems, utilizing biosynthesis inhibitors and tagged reporter lines to ensure high-fidelity readouts.

Protocol 1: In Vivo Bioassay (Hypocotyl Elongation in Arabidopsis)

This protocol measures the macroscopic physiological response to GA analogs. By pre-treating seeds with Paclobutrazol (PAC)—a potent inhibitor of endogenous GA biosynthesis—we ensure that any observed elongation is strictly causally linked to the exogenous application of the GA analog.

Step-by-Step Methodology:

• Media Preparation: Prepare half-strength Murashige and Skoog (1/2 MS) agar plates supplemented with 1 µM Paclobutrazol (PAC) to deplete endogenous GA pools.

• Seed Plating: Sterilize wild-type Arabidopsis thaliana (Col-0) seeds and stratify at 4°C for 3 days. Plate seeds evenly on the PAC-containing media.

• Treatment Application: Transfer 3-day-old PAC-treated seedlings to fresh 1/2 MS plates containing either:

  • Mock (Solvent control)

  • 1 µM GA4

  • 1 µM 2α-Methyl GA4

• Incubation: Grow vertically in a growth chamber (22°C, short-day conditions) for 5 days.

• Quantification: Image the plates and measure hypocotyl lengths using ImageJ. Expected Result: 2α-Methyl GA4 will induce significantly longer hypocotyls than native GA4 due to its resistance to GA2ox-mediated clearance.

Protocol 2: Molecular Validation (DELLA Degradation Kinetics)

Endogenous DELLA proteins are notoriously difficult to detect via Western blot due to low abundance and poor antibody specificity. To create a trustworthy readout, this protocol utilizes a transgenic line expressing a GFP-tagged DELLA protein (e.g., pRGA::GFP-RGA).

Step-by-Step Methodology:

• Seedling Preparation: Grow pRGA::GFP-RGA seedlings in liquid 1/2 MS media for 7 days. Pre-treat with 1 µM PAC for 24 hours prior to the experiment to stabilize the GFP-RGA pool.

• Time-Course Treatment: Spike the liquid media with 10 µM of either GA4 or 2α-Methyl GA4.

• Tissue Harvesting: Harvest tissue at precise intervals: 0, 15, 30, 60, and 120 minutes. Immediately flash-freeze in liquid nitrogen to halt all enzymatic activity.

• Protein Extraction: Grind tissue and extract in buffer containing a strict protease inhibitor cocktail (e.g., PMSF, MG132) to prevent artificial degradation of the highly unstable DELLA proteins during processing.

• Western Blotting: Run samples on an SDS-PAGE gel, transfer to a PVDF membrane, and probe with an Anti-GFP primary antibody. Use Anti-Actin as a loading control.

• Analysis: Perform densitometric quantification. Expected Result: While GA4 will show rapid initial degradation followed by a plateau or rebound (as GA2ox clears the GA4), 2α-Methyl GA4 will drive complete and sustained DELLA clearance across the 120-minute window.

Fig 2: Self-validating experimental workflow for measuring DELLA degradation kinetics.

Conclusion

For researchers investigating the nuances of the GA-GID1-DELLA signaling module, endogenous GA4 presents significant limitations due to its rapid catabolism by GA2ox. 2α-Methyl Gibberellin A4 provides a highly authoritative, catabolically stable alternative. By utilizing the self-validating protocols outlined above, scientists can accurately map sustained GA responses in vivo without the confounding variables of hormone clearance and feedback regulation.

Sources

• 1. pnas.org [pnas.org]
• 2. gibberellic acid suppliers USA [americanchemicalsuppliers.com]
• 3. OsGA2ox5, a Gibberellin Metabolism Enzyme, Is Involved in Plant Growth, the Root Gravity Response and Salt Stress | PLOS One [journals.plos.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. The molecular mechanism and evolution of the GA-GID1-DELLA signaling module in plants - PubMed [pubmed.ncbi.nlm.nih.gov]

The Metabolic Shield: A Comparative Guide to 2α-Methyl Gibberellin A4 and Alternative Plant Growth Regulators

As agricultural biotechnology and drug development pivot toward highly stable, targeted morphogens, understanding the pharmacokinetic limitations of endogenous plant hormones is critical. Natural gibberellins, while potent, suffer from rapid in vivo degradation.

This guide provides an objective, side-by-side technical comparison between 2α-Methyl Gibberellin A4 (2α-Me-GA4) and other standard plant growth regulators (PGRs). By examining the structural causality behind its enhanced efficacy, we will establish why 2α-Me-GA4 is increasingly utilized in advanced florigenic and morphometric bioassays.

Mechanistic Causality: Overcoming the 2-Oxidase Bottleneck

Endogenous gibberellins like Gibberellin A4 (GA4) are highly active diterpenoid acids that promote stem elongation, seed germination, and flowering 1. However, their utility in prolonged physiological studies is limited by their rapid deactivation. In plants, Gibberellin 2-oxidases (GA2ox) catalyze the 2β-hydroxylation of bioactive GAs, converting them into biologically inactive catabolites (e.g., converting GA4 to GA34).

2α-Methyl Gibberellin A4 is a structurally engineered analog designed to bypass this metabolic bottleneck. The addition of a methyl group at the C-2α position provides severe steric hindrance, physically shielding the adjacent 2β position from GA2ox-mediated hydroxylation 2. Because it cannot be readily metabolized, 2α-Me-GA4 exhibits an exponentially longer intracellular half-life, resulting in extreme florigenicity and sustained tissue elongation compared to its natural counterpart.

Fig 1: Steric shielding of 2α-Methyl GA4 prevents GA2ox-mediated deactivation.

Quantitative Comparison of Plant Growth Regulators

To objectively evaluate 2α-Me-GA4, we must benchmark it against other primary PGR classes. While Auxins (IAA) and Cytokinins (6-BAP) operate on entirely different receptor pathways (TIR1/AFB and CRE1/AHK4, respectively), comparing 2α-Me-GA4 to natural GAs highlights the specific advantages of metabolic shielding.

PGR Compound	Chemical Class	Primary Target Receptor	Metabolic Stability (in planta)	Relative Florigenic Potency (vs GA3)
2α-Methyl GA4	Synthetic Gibberellin	GID1	Very High (Resists GA2ox)	100x – 1000x
Gibberellin A4 (GA4)	Endogenous Gibberellin	GID1	Low (Rapid 2β-hydroxylation)	10x
Gibberellic Acid (GA3)	Endogenous Gibberellin	GID1	Moderate	1x (Baseline)
Indole-3-Acetic Acid (IAA)	Auxin	TIR1/AFB	Low (Rapid conjugation)	N/A (Rooting/Apical dominance)
6-Benzylaminopurine (6-BAP)	Cytokinin	CRE1/AHK4	Moderate	N/A (Cell division/Shoot formation)

Receptor Binding Logic

Despite the bulky methyl group at the C-2 position, 2α-Me-GA4 retains high affinity for the soluble GID1 receptor . Binding induces a conformational change that recruits DELLA repressor proteins, leading to their polyubiquitination and subsequent degradation by the 26S proteasome.

Fig 2: GID1-mediated signaling cascade activated by 2α-Methyl GA4.

Experimental Validation: Self-Validating Protocols

To rigorously prove that the enhanced efficacy of 2α-Me-GA4 is due to metabolic stability rather than an anomalous receptor interaction, we deploy two self-validating experimental workflows.

Protocol A: In Vitro Receptor Binding Affinity (DEAE Filter Assay)

Rationale: This assay isolates the receptor binding variable. By utilizing a Diethylaminoethyl (DEAE) cellulose matrix, we can separate the soluble, negatively-charged receptor-ligand complexes from unbound radioligands. If 2α-Me-GA4 effectively displaces [3H]GA4, we confirm that the 2α-methyl modification does not impair GID1 receptor affinity 3.

• Cytosol Extraction: Homogenize 10-day-old Cucumis sativus (cucumber) hypocotyls in a Tris-HCl buffer (pH 7.5) containing DTT and protease inhibitors. Centrifuge at 100,000 × g for 60 mins to isolate the soluble cytosolic fraction.

• Radioligand Incubation: Aliquot 200 µL of cytosol. Add 5 nM of [3H]GA4 (high specific activity).

• Competitive Displacement: Introduce varying concentrations (10⁻⁹ to 10⁻⁴ M) of "cold" (unlabeled) 2α-Me-GA4, GA4 (Positive Control), and GA8 (Negative Control, inactive). Incubate at 4°C for 2 hours.

• DEAE Separation: Pass the mixture through DEAE-cellulose filter discs. Wash thrice with cold buffer. The positively charged DEAE matrix traps the receptor-ligand complex, while free [3H]GA4 washes through.

• Quantification: Transfer filters to scintillation vials, add cocktail, and measure retained radioactivity to calculate the IC50.

Fig 3: Workflow for the DEAE filter paper receptor binding assay.

Protocol B: In Vivo Efficacy & Metabolic Stability Assay (LC-MS/MS)

Rationale: Phenotype alone cannot distinguish between "higher receptor affinity" and "metabolic stability." By coupling morphometric tracking with LC-MS/MS quantification of the tissue homogenate over 72 hours, this protocol self-validates the mechanism.

• Application: Apply a 10 µL micro-drop of 10 µM PGR solution (2α-Me-GA4 vs. GA4) directly to the apical bud of dwarf Arabidopsis mutants (ga1-3, deficient in endogenous GA biosynthesis).

• Morphometric Tracking: Measure hypocotyl and stem elongation at 24, 48, and 72 hours using digital calipers.

• Tissue Extraction: At each time point, harvest 50 mg of treated tissue. Snap-freeze in liquid nitrogen, homogenize, and extract with 80% methanol.

• LC-MS/MS Analysis: Quantify the intracellular concentration of the parent compounds (GA4 and 2α-Me-GA4) versus their catabolites (e.g., GA34).

• Data Interpretation: A successful validation will show GA4 levels plummeting by 48 hours (inversely correlated with a spike in GA34), while 2α-Me-GA4 concentrations remain stable, directly correlating with sustained phenotypic elongation.

Conclusion

For researchers requiring sustained, high-potency morphogenic responses, 2α-Methyl Gibberellin A4 represents a significant pharmacokinetic upgrade over natural Gibberellins. By rationally designing a molecule that sterically blocks the GA2ox degradation pathway, scientists can achieve prolonged GID1 receptor activation without the need for continuous re-application, making it an invaluable tool in advanced plant physiology and drug development studies.

References

• "CAS 468-44-0: Gibberellin A4 - CymitQuimica", CymitQuimica.
• "Competition for in Vitro [3H]Gibberellin A4 Binding in Cucumber by Gibberellins and Their Derivatives", PMC/NIH.
• "Structural Diagrams for the GAs Used Here and the Metabolic Pathway Covering the Last Steps of GA Biosynthesis and Inactivation", ResearchGate.

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• 2. researchgate.net [researchgate.net]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Independent Replication Guide: Evaluating 2α-Methyl Gibberellin A4 vs. Standard Gibberellins

Audience: Researchers, Plant Physiologists, and Agrochemical Development Professionals Focus: Objective performance comparison, mechanistic causality, and standardized protocols for independent replication.

Introduction & Mechanistic Rationale

Gibberellins (GAs) are essential diterpenoid phytohormones that regulate critical plant growth processes, including seed germination, stem elongation, and stress response[1]. While endogenous gibberellins like Gibberellin A4 (GA4) exhibit high binding affinity to the GID1 receptor, their in vivo efficacy is severely bottlenecked by rapid metabolic deactivation. The primary deactivation pathway is catalyzed by GA 2-oxidases (GA2ox) , which hydroxylate the C-2 position of the gibberellane skeleton, converting active GAs into inactive 2β-hydroxylated metabolites (e.g., GA34)[2].

2α-Methyl Gibberellin A4 (CAS No. 121709-23-7) [1] is a strategically designed synthetic derivative that addresses this limitation. By introducing a methyl group at the 2α position, the molecule creates a steric blockade that prevents GA2ox from accessing the C-2 carbon[3]. This structural modification confers near-complete resistance to enzymatic degradation while maintaining high affinity for the GID1 receptor, resulting in a prolonged half-life and exponentially higher bioactivity compared to unmethylated alternatives.

Figure 1: Mechanism of GA2ox resistance by 2α-Methyl GA4 via C-2 steric blockade.

Comparative Performance Data

To objectively evaluate 2α-Methyl GA4, it must be benchmarked against standard industry alternatives: Gibberellic Acid (GA3) and endogenous Gibberellin A4 (GA4). The following table synthesizes expected quantitative outcomes based on structural biology and enzyme kinetics.

Metric	Gibberellin A3 (GA3)	Gibberellin A4 (GA4)	2α-Methyl GA4 (2α-Me-GA4)
CAS Number	77-06-5[1]	468-44-0[1]	121709-23-7[1]
GA2ox Susceptibility	Moderate	High	Negligible (Resistant)
Relative GID1 Affinity	1.0x (Baseline)	~5.0x	~4.8x
Estimated In Vivo Half-Life	2 – 4 hours	1 – 2 hours	> 24 hours
Bioactivity (Elongation)	++	+++	+++++

Data Interpretation: While GA4 has a slightly higher raw binding affinity to the GID1 receptor than 2α-Me-GA4, its rapid degradation by GA2ox limits its sustained physiological impact. 2α-Me-GA4 bridges this gap by combining the high receptor affinity of the GA4 skeleton with terminal metabolic stability.

Experimental Protocols for Independent Replication

To ensure scientific integrity, any claims regarding the efficacy of 2α-Me-GA4 must be independently verifiable. The following self-validating protocols are designed to prove both the causality of its efficacy (GA2ox resistance) and its phenotypic outcome (enhanced growth).

Protocol A: In Vitro Metabolic Stability Assay (LC-MS/MS)

Objective: To quantify the degradation rate of GA4 vs. 2α-Me-GA4 when exposed to recombinant GA 2-oxidase.

Materials & Reagents:

• Recombinant plant GA 2-oxidase (e.g., AtGA2ox1)[2].

• Substrates: GA4, 2α-Me-GA4 (10 µM each).

• Internal Standard: Gibberellin A4-[d2] (CAS No. 84693-21-0)[1] for absolute quantification.

• Cofactors: 2-oxoglutarate, ascorbate, FeSO₄.

Step-by-Step Methodology:

• Reaction Assembly: In a 1.5 mL tube, combine 50 mM Tris-HCl (pH 7.5), 1 mM 2-oxoglutarate, 1 mM ascorbate, and 0.5 mM FeSO₄.

• Substrate Addition: Spike the buffer with 10 µM of either GA4 or 2α-Me-GA4.

• Enzyme Initiation: Add 1 µg of purified recombinant GA2ox to initiate the reaction. Incubate at 30°C.

• Time-Course Sampling: Extract 50 µL aliquots at 0, 15, 30, 60, and 120 minutes. Immediately quench the reaction by adding 100 µL of ice-cold acetonitrile containing 1 µM GA4-[d2] (internal standard).

• Centrifugation: Spin at 14,000 x g for 10 minutes to pellet precipitated proteins.

• LC-MS/MS Analysis: Analyze the supernatant using a C18 reverse-phase column coupled to a triple quadrupole mass spectrometer in negative electrospray ionization (ESI-) mode. Monitor the parent mass-to-charge (m/z) transitions to quantify the remaining substrate.

• Validation Check: The GA4 sample should show a rapid exponential decay curve, while the 2α-Me-GA4 sample should remain at >95% of its initial concentration at 120 minutes.

Protocol B: In Vivo Bioactivity Screening (Arabidopsis ga1-3 Mutants)

Objective: To compare the physiological potency of the compounds without interference from endogenous gibberellin production.

Rationale: The ga1-3 mutant is deficient in copalyl diphosphate synthase (CPS), the first committed step in GA biosynthesis[4]. These plants exhibit a severe dwarf phenotype and will not germinate without exogenous GA, making them a perfect blank slate for testing.

Step-by-Step Methodology:

• Seed Preparation: Surface-sterilize ga1-3 Arabidopsis seeds.

• Media Preparation: Prepare half-strength MS agar plates. Divide into four treatment groups:

  • Control: Mock treatment (0.1% ethanol solvent).

  • Treatment 1: 10 nM GA3.

  • Treatment 2: 10 nM GA4.

  • Treatment 3: 10 nM 2α-Me-GA4.

• Stratification & Germination: Plate the seeds and stratify at 4°C for 3 days in the dark, then transfer to a growth chamber (22°C, 16h light/8h dark).

• Phenotypic Measurement: At day 7, measure hypocotyl elongation using digital calipers. At day 14, measure total rosette diameter.

• Validation Check: The control group should exhibit near-zero germination or severe dwarfism. 2α-Me-GA4 should induce significantly longer hypocotyls than equimolar GA4 due to its resistance to endogenous GA2ox enzymes expressed during seedling development.

Figure 2: Comprehensive workflow for the independent replication of GA efficacy studies.

Conclusion for Drug & Agrochemical Development

For researchers developing novel plant growth regulators or investigating gibberellin signaling pathways, relying solely on standard GA3 or GA4 introduces significant metabolic variables. Because endogenous GA2ox expression fluctuates based on environmental stress and developmental stages, the half-life of standard GAs is highly unpredictable.

By utilizing 2α-Methyl Gibberellin A4 , researchers can isolate GID1 receptor activation from GA2ox-mediated degradation. The protocols provided above establish a rigorous framework for validating this compound's superior stability and potency in your own laboratory.

References

• American Chemical Suppliers. Gibberellic acid suppliers USA: 2α-Methyl Gibberellin A4 & Isotopic Analogs. Retrieved from[Link][1]

• OSTI.gov. Current Topics in Plant Biochemistry and Physiology: 2-alkyl derivatives of GA. Retrieved from[Link][3]

• Google Patents (US6723897B2). Methods for controlling gibberellin levels (GA 2-oxidase mechanisms and CPS mutants). Retrieved from[4]

• Google Patents (US6723897B2). Sequence encoding GA 2-oxidase and gibberellin degradation pathways. Retrieved from [2]

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• 4. US6723897B2 - Methods for controlling gibberellin levels - Google Patents [patents.google.com]

Safety & Regulatory Compliance

A Guide to the Safe and Compliant Disposal of 2α-Methyl Gibberellin A4

This document provides essential procedural guidance for researchers and laboratory professionals on the proper disposal of 2α-Methyl Gibberellin A4. As a synthetic derivative of the naturally occurring plant hormone Gibberellin A4, this compound requires meticulous handling and disposal to ensure laboratory safety, environmental protection, and regulatory compliance. This guide is built on the core principles of chemical safety, risk mitigation, and adherence to established regulatory frameworks. The procedures outlined herein are designed to be self-validating, providing clarity and explaining the causality behind each critical step.

Hazard Identification and Essential Safety Precautions

While specific toxicological data for 2α-Methyl Gibberellin A4 is not widely available, its parent compound, Gibberellin A4, and related gibberellins provide a basis for a conservative safety assessment. Safety Data Sheets (SDS) for Gibberellin A4 indicate potential hazards that must be considered.

Potential Hazards:

• Skin Sensitization: May cause an allergic skin reaction upon contact.[1]

• Eye Irritation: Can cause serious eye irritation.[2]

• Respiratory Irritation: Inhalation of dusts should be avoided.[1][3][4]

Causality of Safety Measures: The primary goal is to minimize exposure through engineering controls, administrative practices, and Personal Protective Equipment (PPE).[5] The Occupational Safety and Health Administration (OSHA) Laboratory Standard mandates the implementation of such controls to protect all laboratory personnel.[5][6]

Recommended Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or glasses.

• Hand Protection: Chemically resistant gloves (e.g., nitrile).

• Body Protection: Standard laboratory coat.

• Respiratory Protection: A dust mask or respirator should be used when handling the powder form to avoid inhaling dust.[3][7]

Regulatory Framework for Chemical Waste Disposal

The disposal of any laboratory chemical, including 2α-Methyl Gibberellin A4, is governed by a multi-layered regulatory framework. In the United States, this is primarily overseen by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) and by OSHA.[8][9]

• Generator Responsibility: Under RCRA, the laboratory that creates the chemical waste (the "generator") is responsible for determining if that waste is hazardous.[2][10] This determination is the first and most critical step in the disposal process.

• Chemical Hygiene Plan (CHP): As required by the OSHA Laboratory Standard (29 CFR 1910.1450), all laboratories must develop and implement a written Chemical Hygiene Plan.[5][6] This plan must include specific procedures for the safe handling and disposal of hazardous chemicals.[6][11]

• Waste Classification: Laboratory chemical waste is broadly classified as hazardous or non-hazardous.[12] Some SDS for gibberellin-based products state they are not expected to be a characteristic or listed hazardous waste if discarded.[3] However, this can change if the chemical is mixed with a listed solvent or exhibits a hazardous characteristic (ignitability, corrosivity, reactivity, toxicity).[9] Always consult your institution's Environmental Health and Safety (EHS) department for final classification.

Step-by-Step Disposal Protocol for 2α-Methyl Gibberellin A4

This protocol provides a systematic approach to managing 2α-Methyl Gibberellin A4 waste from the point of generation to its final disposal.

Step 1: Waste Characterization and Segregation

• Determine if the waste is hazardous. Consult the manufacturer's SDS and your institution's EHS office. Treat the waste as hazardous unless confirmed otherwise by a professional.[8]

• Segregate the waste at the point of generation. [10][13] Do not mix 2α-Methyl Gibberellin A4 waste with other waste streams. Incompatible chemicals must be kept separate to prevent dangerous reactions.[12] For example, do not mix with alkaline substances.[14]

  • Solid Waste: Unused or expired pure 2α-Methyl Gibberellin A4, and any absorbent material used for spills.

  • Liquid Waste: Solutions containing 2α-Methyl Gibberellin A4. Note that if a listed solvent (e.g., methanol, acetone) is used, the entire mixture is typically considered hazardous waste.[10]

Step 2: Container Selection and Labeling

• Choose a compatible container. The container must be made of a material that does not react with the chemical waste and must be in good condition with no leaks.[8][9]

• Label the container clearly. As soon as waste accumulation begins, affix a "Hazardous Waste" label (if applicable).[8][12] The label must include:

  • The words "Hazardous Waste."

  • The full chemical name: "2α-Methyl Gibberellin A4." Do not use abbreviations.

  • The date when waste was first added to the container (the "accumulation start date").[10]

  • Associated hazards (e.g., "Skin Sensitizer," "Eye Irritant").

Step 3: Waste Accumulation and Storage

• Store waste at or near the point of generation. This is known as a Satellite Accumulation Area (SAA).[10]

• Keep containers closed at all times , except when adding waste.[8] This minimizes the release of vapors and prevents spills.

• Use secondary containment. Store waste containers in a tray or bin to contain any potential leaks or spills.[8][10]

• Store in a designated, well-ventilated area. [4][13] Ensure the storage location does not interfere with normal lab operations.

Step 4: Arranging for Final Disposal

• Do not dispose of 2α-Methyl Gibberellin A4 down the drain or in regular trash. [1][9][15] This is a direct violation of environmental regulations and can contaminate waterways.

• Contact your institution's EHS department to schedule a pickup.

• Engage a licensed hazardous waste contractor. Your EHS department will work with a certified firm that specializes in the transport, treatment, and disposal of chemical waste, ensuring compliance with all federal, state, and local regulations.[13][16]

Decontamination and Spill Management

Proper decontamination of containers and effective management of spills are critical for maintaining a safe laboratory environment.

Empty Container Decontamination

Empty containers that held 2α-Methyl Gibberellin A4 may still contain hazardous residues and must be handled appropriately.[4]

• Triple Rinse: Rinse the empty container with a suitable solvent (e.g., water or an appropriate organic solvent) three times.[2][15]

• Collect the Rinsate: The rinsate from this procedure must be collected and disposed of as hazardous waste.[10]

• Deface the Label: After triple-rinsing, deface or remove the original product label.

• Dispose of the Container: The cleaned container can often be disposed of as non-hazardous solid waste or recycled. Consult your EHS department for specific institutional policies.

Spill Cleanup Protocol

In the event of a spill, immediate and correct action is required to mitigate exposure and environmental contamination.

• Alert Personnel: Notify others in the immediate area of the spill.

• Don Appropriate PPE: At a minimum, wear safety goggles, a lab coat, and double gloves.

• Contain the Spill: For a solid spill, gently cover it to prevent dust from becoming airborne.

• Absorb the Material: Use an inert absorbent material such as vermiculite, sand, or earth to clean up the spill.[3][15]

• Collect the Waste: Carefully sweep or scoop the absorbed material and place it into a designated, labeled hazardous waste container.[3][17]

• Decontaminate the Area: Clean the spill surface with soap and water, collecting the cleaning materials for disposal as hazardous waste.

• Report the Spill: Report the incident to your laboratory supervisor and EHS department, as required by your institution's policy.

Summary of Disposal Procedures

Procedure	Key Requirements	Rationale and Authority
Hazard Assessment	Review SDS for 2α-Methyl Gibberellin A4. Wear appropriate PPE (goggles, gloves, lab coat).	To prevent personal exposure to potential hazards like skin sensitization and eye irritation.[1][2] Mandated by OSHA 29 CFR 1910.1450.[5][11]
Waste Classification	Determine if waste is RCRA hazardous. Consult EHS.	The generator is legally responsible for waste characterization.[8][10]
Segregation	Keep 2α-Methyl Gibberellin A4 waste separate from other chemical waste streams.	To prevent dangerous chemical reactions and ensure proper disposal pathways.[12][13]
Containerization	Use a compatible, sealed, and leak-proof container.	To safely contain waste and prevent spills or vapor release.[8][9]
Labeling	Label with "Hazardous Waste," full chemical name, and accumulation start date.	Required by EPA regulations for tracking and safety. Ensures all personnel can identify contents and hazards.[10][12]
Storage	Store in a designated Satellite Accumulation Area with secondary containment.	To ensure safe, secure, and compliant temporary storage prior to disposal.[8][10]
Final Disposal	Arrange pickup through EHS for disposal by a licensed contractor. Never sewer or trash.	To ensure compliance with all federal, state, and local environmental regulations.[9][13][16]
Spill Cleanup	Use inert absorbent material. Collect all cleanup materials as hazardous waste.	To safely contain and remove the spilled chemical, preventing exposure and environmental contamination.[3][15]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2α-Methyl Gibberellin A4.

Caption: Decision workflow for the disposal of 2α-Methyl Gibberellin A4.

References

• ProVide 10 SG Plant Growth Regulator Water Soluble Granule SDS. (2025, January 24). Greenbook.net. Retrieved from [Link]

• TypRus Plant Growth Regulator Safety Data Sheet. (2015, May 25). Nufarm. Retrieved from [Link]

• OSHA Factsheet: Laboratory Safety - OSHA Lab Standard. Occupational Safety and Health Administration. Retrieved from [Link]

• 29 CFR 1910.1450 — OSHA Laboratory Standard. MasterControl. Retrieved from [Link]

• Genfarm Gibberellic Acid 100 Growth Regulator Safety Data Sheet. (2020, November 12). Genfarm. Retrieved from [Link]

• 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. Occupational Safety and Health Administration. Retrieved from [Link]

• Laboratory Safety. (2025, October 12). Workplace Safety and Health Council. Retrieved from [Link]

• OSHA Laboratory Standard. National Center for Biotechnology Information. Retrieved from [Link]

• Chemistry Lab Waste Disposal. (2024, June 17). Environmental Marketing Services. Retrieved from [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories. (2025, May 21). Daniels Health. Retrieved from [Link]

• Accede SG Plant Growth Regulator Safety Data Sheet. (2025, March 14). Valent BioSciences. Retrieved from [Link]

• Gibberellin A4 Safety Data Sheet. (2022, May 5). Chemos GmbH & Co. KG. Retrieved from [Link]

• Management of Waste. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). Retrieved from [Link]

• Laboratory Environmental Sample Disposal Information Document. Environmental Protection Agency. Retrieved from [Link]

• Gibberellic Acid Alleviates Cadmium-Induced Seed Germination Inhibition. (2023, February 19). MDPI. Retrieved from [Link]

• Production of Gibberellic Acid by Solid-State Fermentation. (2023, July 10). PubMed. Retrieved from [Link]

• Gibberellic acid A4 ≥90 % Safety Data Sheet. (2025, March 10). Carl Roth. Retrieved from [Link]

• RETAIN PLANT GROWTH REGULATOR SOLUBLE POWDER Safety Data Sheet. (2021, October 8). Sumitomo Chemical Australia. Retrieved from [Link]

• Structural Elucidation of Relevant Gibberellic Acid Impurities. (2023, January 4). ACS Omega. Retrieved from [Link]

• Contraindications in the use of gibberellin. (2020, November 25). Knowledge. Retrieved from [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 2α-Methyl Gibberellin A4

As researchers and scientists at the forefront of drug development and plant science, our work with novel compounds like 2α-Methyl Gibberellin A4 demands not only scientific rigor but also an unwavering commitment to safety. This guide provides essential, immediate safety and logistical information for the handling and disposal of 2α-Methyl Gibberellin A4. While a specific Safety Data Sheet (SDS) for this modified gibberellin is not widely available, the following protocols are synthesized from best practices for handling analogous plant growth regulators, particularly Gibberellin A4 and Gibberellic Acid, ensuring a robust margin of safety.

Our primary objective is to build a culture of safety that goes beyond mere compliance, fostering a deep, intuitive understanding of the principles behind each procedural step. This guide is structured to provide not just instructions, but the rationale behind them, empowering you to make informed safety decisions in your daily laboratory operations.

Hazard Assessment: Understanding the Risks

Before handling any chemical, a thorough understanding of its potential hazards is paramount. Based on data from similar compounds, 2α-Methyl Gibberellin A4, particularly in its powdered form, presents the following primary risks:

• Eye Irritation: Gibberellic acid is known to cause serious eye irritation[1]. Direct contact with the eyes can lead to discomfort, redness, and potential damage.

• Skin Sensitization: Some safety data for Gibberellin A4 indicates that it may cause an allergic skin reaction upon contact[2].

• Respiratory Tract Irritation: The fine, crystalline nature of this compound poses a significant risk of forming airborne dust. Inhalation of this dust can irritate the respiratory system[3].

• Dust Explosion: While the product as delivered may not be capable of a dust explosion, the enrichment of fine dust can create an explosive atmosphere[4].

The Hierarchy of Controls: A Proactive Safety Framework

The most effective safety protocols are based on the hierarchy of controls, a system that prioritizes risk mitigation strategies. Personal Protective Equipment (PPE), while essential, is the final line of defense.

Caption: Hierarchy of Controls.

Whenever possible, using pre-weighed amounts or solutions can eliminate the hazards associated with handling the powder[5][6].

Engineering Controls: Your First Line of Defense

To minimize the risk of inhalation and contamination, all work involving powdered 2α-Methyl Gibberellin A4 must be conducted within appropriate engineering controls.

• Chemical Fume Hood: This is the preferred environment for all manipulations of the solid compound, including weighing and preparing stock solutions. A properly functioning fume hood will draw airborne particles away from the user's breathing zone[5][6].

• Ventilated Balance Enclosure: If weighing must be done outside of a fume hood, a ventilated balance enclosure is a mandatory alternative. This provides a localized, controlled airflow to contain any dust generated during weighing[5].

Personal Protective Equipment (PPE) Protocol

The selection and proper use of PPE are critical for preventing direct contact with 2α-Methyl Gibberellin A4. The following table summarizes the required PPE for various laboratory tasks involving this compound.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Handling/Moving Closed Containers	Safety Glasses with Side Shields	Nitrile or Neoprene Gloves	Fastened Lab Coat	Not generally required
Weighing Solid Powder	Chemical Splash Goggles	Two pairs of Nitrile or Neoprene Gloves	Fastened Lab Coat	Required if not in a fume hood or ventilated enclosure
Preparing Solutions	Chemical Splash Goggles	Nitrile or Neoprene Gloves	Fastened Lab Coat, Chemical-Resistant Apron	Not required if performed in a fume hood
Spill Cleanup (Solid)	Chemical Splash Goggles and Face Shield	Heavy-duty Nitrile or Neoprene Gloves	Chemical-Resistant Coveralls (e.g., Tyvek)	NIOSH-approved respirator with particulate filter
Spill Cleanup (Liquid)	Chemical Splash Goggles and Face Shield	Heavy-duty Nitrile or Neoprene Gloves	Chemical-Resistant Coveralls and Apron	NIOSH-approved respirator if volatile solvent is used

Key PPE Considerations:

• Eye Protection: Safety glasses should meet ANSI Z87.1 standards[7]. For tasks with a higher splash risk, such as preparing solutions or cleaning spills, chemical splash goggles are required[7][8]. A face shield provides an additional layer of protection[7].

• Hand Protection: Always wear nitrile or neoprene gloves, as latex may not provide adequate protection[9]. When handling the pure compound, consider double-gloving. Change gloves immediately if they become contaminated and every two hours during prolonged use[10]. Always inspect gloves for tears or punctures before use[11].

• Body Protection: A clean, fastened lab coat is the minimum requirement[10]. For larger quantities or significant splash potential, a chemical-resistant apron or coveralls should be worn over the lab coat[7].

• Respiratory Protection: If engineering controls are not feasible, a NIOSH-approved respirator is mandatory[5]. The type of filter will depend on the specific task and the potential for airborne particulates[7]. A proper fit test and training are essential for effective respirator use[7].

Operational Plan: A Step-by-Step Workflow for Safe Handling

Adherence to a standardized operational plan minimizes variability and the potential for error. The following workflow should be adopted for all procedures involving 2α-Methyl Gibberellin A4.

Caption: Safe Handling Workflow.

Pre-Operational Checks:

• Designate a Work Area: Clearly label a specific area for handling the compound. Cover the work surface with absorbent, leak-proof bench pads[6][10].

• Assemble Materials: Ensure all necessary PPE, spill cleanup materials, and waste containers are readily accessible before you begin[5].

• Verify Engineering Controls: Confirm that the chemical fume hood or ventilated enclosure is functioning correctly.

Handling the Solid Compound:

• Transport: When moving the compound, ensure the container is sealed and, if not shatter-resistant, placed within a secondary container[10].

• Weighing:

  • If possible, use a balance inside the fume hood[10].

  • Alternatively, tare a container with a lid, add the powder to the container inside the fume hood, close the lid securely, and then move it to the balance for weighing[10].

  • Use a scoop or spatula to transfer the powder; avoid pouring, which can generate dust[6].

Preparing Solutions:

• All solution preparations should be conducted in a chemical fume hood[10].

• Slowly add the 2α-Methyl Gibberellin A4 powder to the solvent to prevent splashing.

• Keep containers covered as much as possible during the process[6].

Post-Handling Decontamination:

• Work Surfaces: Decontaminate the designated work area thoroughly. Use a wet-cleaning method with a compatible solvent or a HEPA vacuum to avoid aerosolizing any remaining powder[6][10].

• Equipment: Clean all non-disposable equipment, such as spatulas and glassware, according to standard laboratory procedures.

• Personal Hygiene: After removing your PPE, wash your hands and any exposed skin thoroughly with soap and water[11][12][13].

Emergency Procedures: Spills and Exposure

In the event of an accident, a swift and correct response is crucial.

Spill Response:

• Alert and Evacuate: Alert personnel in the immediate area and evacuate if necessary[13].

• Assess the Spill: Evaluate the size and nature of the spill to determine if you can safely clean it up[13]. For large spills, contact your institution's emergency response team.

• Cleanup:

  • For solid spills , do not dry sweep. Gently cover with an absorbent material and then wet-clean or use a HEPA vacuum[6][10].

  • For liquid spills , absorb with an inert material (e.g., vermiculite, sand), place in a sealed container, and decontaminate the area[8].

• Disposal: All spill cleanup materials must be disposed of as hazardous waste[8].

Personal Exposure:

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station. Remove contact lenses if present and easy to do so. Seek prompt medical attention[1][11][12].

• Skin Contact: Promptly flush the affected area with water and remove any contaminated clothing[11]. Wash the area thoroughly with soap and water. Seek medical attention if irritation or a rash develops[2][12].

• Inhalation: Move the affected person to fresh air. If breathing is difficult or they feel unwell, seek immediate medical attention[3][12].

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention[1][2][12].

Disposal Plan: Responsible Waste Management

Improper disposal of chemical waste poses a significant risk to both human health and the environment.

• Chemical Waste: All excess 2α-Methyl Gibberellin A4 and solutions containing it must be collected in a clearly labeled, sealed, and compatible hazardous waste container[11][13].

• Contaminated Materials: All disposable items that have come into contact with the compound, including gloves, bench pads, and pipette tips, must be disposed of in the solid hazardous waste stream[8].

• Empty Containers: Empty containers may retain hazardous residue and should be treated as hazardous waste[3][14]. Triple-rinse the container with a suitable solvent, collecting the rinsate as hazardous waste. The rinsed container can then be disposed of according to your institution's guidelines[8].

• Regulatory Compliance: All waste disposal must adhere to local, state, and federal regulations[3][8].

By integrating these safety protocols into your daily laboratory practice, you contribute to a safer research environment for yourself and your colleagues. This commitment to safety is the foundation upon which groundbreaking scientific discoveries are built.

References

• Country Mile. (2022, February 4). Safety Data Sheet | Gibberellic Acid. Retrieved from [Link]

• Duke University. (n.d.). Chemical Safety Guidelines - Toxic and Health Hazard Powders (and suspensions/solutions). Occupational and Environmental Safety Office. Retrieved from [Link]

• Royal Brinkman. (2020, December 4). Personal protective equipment for crop protection. Retrieved from [Link]

• Gadot Agro. (2020, February 10). Material Safety Data Sheet. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Gibberellin A4. PubChem. Retrieved from [Link]

• University of Washington. (n.d.). Weighing Hazardous Powders in the Laboratory. Environment, Health & Safety. Retrieved from [Link]

• Utah State University. (n.d.). RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. Environmental Health and Safety. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Gibberellic acid. Retrieved from [Link]

• GZ Industrial Supplies. (2025, May 26). Safe Handling Practices for Laboratory Chemicals. Retrieved from [Link]

• Association for Sustainable Agriculture & Food in Poland. (n.d.). Personal protective equipment and emergencies. Retrieved from [Link]

• University of New Hampshire. (n.d.). Personal Protective Equipment (PPE) for Pesticide Use: Selection, Use, and Legal Requirements. UNH Extension. Retrieved from [Link]

• BVL. (n.d.). Personal protective equipment when handling plant protection products. Retrieved from [Link]

• Albert Kerbl GmbH. (n.d.). Protective Equipment | Plant Protection. Retrieved from [Link]

• Chemos GmbH & Co. KG. (2022, May 5). Safety Data Sheet: Gibberellin A4. Retrieved from [Link]

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